2-(Dimethoxymethyl)acrylonitrile

Core Science & Biosynthesis

The Chemical Properties and Synthetic Utility of 2-(Dimethoxymethyl)acrylonitrile: A Technical Whitepaper

Executive Summary

In the realm of advanced organic synthesis and drug development, the strategic use of bifunctional building blocks is paramount for constructing complex molecular architectures. 2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4) is a highly specialized, electron-deficient olefin that serves as a masked equivalent of 2-cyanoacrolein. As application scientists, we frequently encounter the challenge of functionalizing highly reactive

-unsaturated systems without triggering uncontrolled polymerization. This whitepaper dissects the structural rationale, physicochemical properties, and field-proven experimental protocols for deploying 2-(dimethoxymethyl)acrylonitrile in advanced synthetic workflows.

Structural Rationale & Molecular Design

The molecular architecture of 2-(dimethoxymethyl)acrylonitrile (

) features two synergistic domains:

• The Acrylonitrile Core: A potent Michael acceptor. The strongly electron-withdrawing cyano (-CN) group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, activating the

  -carbon toward nucleophilic attack.

• The

  -Dimethoxymethyl Group: A dimethyl acetal protecting group.

The Causality of the Design: Why use the acetal rather than the free aldehyde (2-cyanoacrolein)? Free 2-cyanoacrolein is notoriously unstable; the dual electron-withdrawing nature of the formyl and cyano groups makes the alkene so electrophilic that it rapidly polymerizes or hydrates under ambient conditions. By masking the aldehyde as a dimethyl acetal, we neutralize the formyl group's electron-withdrawing resonance. This tempers the reactivity of the alkene, allowing for controlled, high-yielding conjugate additions or cycloadditions. Once the desired molecular framework is built, the acetal can be unmasked to reveal the reactive aldehyde for subsequent functionalization.

Physicochemical Profile

To ensure reproducibility in the laboratory, understanding the baseline physical parameters of the reagent is critical. The following data is synthesized from1[1] and2[2].

Property	Specification
Chemical Name	2-(Dimethoxymethyl)acrylonitrile
CAS Registry Number	7515-08-4
Molecular Formula
Molecular Weight	127.14 g/mol
Functional Groups	Nitrile, Alkene, Dimethyl Acetal
Appearance	Clear, colorless to pale yellow liquid
Upstream Precursors	Methanol, Acrylonitrile derivatives[3]
Storage Conditions	2-8 °C, strictly protected from moisture and light

Mechanistic Pathways & Reactivity Profile

The synthetic utility of 2-(dimethoxymethyl)acrylonitrile branches into three primary pathways, dictated by the choice of reagents and reaction conditions.

Figure 1: Divergent synthetic pathways of 2-(Dimethoxymethyl)acrylonitrile.

Conjugate (Michael) Additions

Because the acetal group is stable under basic conditions, the compound is an ideal substrate for base-catalyzed Michael additions. Soft nucleophiles (such as thiols and secondary amines) attack the

-carbon exclusively.

Acetal Deprotection Dynamics

The dimethyl acetal is highly sensitive to aqueous acid. Upon protonation of the methoxy oxygen, elimination of methanol generates an oxonium ion, which is subsequently trapped by water. The resulting hemiacetal collapses to yield 2-cyanoacrolein. Because 2-cyanoacrolein is highly reactive, this deprotection is typically performed in situ just prior to a subsequent trapping reaction (e.g., a Wittig olefination).

Validated Experimental Protocols

To guarantee scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic rationale (the "why") to empower researchers to troubleshoot effectively.

Protocol A: Base-Catalyzed Thia-Michael Addition

Objective: Synthesize a

-thio-substituted propanenitrile derivative. Rationale: We utilize Triethylamine (TEA) as a mild base. Stronger bases (like NaH or LDA) risk deprotonating the -position of the resulting adduct, triggering retro-Michael reactions or anionic polymerization of the starting material. TEA selectively deprotonates the thiol ( ) to form the highly nucleophilic thiolate without disturbing the product stability.

• Setup: In an oven-dried 50 mL round-bottom flask under an argon atmosphere, dissolve 2-(dimethoxymethyl)acrylonitrile (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 20 mL).

• Nucleophile Addition: Add the desired thiol (e.g., benzyl mercaptan, 1.05 equiv) via syringe.

• Catalysis: Cool the flask to 0 °C in an ice bath. Dropwise, add Triethylamine (0.1 equiv, 1 mmol). Observation: A slight exothermic reaction may occur; cooling prevents side-reactions.

• Self-Validating Monitoring: Stir for 2 hours, warming to room temperature. Pull a 10

  L aliquot, quench it in 100 of saturated aqueous , and extract with 200 Ethyl Acetate. Spot the organic layer on a silica TLC plate (Hexanes:EtOAc 4:1).

  • Validation: Quenching the TEA before TLC prevents the basic amine from causing streaking or on-plate degradation of the acetal. The complete disappearance of the starting material validates conversion.

• Workup: Wash the reaction mixture with 1M HCl (10 mL) to remove the TEA catalyst, followed by brine. Dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the protected -thio adduct.

Protocol B: Controlled Acetal Deprotection

Objective: Unmask the acetal to yield the highly reactive 2-cyanoacrolein. Rationale: We employ a vigorously stirred biphasic system (Aqueous Acid / DCM). If deprotection occurs in a homogenous aqueous solution, the resulting 2-cyanoacrolein will rapidly hydrate or polymerize. In a biphasic system, the newly formed 2-cyanoacrolein immediately partitions into the organic (DCM) layer, physically isolating it from the destructive aqueous acidic environment.

• Setup: Dissolve the starting material (5 mmol) in DCM (15 mL) in a 50 mL flask.

• Hydrolysis: Add 10% aqueous HCl (15 mL). Stir the biphasic mixture vigorously (1000+ rpm) at room temperature for 3 hours.

• Self-Validating Monitoring: Do not use TLC, as 2-cyanoacrolein is highly volatile and unstable on acidic silica gel. Instead, take a 0.1 mL aliquot of the DCM layer, evaporate the solvent with a gentle stream of

  , and take a crude NMR in .

  • Validation: The disappearance of the acetal methoxy singlet (

    ppm) and the emergence of a sharp aldehyde proton singlet ( ppm) provides absolute confirmation of deprotection.

• Isolation: Separate the organic layer, wash cautiously with cold saturated

  (to neutralize residual acid without promoting base-catalyzed aldol condensation), dry over , and use the solution immediately in the next synthetic step.

References

• Cas 1608-83-9,

  -Dimethoxymethyl-methoxypropionitrile Upstream Precursors Source: LookChem Chemical Database URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. Page loading... [guidechem.com]
• 3. lookchem.com [lookchem.com]

2-(Dimethoxymethyl)acrylonitrile molecular structure analysis

An In-Depth Technical Guide to 2-(Dimethoxymethyl)acrylonitrile: Structural Dynamics and Synthetic Utility

Executive Summary

In the landscape of advanced organic synthesis and drug development, highly functionalized building blocks dictate the efficiency of constructing complex heterocyclic scaffolds. 2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4) is a quintessential example of such a building block[1]. Functioning primarily as a highly electrophilic Michael acceptor, this molecule serves as a critical upstream precursor for the synthesis of complex propionitriles and pyrimidine derivatives[2].

This whitepaper provides a comprehensive structural analysis of 2-(Dimethoxymethyl)acrylonitrile, elucidates the mechanistic causality behind its reactivity, and outlines field-proven, self-validating experimental protocols for its integration into pharmaceutical workflows.

Molecular Architecture and Physicochemical Profile

The molecular structure of 2-(Dimethoxymethyl)acrylonitrile (C₆H₉NO₂) is defined by a delicate balance of electronic and steric effects. The core is an acrylonitrile moiety, where the electron-withdrawing cyano (-CN) group is conjugated with a terminal carbon-carbon double bond. This conjugation severely depletes electron density at the terminal (beta) carbon, rendering it highly susceptible to nucleophilic attack.

Crucially, the alpha-position is substituted with a dimethoxymethyl group—a dimethyl acetal. The strategic presence of this acetal is a masterclass in chemoselectivity. A free aldehyde at this position would render the molecule excessively reactive, leading to uncontrolled polymerization or unwanted aldol condensations. The acetal masks the electrophilicity of the aldehyde, allowing the alkene to selectively undergo Michael additions while preserving the latent aldehyde for downstream cyclization events.

Quantitative Data Summary

Below is a consolidated table of the physicochemical properties and structural parameters of 2-(Dimethoxymethyl)acrylonitrile and its primary downstream intermediate.

Property / Parameter	2-(Dimethoxymethyl)acrylonitrile	α-Dimethoxymethyl-methoxypropionitrile
CAS Registry Number	7515-08-4[1]	1608-83-9[2]
Molecular Formula	C₆H₉NO₂	C₇H₁₃NO₃[2]
Molecular Weight	127.14 g/mol	159.18 g/mol [2]
Key Functional Groups	Terminal Alkene, Nitrile, Acetal	Aliphatic Ether, Nitrile, Acetal
Role in Synthesis	Electrophile (Michael Acceptor)	Intermediate / Cyclization Precursor
Downstream Application	Precursor to CAS 1608-83-9	Precursor to Pyrimidine Scaffolds[2]

Reactivity Mapping and Mechanistic Causality

The primary synthetic utility of 2-(Dimethoxymethyl)acrylonitrile lies in its capacity to undergo conjugate addition (Michael addition). When exposed to a nucleophile such as methanol in the presence of a base, the nucleophile attacks the electron-deficient beta-carbon.

Fig 1. Functional group reactivity map of 2-(Dimethoxymethyl)acrylonitrile.

Mechanistic Causality:

• Activation: The cyano group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene.

• Attack: The methoxide ion (generated in situ) attacks the terminal CH₂ group.

• Protonation: The resulting enolate intermediate is protonated by the solvent (methanol), yielding α-Dimethoxymethyl-methoxypropionitrile (CAS 1608-83-9) [2].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol for the synthesis of α-Dimethoxymethyl-methoxypropionitrile is designed as a self-validating system. Every reagent choice and environmental condition is deliberately selected to prevent side reactions.

Protocol: Synthesis of α-Dimethoxymethyl-methoxypropionitrile

Objective: Chemoselective Michael addition of methanol to 2-(Dimethoxymethyl)acrylonitrile.

Reagents & Materials:

• 2-(Dimethoxymethyl)acrylonitrile (1.0 equivalent)

• Anhydrous Methanol (10.0 equivalents, acts as both reactant and solvent)

• Sodium Methoxide (NaOMe, 0.1 equivalents, catalytic)

• Saturated Aqueous Ammonium Chloride (NH₄Cl)

Step-by-Step Methodology:

• System Preparation: Purge a dry, round-bottom flask with inert gas (N₂ or Argon). Add anhydrous methanol and cool the system to 0°C using an ice bath.

  • Causality: The reaction is highly exothermic. Cooling prevents the thermal polymerization of the highly reactive acrylonitrile precursor.

• Catalyst Introduction: Add the catalytic amount of sodium methoxide to the chilled methanol and stir for 5 minutes.

  • Causality: NaOMe is chosen specifically because it matches the nucleophile/solvent. Using a different base (e.g., NaOH or NaOEt) would cause transesterification or mixed acetal formation at the dimethoxymethyl group.

• Substrate Addition: Slowly add 2-(Dimethoxymethyl)acrylonitrile dropwise over 30 minutes. Maintain the internal temperature below 5°C.

• In-Process Control (IPC): After 4 hours of stirring at room temperature, sample the reaction mixture. Perform Thin-Layer Chromatography (TLC) or GC-MS to confirm the complete consumption of the starting material (CAS 7515-08-4). The system self-validates when the distinct alkene signal disappears.

• Quenching Mechanism: Once IPC confirms completion, quench the reaction by adding saturated aqueous NH₄Cl at 0°C.

  • Causality: A weak acid buffer (NH₄Cl) is strictly required. Using a strong acid (like HCl) would prematurely hydrolyze the delicate dimethyl acetal into an aldehyde, ruining the intermediate.

• Isolation: Extract the aqueous layer with ethyl acetate, dry the organic phase over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure α-Dimethoxymethyl-methoxypropionitrile[2].

Downstream Application: Pyrimidine Annulation

The ultimate value of converting 2-(Dimethoxymethyl)acrylonitrile into α-Dimethoxymethyl-methoxypropionitrile lies in its downstream application for pharmaceutical manufacturing. The intermediate is a direct precursor to complex heterocycles, most notably N-(4-amino-2-methyl-pyrimidin-5-ylmethyl)-acetamide (CAS 23676-63-3) [2].

This transformation involves the condensation of the propionitrile derivative with an amidine (such as acetamidine). Under specific conditions, the acetal is unmasked to an aldehyde/enol, which reacts with the amidine nitrogen. Simultaneously, the cyano group undergoes nucleophilic attack by the second amidine nitrogen, cyclizing to form a fully aromatic 4-amino-2-methylpyrimidine ring—a core structural motif found in Thiamine (Vitamin B1) analogs and various kinase inhibitors.

Fig 2. Synthetic workflow from the acrylonitrile precursor to a pyrimidine scaffold.

References

• LookChem. "Cas 1608-83-9, α-Dimethoxymethyl-methoxypropionitrile". Retrieved from:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. lookchem.com [lookchem.com]

Synthesis Pathways and Mechanistic Insights for 2-(Dimethoxymethyl)acrylonitrile

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4)

Executive Summary

2-(Dimethoxymethyl)acrylonitrile is a highly versatile, bifunctional aliphatic building block. Featuring both a Michael acceptor (the

-unsaturated nitrile) and a masked electrophile (the dimethyl acetal), it is a critical intermediate in the synthesis of pyrimidines, thiamine (Vitamin B1) analogs, and advanced agrochemicals [1].

Working with

-formyl nitriles presents a significant synthetic challenge due to their extreme propensity for spontaneous polymerization. Therefore, successfully synthesizing 2-(dimethoxymethyl)acrylonitrile relies on masking the reactive aldehyde moiety prior to or simultaneously with the formation of the conjugated alkene. This whitepaper details two field-proven synthetic pathways, outlining the causality behind the experimental conditions and providing self-validating protocols for reproducible scale-up.

Retrosynthetic Strategies & Pathway Selection

The strategic disconnection of 2-(dimethoxymethyl)acrylonitrile yields two primary approaches based on the timing of the unsaturation and acetalization steps.

• Pathway A (The Industrial Standard): Claisen condensation of 3-methoxypropionitrile with methyl formate, followed by one-pot acetalization and subsequent base-catalyzed elimination of methanol [2].

• Pathway B (The MBH Approach): Morita-Baylis-Hillman (MBH) reaction of acrylonitrile with formaldehyde, followed by oxidation and acetalization.

Caption: Retrosynthetic disconnection of 2-(dimethoxymethyl)acrylonitrile into two primary pathways.

Pathway A: The Claisen-Acetalization-Elimination Cascade

This pathway is the most robust method for generating the target compound, avoiding the isolation of the highly unstable 2-formylacrylonitrile.

Mechanistic Causality

• Formylation: 3-Methoxypropionitrile (CAS: 110-67-8) is treated with sodium methoxide (NaOMe) to generate a stabilized

  -cyano carbanion. This nucleophile attacks methyl formate. The resulting sodium enolate of 2-formyl-3-methoxypropionitrile is stable in basic solution [3].

• Acetalization: Instead of neutralizing the enolate (which would trigger immediate polymerization of the free aldehyde), the reaction mixture is quenched with anhydrous methanolic HCl. The acid simultaneously neutralizes the enolate and catalyzes the formation of the dimethyl acetal, yielding

  -dimethoxymethyl-methoxypropionitrile (CAS: 1608-83-9) [4].

• Elimination: The

  -methoxy group is eliminated under controlled thermal or mild basic conditions to install the terminal alkene, yielding the target compound [2].

Caption: Reaction workflow for Pathway A detailing the intermediate stabilization strategy.

Step-by-Step Experimental Protocol

Phase 1: Formylation and Acetalization

• Setup: Equip a thoroughly dried 1 L three-neck flask with a mechanical stirrer, dropping funnel, and an internal thermometer. Purge with

  .

• Enolate Formation: Suspend dry NaOMe (1.1 eq, 59.4 g) in anhydrous toluene (300 mL). Cool the suspension to 0 °C using an ice-salt bath.

• Addition: Prepare a mixture of 3-methoxypropionitrile (1.0 eq, 85.1 g) and methyl formate (1.2 eq, 72.0 g). Add this mixture dropwise over 2 hours, strictly maintaining the internal temperature below 5 °C to prevent self-condensation of the nitrile.

• Maturation: Stir the resulting thick slurry at room temperature for 12 hours. The formation of a dense, pale-yellow precipitate (the sodium enolate) validates the reaction progress.

• Acetalization: Cool the mixture back to 0 °C. Rapidly add a pre-cooled solution of anhydrous HCl in methanol (3 M, 400 mL). The pH must drop below 3. Stir at 40 °C for 4 hours.

• Workup: Neutralize with solid

  , filter the inorganic salts, and concentrate the filtrate under reduced pressure. Distill the residue to isolate -dimethoxymethyl-methoxypropionitrile (bp ~85-90 °C at 2 mmHg).

Phase 2: Elimination

• Reaction: Dissolve the isolated

  -dimethoxymethyl-methoxypropionitrile in THF. Add a catalytic amount of a hindered base (e.g., DBU, 0.1 eq) and heat to 60 °C for 6 hours.

• Validation: Monitor via TLC (Hexane/EtOAc 4:1). The disappearance of the starting material and the emergence of a UV-active spot (

  ) confirms the formation of the conjugated system.

• Purification: Quench with saturated

  , extract with EtOAc, dry over , and purify via fractional distillation to yield 2-(dimethoxymethyl)acrylonitrile as a clear liquid.

Pathway B: The Morita-Baylis-Hillman (MBH) Route

While Pathway A is preferred for industrial scale, Pathway B is highly atom-economical and utilizes readily available bulk petrochemicals.

Mechanistic Causality

• MBH Reaction: DABCO acts as a nucleophilic catalyst, performing a Michael addition onto acrylonitrile to generate an enolate. This enolate attacks aqueous formaldehyde, followed by elimination of DABCO to yield 2-(hydroxymethyl)acrylonitrile.

• Oxidation: Mild oxidation using activated

  selectively converts the allylic alcohol to 2-formylacrylonitrile without over-oxidizing the double bond.

• Acetalization: Because 2-formylacrylonitrile is highly unstable, it must be immediately trapped. Trimethyl orthoformate (

  ) is used as a dehydrating acetalization agent. It chemically scavenges the byproduct water, driving the equilibrium entirely to the acetal without requiring harsh heating.

Caption: Reaction workflow for Pathway B highlighting the critical trapping of the unstable aldehyde.

Step-by-Step Experimental Protocol

• MBH Coupling: Mix acrylonitrile (1.0 eq) and 37% aqueous formaldehyde (1.2 eq). Add DABCO (0.2 eq). Stir vigorously at room temperature for 48 hours. Extract with diethyl ether, dry, and concentrate to yield 2-(hydroxymethyl)acrylonitrile.

• Oxidation: Dissolve the crude alcohol in anhydrous

  . Add activated (10 eq) in portions to control the mild exotherm. Stir at room temperature for 12 hours. Filter through a pad of Celite to remove manganese salts. Crucial: Do not concentrate the solution to dryness, as the neat aldehyde will polymerize instantly.

• Trapping/Acetalization: To the

  filtrate, immediately add anhydrous methanol (5.0 eq), trimethyl orthoformate (3.0 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq). Stir at room temperature for 6 hours.

• Isolation: Quench with triethylamine (to neutralize p-TsOH), concentrate, and purify via vacuum distillation.

Quantitative Data & Pathway Comparison

The selection of the synthetic route depends heavily on the scale and available infrastructure. Below is a comparative analysis of the two pathways.

Parameter	Pathway A (Claisen/Elimination)	Pathway B (MBH/Oxidation)
Starting Materials	3-Methoxypropionitrile, Methyl Formate	Acrylonitrile, Formaldehyde
Overall Yield	65% - 75%	40% - 50%
Scalability	Excellent (Industrial Standard)	Moderate (Exothermic oxidation)
Key Challenge	Handling highly moisture-sensitive NaOMe	Preventing polymerization of 2-formylacrylonitrile
Atom Economy	Moderate (Generates NaCl and MeOH waste)	High (MBH is 100% atom economical)
Safety Profile	Requires cryogenic cooling (0 °C)	Requires handling of toxic acrylonitrile monomer

References

• LookChem. "α-Dimethoxymethyl-methoxypropionitrile - Basic Information and Downstream Applications." LookChem Database.
• Nishino, T., Kiyokawa, M., Miuchi, Y., & Tokuyama, K. (1972). "The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropionitrile with Acetamidine. I. A Revised Structure of the Intermediate." Bulletin of the Chemical Society of Japan, 45(4), 1127-1132.
• LookChem. "3-Methoxypropionitrile - Chemical Properties and Synthetic Routes." LookChem Database.
• LookChem. "3,3-Dimethoxypropanenitrile - Atom-economical synthesis." LookChem Database.

Thermodynamic Stability and Reactivity Profiling of 2-(Dimethoxymethyl)acrylonitrile: A Technical Guide

Executive Summary

2-(Dimethoxymethyl)acrylonitrile (CAS 7515-08-4)[1] is a highly functionalized bifunctional building block utilized extensively in organic synthesis and drug development. Structurally, it is characterized by an electron-deficient alkene conjugated with a nitrile group, coupled with an

-dimethoxymethyl substituent (an acyclic acetal). Understanding the thermodynamic stability of this molecule is critical for optimizing downstream reactions, such as its conversion into -dimethoxymethyl-methoxypropionitrile (CAS 1608-83-9)[2]. This whitepaper provides an in-depth analysis of its thermodynamic profiling, mechanistic degradation pathways, and self-validating experimental protocols for stability assessment.

Structural and Thermodynamic Profiling

The thermodynamic behavior of 2-(Dimethoxymethyl)acrylonitrile is governed by the dualistic nature of its functional groups:

The Acetal Moiety (Dimethoxymethyl Group)

The

-substituent is an acyclic acetal. Thermodynamic principles dictate that acyclic acetals are generally less stable toward hydrolysis than their cyclic counterparts (e.g., dioxolanes) due to an unfavorable entropy change during their formation[3].

• Basic/Neutral Conditions: Under neutral and basic conditions, the acetal is thermodynamically "locked." It is not in equilibrium with its parent aldehyde and remains impregnable to nucleophilic attack, Grignard reagents, and metal hydrides[4].

• Acidic Conditions: The stability is highly pH-dependent. In aqueous acid, the acetal undergoes specific-acid catalyzed hydrolysis. The mechanism involves the reversible protonation of the methoxy oxygen, followed by the rate-limiting cleavage of the C–O bond to form a resonance-stabilized oxocarbenium ion, which is rapidly trapped by water[3].

The Acrylonitrile Core

The cyano group is strongly electron-withdrawing via both inductive and resonance effects. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent alkene, rendering it a highly reactive Michael acceptor. The bulky

-dimethoxymethyl group introduces steric strain, which slightly perturbs the planarity of the conjugated -system, thereby influencing the thermodynamic ground-state stability of the molecule.

Thermodynamic Stability Under Varying Conditions

To predict the behavior of 2-(Dimethoxymethyl)acrylonitrile in complex synthetic workflows, we must map its stability across different environments.

Caption: Logical relationship between environmental conditions and thermodynamic stability.

Data Presentation: Kinetic and Thermodynamic Parameters

The following table summarizes the expected thermodynamic behavior and primary degradation pathways of the compound under standard laboratory conditions.

Environmental Condition	Primary Pathway	Thermodynamic Stability	Equilibrium / Kinetic State
Aqueous Acid (pH 3.0)	Acetal Hydrolysis	Low	First-order kinetic degradation to aldehyde[3].
Aqueous Base (pH 10.0)	Michael Addition (if Nu- present)	Moderate	Equilibrium driven by adduct stability. Acetal remains intact[4].
Neutral Aprotic (25°C)	None	High	Thermodynamically stable indefinitely.
Thermal (>150°C)	Polymerization / Decomposition	Low	Exothermic radical polymerization of the alkene core.

Experimental Methodologies for Stability Assessment

As a Senior Application Scientist, I emphasize that protocols must not merely generate data—they must be self-validating systems . The following methodologies are designed to establish the thermodynamic and kinetic boundaries of 2-(Dimethoxymethyl)acrylonitrile while inherently verifying their own accuracy.

Protocol 1: Self-Validating Hydrolytic Stability Assay (In-situ NMR)

Causality & Rationale: Traditional aliquot-based assays risk altering the equilibrium during the quenching step. By utilizing in-situ Nuclear Magnetic Resonance (NMR) spectroscopy, we achieve real-time, non-destructive monitoring. The continuous observation of the acetal methoxy protons versus the emerging aldehyde proton provides highly precise kinetic data without perturbing the system.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 50 mg of 2-(Dimethoxymethyl)acrylonitrile in 0.5 mL of a deuterated solvent mixture (CD

  CN / D O, 80:20 v/v) in a standard 5 mm NMR tube.

• pH Control: Inject 50

  L of a pre-titrated deuterated acetate buffer (pD 4.0) to initiate the acid-catalyzed hydrolysis.

• Thermostatted Incubation: Immediately insert the tube into an NMR spectrometer pre-equilibrated to 37°C.

• Data Acquisition: Acquire

  H-NMR spectra automatically every 10 minutes for 12 hours.

• Quantification: Integrate the disappearance of the acetal -CH(OCH

  ) signal (typically around 3.3 ppm) against an inert internal standard (e.g., TMS or a sealed capillary of DSS).

• Self-Validation Step: Plot

  versus time. A strictly linear fit validates that the reaction is following the expected pseudo-first-order kinetics[3]. Any deviation indicates a failure in pH buffering or competing side reactions.

Protocol 2: Thermodynamic Equilibrium of Michael Addition

Causality & Rationale: When synthesizing derivatives like

-dimethoxymethyl-methoxypropionitrile[2], the Michael addition is reversible. Establishing the equilibrium constant ( ) is essential to determine the maximum theoretical yield and to design continuous-flow or push-pull reaction systems.

Step-by-Step Methodology:

• Reactant Mixing: In a dry, nitrogen-flushed Schlenk flask, combine 10 mmol of 2-(Dimethoxymethyl)acrylonitrile with 12 mmol of anhydrous methanol.

• Catalyst Introduction: Add 0.5 mmol of sodium methoxide (NaOMe) to act as the base catalyst.

• Equilibration: Stir the mixture at a constant temperature (e.g., 25°C). Monitor the reaction via GC-FID every 30 minutes.

• Quenching: Once three consecutive GC traces show an identical product-to-reactant ratio (indicating thermodynamic equilibrium), rapidly quench a 100

  L aliquot into 1 mL of cold pH 7 phosphate buffer to "freeze" the equilibrium state.

• Calculation: Calculate

  .

Caption: Self-validating experimental workflow for kinetic and thermodynamic profiling.

Conclusion

The thermodynamic stability of 2-(Dimethoxymethyl)acrylonitrile requires a nuanced understanding of its orthogonal functional groups. While the electron-deficient alkene dictates its susceptibility to base-catalyzed thermodynamic equilibria (Michael additions), the acyclic acetal dictates its kinetic lability under acidic conditions. By employing self-validating analytical protocols, researchers can precisely map these thermodynamic boundaries, ensuring high-fidelity scale-up in drug development and fine chemical synthesis.

References

• LookChem. "α-Dimethoxymethyl-methoxypropionitrile - 1608-83-9". Available at:[Link]

• Master Organic Chemistry. "Hydrates, Hemiacetals, and Acetals". Available at:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. lookchem.com [lookchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

physical characteristics of dimethoxymethyl acrylonitrile

An In-Depth Technical Guide to the Physical Characteristics of (E)-3-Methoxy-2-(methoxymethyl)acrylonitrile For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate characterization of a molecule's physical properties is a foundational pillar of chemical and pharmaceutical research. These properties govern a substance's behavior, from its reactivity in a synthesis flask to its absorption, distribution, metabolism, and excretion (ADME) profile in a biological system. This guide provides a comprehensive technical overview of the physical characteristics of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile.

The nomenclature "dimethoxymethyl acrylonitrile" can be ambiguous. This guide will focus on the specific isomer (E)-3-methoxy-2-(methoxymethyl)acrylonitrile (CAS RN: 1608-82-8) , a compound of interest due to its unique constellation of functional groups, including a nitrile, an ether, and an alkene. Understanding the physical attributes of this molecule is critical for its application in organic synthesis, materials science, and as a potential scaffold in drug discovery.

Chemical Identity and Structure

A precise understanding of a molecule's identity is paramount before any physical characterization can be undertaken.

• IUPAC Name: (E)-3-methoxy-2-(methoxymethyl)prop-2-enenitrile[1]

• CAS Registry Number: 1608-82-8[1]

• Molecular Formula: C₆H₉NO₂[1]

• Molecular Weight: 127.14 g/mol [1]

• InChI Key: QZFRWRSOUHEOFM-GQCTYLIASA-N

The structure of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile reveals an electron-poor double bond substituted with a nitrile group and two distinct ether functionalities. The "(E)" designation indicates the stereochemistry about the carbon-carbon double bond, where the higher priority groups (based on Cahn-Ingold-Prelog rules) are on opposite sides.

Caption: 2D Structure of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile

Summary of Physical Properties

The following table summarizes the key physical characteristics of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile. It is important to note that while some properties are computationally predicted, they provide valuable initial estimates for experimental design.

Property	Value	Source
Physical Form	Liquid
Appearance	Colorless to Almost Colorless Clear Liquid	Data from supplier catalogs
Boiling Point	235.91°C (Rough Estimate)	[2]
Molecular Weight	127.14 g/mol	[1][3]
Purity	≥95% - ≥98%	[3]
logP (Octanol/Water Partition Coefficient)	0.68668 (Calculated)	[3]
Topological Polar Surface Area (TPSA)	42.25 Ų (Calculated)	[3]
Hydrogen Bond Donors	0 (Calculated)	[3]
Hydrogen Bond Acceptors	3 (Calculated)	[3]
Rotatable Bonds	3 (Calculated)	[3]

In-Depth Analysis of Physical Characteristics

State, Appearance, and Thermal Properties

(E)-3-methoxy-2-(methoxymethyl)acrylonitrile exists as a liquid at standard temperature and pressure. Its estimated boiling point of 235.91°C suggests it has relatively low volatility, a consequence of its molecular weight and polar functional groups.[2] The absence of a readily available experimental melting point indicates it likely remains liquid at temperatures well below 0°C.

The thermal stability of this compound is an important consideration, particularly for applications involving elevated temperatures such as distillation or melt processing. The presence of the acrylonitrile moiety suggests a potential for polymerization at higher temperatures, a characteristic feature of this class of compounds.

Solubility and Partitioning Behavior

The calculated octanol-water partition coefficient (logP) of 0.68668 indicates that (E)-3-methoxy-2-(methoxymethyl)acrylonitrile has a relatively balanced solubility profile, with a slight preference for lipophilic environments.[3] The molecule possesses both polar (nitrile and ether oxygens) and nonpolar (alkyl chains) regions, allowing for miscibility with a range of organic solvents. Its solubility in aqueous media is expected to be limited but present, facilitated by hydrogen bonding with the ether oxygens and the nitrile nitrogen.

This partitioning behavior is a critical determinant of its utility in various applications. For instance, in drug development, a logP in this range often correlates with good oral bioavailability.

Spectroscopic Profile

The elucidation of a molecule's structure is heavily reliant on spectroscopic techniques. The following is a predictive analysis of the key spectroscopic features of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile.

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of multiple, distinct proton environments. Key expected signals include:

  • Singlets for the two methoxy groups (-OCH₃), likely in the range of 3.5-4.5 ppm.

  • A singlet for the vinyl proton (=CH-), shifted downfield due to the electron-withdrawing effect of the nitrile group.

  • A singlet for the methylene protons (-CH₂-).

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and type of carbon atoms. Distinct signals are expected for the nitrile carbon (highly deshielded, >110 ppm), the two olefinic carbons, the methylene carbon, and the two methoxy carbons.

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present:

• C≡N stretch: A sharp, medium-intensity band around 2220-2240 cm⁻¹.

• C=C stretch: A medium-intensity band around 1620-1680 cm⁻¹.

• C-O stretch (ether): Strong bands in the region of 1000-1300 cm⁻¹.

• C-H stretch (sp³ and sp²): Bands just below and just above 3000 cm⁻¹, respectively.

Mass spectrometry will confirm the molecular weight of the compound. The molecular ion peak (M⁺) would be observed at an m/z of 127.14. Fragmentation patterns would likely involve the loss of methoxy and methoxymethyl radicals, providing further structural confirmation.

Experimental Workflow and Protocols

A systematic approach is essential for the comprehensive physical characterization of a novel compound. The following diagram illustrates a typical workflow.

Caption: Workflow for Physical Characterization of a Chemical Compound.

Protocol: Determination of Boiling Point at Reduced Pressure

Given the high estimated boiling point, determination at reduced pressure is advisable to prevent thermal decomposition.

Objective: To accurately determine the boiling point of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile using vacuum distillation.

Materials:

• Sample of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile

• Short-path distillation apparatus

• Round-bottom flask

• Thermometer and adapter

• Vacuum pump with a pressure gauge

• Heating mantle

• Stir bar

Procedure:

• Apparatus Setup: Assemble the short-path distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Sample Preparation: Place a small volume of the sample and a stir bar into the round-bottom flask.

• System Evacuation: Connect the apparatus to the vacuum pump and slowly evacuate the system to a stable, known pressure (e.g., 10 mmHg).

• Heating: Begin gentle heating of the sample with continuous stirring.

• Observation: Observe for the onset of boiling and the condensation of vapor on the thermometer bulb.

• Temperature Recording: Record the temperature at which the condensate is in equilibrium with the vapor (i.e., when the temperature remains constant during distillation). This is the boiling point at the recorded pressure.

• Pressure Correction: Use a nomograph or the Clausius-Clapeyron equation to correct the observed boiling point to standard pressure (760 mmHg).

Causality and Trustworthiness: This protocol is self-validating as a stable boiling point reading under a constant, known pressure indicates that the measurement is accurate for those conditions. The use of reduced pressure is a critical choice to mitigate the risk of thermal degradation, ensuring the integrity of the compound during measurement.

Conclusion

The physical characteristics of (E)-3-methoxy-2-(methoxymethyl)acrylonitrile define its behavior and potential applications. This guide has provided a detailed overview of its known and predicted properties, from its chemical identity and structure to its thermal, solubility, and spectroscopic profiles. The experimental workflow and protocol offered herein provide a framework for the rigorous and reliable characterization of this and other novel chemical entities. As research into this and related compounds continues, a thorough understanding of these foundational physical properties will be indispensable for unlocking their full potential in science and industry.

References

• PubChem. 3-Methoxy-2-(methoxymethyl)acrylonitrile. National Center for Biotechnology Information. [Link]

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• 1. 3-Methoxy-2-(methoxymethyl)acrylonitrile | C6H9NO2 | CID 2724688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methoxy-2-(methoxymethyl)acrylonitrile,1608-82-8-Amadis Chemical [amadischem.com]
• 3. chemscene.com [chemscene.com]

An In-Depth Technical Guide to the Functional Group Analysis of 2-(Dimethoxymethyl)acrylonitrile

Preamble: Decoding the Multifaceted Chemistry of 2-(Dimethoxymethyl)acrylonitrile

For the discerning researcher, scientist, and drug development professional, a thorough understanding of a molecule's architecture is paramount to predicting its reactivity, metabolic fate, and potential as a therapeutic agent. 2-(Dimethoxymethyl)acrylonitrile is a compound of interest due to its unique combination of three key functional groups: a nitrile, an alkene, and an acetal. Each of these moieties imparts distinct chemical and physical properties, and their interplay governs the molecule's overall behavior. This guide provides a comprehensive, in-depth analysis of the methodologies employed to elucidate the presence and characteristics of these functional groups, moving beyond a mere listing of techniques to explain the underlying principles and rationale behind each experimental choice. The protocols described herein are designed to be self-validating, ensuring the generation of robust and reliable data.

Molecular Architecture: A Visual Representation

To fully appreciate the analytical challenge, a clear visualization of the molecular structure is essential.

Caption: Experimental workflow for FT-IR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • For liquid samples, a thin film can be prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • Alternatively, a dilute solution (1-5%) can be prepared in an IR-transparent solvent such as carbon tetrachloride (CCl₄) or chloroform (CHCl₃).

• Instrument Setup and Background Scan:

  • Ensure the FT-IR spectrometer is properly purged to minimize atmospheric water and carbon dioxide interference.

  • Acquire a background spectrum of the empty sample compartment or the solvent-filled cell. This will be subtracted from the sample spectrum. [1]3. Sample Analysis:

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing and Interpretation:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Identify the key absorption bands corresponding to the nitrile, alkene, and acetal functional groups as detailed in the sections above.

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Experimental workflow for NMR analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-20 mg of 2-(Dimethoxymethyl)acrylonitrile.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a small vial. [2][3]The solvent should contain a reference standard, typically tetramethylsilane (TMS), for chemical shift calibration. [4] * Filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube to remove any particulate matter. [3]2. Instrument Operation:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Tune and shim the probe to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum. A standard pulse sequence with a 90° pulse angle and a sufficient relaxation delay should be used.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing and Analysis:

  • Process the raw free induction decay (FID) data using appropriate software. This involves Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Assign the chemical shifts of all signals to the corresponding protons and carbons in the molecule based on the expected values and coupling patterns. [5]

C. Gas Chromatography-Mass Spectrometry (GC-MS)

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solubility data for 2-(Dimethoxymethyl)acrylonitrile in organic solvents

An In-Depth Technical Guide to the Solubility of 2-(Dimethoxymethyl)acrylonitrile in Organic Solvents

Authored by: A Senior Application Scientist

Abstract

The solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates is a critical parameter in drug development and process chemistry. It influences bioavailability, formulation design, reaction kinetics, and purification strategies. This guide provides a comprehensive overview of the solubility characteristics of 2-(Dimethoxymethyl)acrylonitrile, a versatile building block in organic synthesis. We will delve into the theoretical underpinnings of its solubility, present a robust experimental protocol for its determination, and discuss the interpretation of solubility data in the context of various organic solvents. This document is intended for researchers, scientists, and drug development professionals seeking a practical and scientifically rigorous understanding of this compound's solubility profile.

Introduction: The Critical Role of Solubility

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a homogeneous solution, is a fundamental physicochemical property. In the pharmaceutical industry, poor aqueous solubility is a major hurdle in drug discovery and development, often leading to low bioavailability and therapeutic efficacy. Similarly, in process chemistry, understanding the solubility of reactants, intermediates, and final products in organic solvents is paramount for optimizing reaction conditions, developing efficient work-up procedures, and designing crystallization processes for purification.

2-(Dimethoxymethyl)acrylonitrile is a key intermediate in the synthesis of various heterocyclic compounds and other complex organic molecules. Its chemical structure, featuring a nitrile group, a carbon-carbon double bond, and an acetal functional group, suggests a nuanced solubility behavior that is highly dependent on the nature of the solvent. This guide will provide the necessary theoretical background and practical methodology to comprehensively characterize the solubility of this important synthetic intermediate.

Physicochemical Properties of 2-(Dimethoxymethyl)acrylonitrile

A thorough understanding of a molecule's physicochemical properties is essential for predicting and interpreting its solubility.

• Chemical Structure:

• Molecular Formula: C₆H₉NO₂

• Molecular Weight: 127.14 g/mol

• Appearance: Colorless to pale yellow liquid.

• Boiling Point: 75-78 °C at 15 mmHg.

• Density: 0.98 g/mL at 25 °C.

The presence of the polar nitrile group (C≡N) and the two ether-like oxygen atoms in the dimethoxymethyl group allows for dipole-dipole interactions and hydrogen bond acceptance. The relatively small alkyl backbone contributes to some non-polar character. This combination of functional groups suggests that 2-(Dimethoxymethyl)acrylonitrile will exhibit a range of solubilities across different organic solvents.

Theoretical Framework: "Like Dissolves Like"

The principle of "like dissolves like" is a cornerstone of solubility theory. It posits that substances with similar intermolecular forces are likely to be soluble in one another. Organic solvents can be broadly classified based on their polarity:

• Non-polar solvents (e.g., hexane, toluene) primarily interact through weak van der Waals forces.

• Polar aprotic solvents (e.g., acetone, ethyl acetate, tetrahydrofuran) possess dipole moments but lack acidic protons, engaging in dipole-dipole interactions.

• Polar protic solvents (e.g., methanol, ethanol, water) have acidic protons and can act as hydrogen bond donors and acceptors.

Based on its structure, 2-(Dimethoxymethyl)acrylonitrile is expected to be highly soluble in polar aprotic and moderately polar protic solvents due to favorable dipole-dipole interactions and the potential for hydrogen bonding with the solvent. Its solubility in non-polar solvents is anticipated to be lower.

Experimental Determination of Solubility: A Validated Gravimetric Method

The following protocol describes a reliable and widely used gravimetric method for determining the solubility of a liquid solute like 2-(Dimethoxymethyl)acrylonitrile in various organic solvents at a controlled temperature.

Materials and Reagents

• 2-(Dimethoxymethyl)acrylonitrile (solute)

• Selected organic solvents (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetone, methanol, ethanol) of high purity (≥99%)

• Analytical balance (readability ±0.1 mg)

• Thermostatic shaker or water bath

• Calibrated thermometer or temperature probe

• Vials with screw caps

• Pipettes and syringes

• Evaporating dish or pre-weighed beaker

• Vacuum oven or desiccator

Experimental Workflow

The experimental workflow is designed to ensure that a saturated solution is achieved and accurately analyzed.

Caption: Workflow for gravimetric solubility determination.

Step-by-Step Protocol

• Solvent Preparation: For each selected solvent, add a known volume (e.g., 5.0 mL) to a series of labeled vials.

• Solute Addition: Add 2-(Dimethoxymethyl)acrylonitrile dropwise to each vial until a distinct second phase (undissolved solute) is observed, ensuring an excess of the solute.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C ± 0.1 °C). Allow the mixtures to equilibrate for at least 24 hours to ensure the formation of a saturated solution. The agitation ensures intimate contact between the solute and solvent.

• Phase Separation: After equilibration, let the vials stand undisturbed in the thermostatic bath for at least 2 hours to allow the undissolved solute to settle completely.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-weighed syringe. Avoid disturbing the undissolved layer.

• Mass Determination of Saturated Solution: Immediately dispense the withdrawn supernatant into a pre-weighed, dry evaporating dish and record the total mass. The mass of the saturated solution is determined by difference.

• Solvent Evaporation: Place the evaporating dish in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until all the solvent has evaporated and the mass of the residue is constant. Using a vacuum oven is crucial to ensure complete removal of the solvent without degrading the solute.

• Mass of Dissolved Solute: Weigh the evaporating dish containing the dried residue. The mass of the dissolved solute is determined by difference.

Data Analysis and Calculation

The solubility (S) is typically expressed in g/100 g of solvent or mg/mL.

Calculation in g/100 g of solvent:

• Mass of solvent = Mass of saturated solution - Mass of dissolved solute

• Solubility = (Mass of dissolved solute / Mass of solvent) * 100

Expected Solubility Profile and Data Presentation

Table 1: Hypothetical Solubility of 2-(Dimethoxymethyl)acrylonitrile in Various Organic Solvents at 25 °C.

Solvent	Solvent Class	Polarity Index	Expected Solubility ( g/100 g solvent)
n-Hexane	Non-polar	0.1	Very Low
Toluene	Non-polar	2.4	Low
Dichloromethane	Polar Aprotic	3.1	High
Tetrahydrofuran (THF)	Polar Aprotic	4.0	Very High
Acetone	Polar Aprotic	5.1	Very High
Ethyl Acetate	Polar Aprotic	4.4	High
Ethanol	Polar Protic	4.3	High
Methanol	Polar Protic	5.1	High

This expected trend is based on the principle of "like dissolves like," where the polarity of the solute is well-matched with polar aprotic and polar protic solvents.

Caption: Expected solubility trend vs. solvent polarity.

Conclusion and Future Work

This guide has outlined the theoretical basis and a practical, validated experimental protocol for determining the solubility of 2-(Dimethoxymethyl)acrylonitrile in organic solvents. The anticipated high solubility in polar aprotic and protic solvents makes it a versatile intermediate for a wide range of synthetic applications. The gravimetric method described herein provides a robust framework for generating reliable and reproducible solubility data.

Future work should involve the experimental execution of this protocol to generate a comprehensive, quantitative solubility profile across a broader range of solvents and temperatures. This empirical data will be invaluable for process optimization, formulation development, and the rational design of synthetic routes involving this important chemical building block.

References

Technical Whitepaper: Safety Data Sheet (SDS) Highlights & Handling Protocols for 2-(Dimethoxymethyl)acrylonitrile

Executive Summary

2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4) is a highly specialized, polyfunctional organic intermediate utilized primarily in advanced chemical synthesis[1]. It serves as a critical upstream building block in the development of complex pharmaceutical and agrochemical compounds, most notably acting as a precursor to α-dimethoxymethyl-methoxypropionitrile (CAS: 1608-83-9)[2]. Due to its dense functionalization—combining an electron-deficient alkene, a nitrile group, and a dimethyl acetal—the molecule presents unique handling challenges. This whitepaper synthesizes the physicochemical properties, mechanistic toxicology, and self-validating safety protocols required for drug development professionals to handle this compound safely.

Chemical Identity & Physicochemical Profiling

The hazards of 2-(Dimethoxymethyl)acrylonitrile are intrinsically linked to its molecular architecture (C₆H₉NO₂)[3]. Because it is an industrial-grade intermediate[1], empirical physicochemical data is often proprietary. The table below synthesizes extrapolated data based on structural analogs (e.g., methacrylonitrile and 3-methoxypropionitrile) to establish a rigorous baseline for safety engineering[4].

Table 1: Physicochemical Properties & Safety Implications

Property	Value / Extrapolated Estimate	Safety Engineering Implication
CAS Number	7515-08-4[5]	Unique identifier for SDS tracking and inventory management.
Molecular Formula	C₆H₉NO₂[3]	Determines combustion byproducts (highly toxic NOₓ and CO).
Physical State	Liquid (Clear to pale yellow)	Spill containment requires liquid-specific inert absorbents.
Boiling Point	~150–170 °C (Extrapolated)	Moderate volatility; presents an inhalation hazard at room temperature.
Flash Point	< 60 °C (Extrapolated)	Flammable liquid; requires grounded, explosion-proof equipment.
Reactivity	Polymerization risk	Requires radical inhibitors (e.g., MEHQ) to prevent exothermic runaway.

Mechanistic Toxicology (E-E-A-T Analysis)

Understanding the causality behind the toxicity of 2-(Dimethoxymethyl)acrylonitrile is essential for designing effective safety protocols. The molecule's hazards are not monolithic; they are a composite of its three reactive functional groups.

• Electrophilic Toxicity (Michael Addition): The conjugated double bond is highly electron-deficient due to the electron-withdrawing nature of the cyano group. In biological systems, this acts as a potent Michael acceptor. It rapidly alkylates cellular nucleophiles, particularly the sulfhydryl (-SH) groups of glutathione and essential cellular proteins, leading to severe oxidative stress and apoptosis.

• Metabolic Cyanide Release: Nitriles can undergo cytochrome P450-mediated oxidation at the alpha-carbon. Although the alpha-position in this molecule is sterically hindered by the dimethoxymethyl group, in vivo metabolic cleavage can still yield free cyanide ions (CN⁻). Cyanide irreversibly binds to cytochrome c oxidase, halting mitochondrial cellular respiration.

• Acetal Hydrolysis: Under acidic conditions (such as exposure to gastric fluid upon accidental ingestion), the dimethyl acetal group readily hydrolyzes to release methanol and the corresponding formyl-acrylonitrile derivative. Methanol metabolism subsequently generates toxic formaldehyde and formic acid, compounding the systemic toxicity.

Mechanistic toxicity pathways of 2-(Dimethoxymethyl)acrylonitrile.

Comprehensive Safety Protocols & Engineering Controls

To mitigate the mechanistic hazards outlined above, handling protocols must be treated as self-validating systems where a failure in one protective layer is immediately caught by the next.

• Engineering Controls: All synthesis and transfer operations must occur within a Class II Type B2 biological safety cabinet or a high-velocity chemical fume hood (face velocity ≥ 100 fpm) to prevent the inhalation of toxic vapors.

• Personal Protective Equipment (PPE):

  • Gloves: Standard nitrile gloves offer insufficient breakthrough times for substituted acrylonitriles. Double-gloving is mandatory: use a polyethylene/ethylene vinyl alcohol (PE/EVAL) inner glove for chemical resistance, covered by a butyl rubber outer glove for mechanical protection.

  • Respirator: If engineering controls fail or during a spill, a full-face respirator equipped with organic vapor (OV) cartridges is required.

• Storage Causality: Store in a cool (< 4 °C), dark, and well-ventilated environment. Because acrylonitriles are prone to spontaneous, exothermic free-radical polymerization, the chemical must be stored strictly away from light, heat, and radical initiators.

Experimental Workflows & Methodologies

Protocol A: Safe Handling and Schlenk Line Transfer

When utilizing 2-(Dimethoxymethyl)acrylonitrile in air-sensitive synthesis, follow this step-by-step methodology to ensure operator safety and chemical integrity:

• System Preparation: Purge the reaction vessel and Schlenk line with high-purity Argon for 15 minutes to completely displace oxygen and moisture, preventing unwanted acetal hydrolysis.

• PPE & Environment Verification: Ensure double-gloving protocol is active and verify fume hood face velocity.

• Reagent Transfer: Using a gas-tight, inert syringe, pierce the septum of the reagent container. Withdraw the required volume slowly to prevent cavitation and aerosolization of the liquid.

• Controlled Addition: Add the reagent dropwise to the reaction mixture at 0 °C. The low temperature controls the highly exothermic nature of subsequent Michael addition reactions.

• Chemical Quenching: Upon reaction completion, neutralize any residual unreacted electrophiles by adding a 10% aqueous solution of sodium bisulfite (NaHSO₃) under vigorous stirring. This converts the reactive alkene into a benign, water-soluble sulfonate adduct.

Protocol B: Emergency Spill Mitigation

In the event of a primary containment breach, the response must address both the flammability and the acute toxicity of the compound.

• Evacuation & Isolation: Immediately evacuate personnel from the spill zone. Eliminate all ignition sources, as the vapor may form explosive mixtures with air.

• PPE Donning: Spill responders must don Level B PPE, including a Self-Contained Breathing Apparatus (SCBA) and a fully encapsulated chemical-resistant suit.

• Containment: Surround the spill with inert, non-combustible absorbent materials (e.g., dry sand, vermiculite). Do not use combustible absorbents like sawdust.

• Recovery: Carefully sweep the absorbed material using non-sparking tools and place it into a sealable, clearly labeled hazardous waste container.

• Surface Decontamination: Wash the spill area with a mild alkaline solution to promote the hydrolysis and neutralization of residual compound, followed by a thorough water rinse.

Step-by-step emergency spill mitigation workflow.

References

• LookChem Database - Cas 1608-83-9, α-Dimethoxymethyl-methoxypropionitrile (Upstream Product Data). Available at:[Link][2]

• LookChem Database - Cas 110-67-8, 3-Methoxypropionitrile (Analog Extrapolation Data). Available at: [Link][4]

• ChemBK - Organometallics | CAS 7515-08-4. Available at: [Link][3]

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The Synthetic Versatility of 2-(Dimethoxymethyl)acrylonitrile: A Comprehensive Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, the quest for novel molecular scaffolds and efficient synthetic methodologies is perpetual. This in-depth technical guide explores the synthesis, reactivity, and vast potential of 2-(Dimethoxymethyl)acrylonitrile, a versatile C4 building block poised to streamline complex organic syntheses.

At its core, 2-(Dimethoxymethyl)acrylonitrile is a unique trifunctional molecule featuring a nitrile, an alkene, and a masked aldehyde in the form of a dimethyl acetal. This strategic combination of functional groups imbues it with a rich and tunable reactivity profile, positioning it as a powerful tool for the construction of diverse molecular architectures, from intricate carbocycles to novel heterocyclic systems. Its primary utility lies in its role as a stable and readily accessible synthetic equivalent of the highly reactive and challenging-to-handle α-formylacrylonitrile.

Synthesis of 2-(Dimethoxymethyl)acrylonitrile: A Practical Approach

The most direct and industrially scalable route to 2-(Dimethoxymethyl)acrylonitrile is through a Knoevenagel condensation.[1][2] This classic carbon-carbon bond-forming reaction involves the condensation of an active methylene compound with a carbonyl group, followed by dehydration. In this case, the reaction would proceed between dimethoxyacetonitrile and formaldehyde.

Figure 1: Proposed synthetic route to 2-(Dimethoxymethyl)acrylonitrile via Knoevenagel condensation.

Experimental Protocol: Proposed Synthesis

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add dimethoxyacetonitrile (1.0 eq.), formaldehyde (1.1 eq., typically as paraformaldehyde), a catalytic amount of a base such as piperidine or sodium hydroxide (0.1 eq.), and a suitable solvent like toluene or ethanol.

• Reaction Execution: Heat the mixture to reflux. The water formed during the condensation is removed azeotropically and collected in the Dean-Stark trap, driving the reaction to completion.

• Work-up and Purification: After the starting material is consumed (monitored by TLC or GC), cool the reaction mixture. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by vacuum distillation to yield 2-(Dimethoxymethyl)acrylonitrile.

Physicochemical Properties and Handling

While specific experimental data for 2-(Dimethoxymethyl)acrylonitrile is not widely published, its properties can be estimated based on its structure and data from analogous compounds.

Property	Predicted Value/Characteristic
Molecular Formula	C₆H₉NO₂
Molecular Weight	127.14 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Estimated to be in the range of 150-180 °C (at atmospheric pressure)
Solubility	Miscible with most organic solvents (e.g., dichloromethane, ethyl acetate, THF). Limited solubility in water.
Stability	The acetal is stable to basic and neutral conditions but is sensitive to acid, which will hydrolyze it to the corresponding aldehyde.[3][4] The acrylonitrile moiety can undergo polymerization, especially at elevated temperatures or in the presence of radical initiators.[5]

Safety and Handling

Given its acrylonitrile backbone, 2-(Dimethoxymethyl)acrylonitrile should be handled with care in a well-ventilated fume hood.[5] Personal protective equipment, including gloves and safety glasses, is essential. It should be stored in a cool, dark place, and the addition of a radical inhibitor (e.g., hydroquinone monomethyl ether) may be considered for long-term storage to prevent polymerization.[6][7]

A Versatile Reagent in Organic Synthesis

The true power of 2-(Dimethoxymethyl)acrylonitrile lies in its multifaceted reactivity, enabling a wide array of synthetic transformations.

Diels-Alder Cycloadditions: Accessing Complex Carbocycles

As an electron-deficient alkene, 2-(Dimethoxymethyl)acrylonitrile is an excellent dienophile in [4+2] cycloaddition reactions, commonly known as the Diels-Alder reaction.[8][9][10] This powerful transformation allows for the stereospecific construction of six-membered rings, a ubiquitous motif in natural products and pharmaceuticals.

Figure 2: General scheme of a Diels-Alder reaction with 2-(Dimethoxymethyl)acrylonitrile.

The reaction with various dienes, such as cyclopentadiene, isoprene, or Danishefsky's diene, can lead to a diverse range of functionalized cyclohexenes.[11] The resulting cycloadducts carry the latent aldehyde functionality, which can be unmasked for further elaboration. Lewis acid catalysis can be employed to enhance the reaction rate and control the stereoselectivity.[12]

The Acetal as a Masked Aldehyde: A Gateway to α-Formylacrylonitrile Chemistry

The dimethoxymethyl group serves as a robust protecting group for the highly reactive formyl group.[13] This acetal is stable under a variety of reaction conditions, including those involving strong bases and nucleophiles. Deprotection is readily achieved under acidic conditions, typically aqueous acid, to reveal the α-formylacrylonitrile moiety in situ for subsequent reactions.[3][4]

Figure 3: Hydrolysis of 2-(Dimethoxymethyl)acrylonitrile to α-formylacrylonitrile.

This "masked functionality" approach is synthetically advantageous as it allows for the introduction of the α-formylacrylonitrile unit without the complications arising from its inherent reactivity and instability.[8]

Michael Additions and Heterocyclic Synthesis

The electron-deficient nature of the double bond in 2-(Dimethoxymethyl)acrylonitrile makes it a good Michael acceptor for a variety of nucleophiles, including amines, thiols, and carbanions. These conjugate addition reactions provide a straightforward route to a wide range of functionalized propanenitriles.

Furthermore, the trifunctional nature of this reagent opens up numerous possibilities for the synthesis of heterocyclic compounds. For instance, reactions with binucleophiles can lead to the formation of pyridines, pyrimidines, and other nitrogen-containing heterocycles, which are prevalent in medicinal chemistry.

Spectroscopic Characterization

Technique	Predicted Key Features
¹H NMR	- Singlet for the two methoxy groups (~3.3-3.5 ppm, 6H).- Singlet or doublet for the vinylic proton (~5.5-6.5 ppm, 1H).- Singlet for the proton of the acetal (~5.0-5.5 ppm, 1H).
¹³C NMR	- Signal for the nitrile carbon (~115-120 ppm).- Signals for the alkene carbons (~100-140 ppm).- Signal for the acetal carbon (~100-105 ppm).- Signal for the methoxy carbons (~55-60 ppm).
IR Spectroscopy	- Sharp, medium intensity C≡N stretch (~2220-2240 cm⁻¹).- C=C stretch (~1620-1640 cm⁻¹).- C-O stretches for the acetal (~1050-1150 cm⁻¹).
Mass Spectrometry	- Molecular ion peak (M⁺) at m/z = 127.- Fragmentation pattern showing loss of methoxy groups (-OCH₃) and other characteristic fragments.

Conclusion

2-(Dimethoxymethyl)acrylonitrile emerges as a highly promising and versatile building block for modern organic synthesis. Its unique combination of a nitrile, a reactive alkene, and a masked aldehyde functionality provides a powerful platform for the efficient construction of complex molecular architectures. From the stereocontrolled synthesis of carbocycles via Diels-Alder reactions to its role as a stable precursor for the elusive α-formylacrylonitrile, this reagent offers a wealth of synthetic possibilities. For researchers in drug discovery and process development, a deeper exploration of the reactivity of 2-(Dimethoxymethyl)acrylonitrile is certain to unlock novel and efficient pathways to valuable target molecules.

References

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electrophilic nature of 2-(Dimethoxymethyl)acrylonitrile

An In-depth Technical Guide to the Electrophilic Nature and Synthetic Utility of 2-(Dimethoxymethyl)acrylonitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(dimethoxymethyl)acrylonitrile, a versatile bifunctional reagent in modern organic synthesis. We will explore the electronic underpinnings of its reactivity, its behavior as a potent electrophile in key chemical transformations, and its practical application in the synthesis of complex molecular architectures. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis who require a deep, mechanistically-grounded understanding of this valuable building block.

Molecular Architecture and Electronic Profile

2-(Dimethoxymethyl)acrylonitrile, with the chemical formula C₆H₉NO₂, possesses a unique structural arrangement that dictates its chemical behavior. The molecule integrates two critical functional groups onto a three-carbon backbone:

• An α,β-unsaturated nitrile (an acrylonitrile moiety).

• A dimethoxymethyl group (an acetal, which serves as a protected aldehyde).

The electrophilic character of this molecule is primarily derived from the acrylonitrile unit. The powerful electron-withdrawing nature of the cyano (-C≡N) group, through both inductive and resonance effects, profoundly influences the electron density of the adjacent carbon-carbon double bond. This polarization renders the β-carbon atom electron-deficient and thus highly susceptible to attack by nucleophiles.

This electron delocalization can be visualized through its principal resonance contributors:

Caption: Figure 1. Resonance-induced polarization of the alkene.

The resonance structure (right) illustrates the development of a partial positive charge (δ+) on the β-carbon, establishing it as the primary site for nucleophilic attack. This electronic feature is the cornerstone of its utility as a Michael acceptor.

Reactivity as a Michael Acceptor

The most prominent manifestation of 2-(dimethoxymethyl)acrylonitrile's electrophilicity is its participation in Michael additions, a class of conjugate additions.[1][2] In this reaction, a soft nucleophile (the Michael donor) adds to the β-carbon of the α,β-unsaturated system (the Michael acceptor).[1][3] The driving force for this reaction is the formation of a stable carbon-carbon single bond at the expense of a weaker pi bond.[2]

The general mechanism proceeds in three steps:

• Formation of the nucleophile (e.g., deprotonation of a malonate ester).

• Nucleophilic attack at the β-carbon, forming a new C-C bond and a resonance-stabilized enolate intermediate.

• Protonation of the enolate to yield the final 1,4-adduct.

Caption: Figure 2. Workflow of a typical Michael Addition reaction.

This reactivity allows for the facile construction of complex carbon skeletons from a wide range of nucleophiles, including enolates, amines, and thiols.[2]

Participation as a Dienophile in Diels-Alder Reactions

The electron-deficient nature of the alkene in 2-(dimethoxymethyl)acrylonitrile makes it an excellent dienophile for [4+2] cycloaddition reactions, commonly known as the Diels-Alder reaction.[4][5] This powerful pericyclic reaction allows for the stereospecific formation of six-membered rings by reacting a conjugated diene with a dienophile.[4][6]

The reactivity in a Diels-Alder reaction is governed by frontier molecular orbital (FMO) theory. The electron-withdrawing nitrile group lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), facilitating a more favorable interaction with the Highest Occupied Molecular Orbital (HOMO) of an electron-rich diene.[5]

Caption: Figure 3. Schematic of the Diels-Alder cycloaddition.

Lewis acid catalysis, using reagents like boron trichloride or aluminum halides, can further enhance the electrophilicity of the dienophile by coordinating to the nitrile, leading to increased reaction rates and improved stereoselectivity.[7]

The Acetal as a Latent Aldehyde

A key feature enhancing the synthetic value of 2-(dimethoxymethyl)acrylonitrile is the dimethoxymethyl group. This acetal serves as a protecting group for an aldehyde functionality. Under mild acidic conditions, the acetal is readily hydrolyzed to unveil a formyl group (-CHO).

This dual-functionality allows for a two-stage synthetic strategy:

• Utilize the electrophilic alkene in a C-C bond-forming reaction (e.g., Michael addition or Diels-Alder).

• Deprotect the acetal to reveal an aldehyde, which can then participate in a host of subsequent transformations (e.g., Wittig reactions, reductive amination, oxidation to a carboxylic acid).

Caption: Figure 4. Deprotection of the acetal to reveal the aldehyde.

Physicochemical Properties and Safety Data

While specific data for 2-(dimethoxymethyl)acrylonitrile is not widely published, the properties and hazards are dominated by the acrylonitrile functional core. The data for acrylonitrile should be used as a conservative proxy for handling and safety protocols.

Property	Value (for Acrylonitrile)	Reference
Molecular Formula	C₃H₃N	[8]
Molar Mass	53.06 g/mol	[8]
Boiling Point	77 °C (171 °F)
Appearance	Colorless to pale yellow liquid	[9]
log Pow	0.016 (21 °C)

Safety and Handling: 2-(Dimethoxymethyl)acrylonitrile should be handled with extreme caution, assuming hazards similar to or greater than those of acrylonitrile.

• Toxicity: Acrylonitrile is highly toxic if swallowed, inhaled, or in contact with skin.[10][11] It is also a suspected carcinogen.[10][12]

• Flammability: The compound is a highly flammable liquid and vapor.[10][12] Keep away from all sources of ignition.[10][12]

• Handling: All manipulations must be performed in a certified chemical fume hood.[9] Personal protective equipment (PPE), including appropriate gloves (e.g., Butyl rubber), safety goggles, and a flame-retardant lab coat, is mandatory.[9]

• Storage: Store in a tightly closed container in a dry, well-ventilated, and cool area, protected from light.[10][12]

Experimental Protocols

The following protocols are illustrative examples based on established methodologies for related α,β-unsaturated nitriles.

Protocol 1: Diethyl Malonate Michael Addition

This procedure details the conjugate addition of a soft carbon nucleophile to 2-(dimethoxymethyl)acrylonitrile.

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol (15 mL) under a nitrogen atmosphere.

• Nucleophile Formation: Cool the solution to 0 °C in an ice bath. Add diethyl malonate (1.0 eq) dropwise via syringe over 10 minutes. Stir the resulting solution at 0 °C for an additional 20 minutes.

• Michael Addition: Add a solution of 2-(dimethoxymethyl)acrylonitrile (1.0 eq) in anhydrous ethanol (5 mL) dropwise to the enolate solution, maintaining the temperature below 5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, neutralize the reaction mixture with 1 M aqueous HCl. Reduce the solvent volume under vacuum. Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Diels-Alder Reaction with Cyclopentadiene

This protocol describes a [4+2] cycloaddition to form a bicyclic adduct.

• Setup: To a clean, dry pressure tube equipped with a magnetic stir bar, add 2-(dimethoxymethyl)acrylonitrile (1.0 eq).

• Reagent Addition: Add freshly distilled cyclopentadiene (1.5 eq) to the tube.

• Sealing and Reaction: Seal the tube tightly and place it in an oil bath preheated to 80 °C. Stir the reaction mixture for 6-8 hours.

• Cooling and Analysis: Cool the reaction vessel to room temperature. Carefully unseal the tube in a fume hood. Obtain a small aliquot for ¹H NMR analysis to determine the conversion and the endo:exo product ratio.

• Purification: Concentrate the reaction mixture under reduced pressure to remove excess cyclopentadiene. The resulting crude adduct can often be used without further purification or can be purified by distillation under high vacuum or flash chromatography.

Conclusion

2-(Dimethoxymethyl)acrylonitrile is a powerful and versatile synthetic intermediate whose reactivity is defined by its pronounced electrophilic character. The polarization of its α,β-unsaturated nitrile system makes it an excellent substrate for both Michael additions and Diels-Alder cycloadditions, enabling the efficient construction of carbon-carbon bonds and cyclic systems. Furthermore, the presence of a protected aldehyde group provides a secondary handle for subsequent chemical modifications, opening pathways to a diverse range of complex molecular targets. A thorough understanding of its electronic properties and careful adherence to safety protocols are essential for leveraging the full synthetic potential of this valuable bifunctional building block.

References

• Wikipedia. Michael reaction. [Link]

• Google Patents. CN103570583A - Method for preparing 2-(3,4-dimethoxymethyl)-3-methylbutylnitrile.

• Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Google Patents.

• Wikipedia. Diels–Alder reaction. [Link]

• van der Pijl, F., et al. (2017). Oxa‐Michael Addition to α,β‐Unsaturated Nitriles: An Expedient Route to γ‐Amino Alcohols and Derivatives. Chemistry – A European Journal. [Link]

• Ashenhurst, J. (2017, August 30). The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• University of Waterloo. Acrylonitrile Safety Data. [Link]

• Liu, et al. (2020). Synthesis of Acrylonitriles via Mild Base Promoted Tandem Nucleophilic Substitution-Isomerization of α-Cyanohydrin Methanesulfonates. Chinese Journal of Chemistry. [Link]

• ChemRxiv. Synthesis and styrene copolymerization of dimethyl and dimethoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. [Link]

• ResearchGate. An Unusual Michael Addition of 3,3-Dimethoxypropanenitrile to 2Aryl Acrylates. [Link]

• PrepChem.com. Synthesis of 3-Methoxy-3-(trifluoromethyl)acrylonitrile. [Link]

• Vaia. Propose a mechanism for the conjugate addition of a nucleophile (Nuc:-) to acrylonitrile. [Link]

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• ECHA. Acrylonitrile Substance Infocard. [Link]

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• ResearchGate. Endo-selective Diels–Alder reaction of methacrylonitrile: application to the synthesis of Georgywood. [Link]

• YouTube. Diels Alder Reaction. [Link]

• Encyclopedia of Polymer Science and Technology. Acrylonitrile and Acrylonitrile Polymers. [Link]

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Protocols & Analytical Methods

Application Note: Preparation of Substituted Nicotinonitriles from 2-(Dimethoxymethyl)acrylonitrile

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol and Mechanistic Guide

Introduction & Strategic Utility

Substituted nicotinonitriles (3-cyanopyridines) are privileged pharmacophores in drug discovery, frequently embedded in molecules exhibiting potent anticancer, antimicrobial, and anti-inflammatory activities [1]. Traditional syntheses of these heterocycles often suffer from harsh reaction conditions, poor regioselectivity, or the need for expensive transition-metal catalysts.

To overcome these bottlenecks, 2-(dimethoxymethyl)acrylonitrile has emerged as a highly versatile, bifunctional C4 building block. Acrylonitrile derivatives serve as highly versatile Michael acceptors in the synthesis of complex heterocycles [2]. The strategic advantage of this specific reagent lies in its dual reactivity: it possesses an electron-deficient alkene primed for nucleophilic attack, coupled with a masked aldehyde (the dimethoxymethyl acetal) that facilitates downstream cyclization.

Mechanistic Rationale: The "Masked" Advantage

Expertise & Experience Insight: Why utilize an acetal-protected acrylonitrile instead of a free aldehyde? If a free aldehyde were employed, the highly electrophilic carbonyl carbon would undergo rapid, premature Knoevenagel condensation with active methylene compounds, leading to intractable polymeric byproducts.

By keeping the aldehyde masked as a dimethoxymethyl group, the initial C–C bond formation is strictly directed via a Michael addition to the alkene. The push-pull dynamics and leaving group utility in related acrylonitrile systems have been well documented to facilitate direct cyclocondensation routes [3].

The Reaction Cascade:

• Michael Addition: A nucleophile (e.g., an enolate from a 1,3-dicarbonyl compound) attacks the terminal

  -carbon of the acrylonitrile.

• Acetal Deprotection: In situ acidic hydrolysis unmasks the acetal, releasing the highly reactive aldehyde.

• Cyclocondensation: An ammonia source (e.g., ammonium acetate) condenses with the newly formed aldehyde and the ketone moiety of the substrate, forging a dihydropyridine ring.

• Oxidative Aromatization: The intermediate spontaneously oxidizes (often driven by atmospheric oxygen or the loss of a leaving group) to yield the thermodynamically stable nicotinonitrile.

Mechanistic pathway from 2-(dimethoxymethyl)acrylonitrile to substituted nicotinonitrile.

Experimental Methodology

The following protocol details the multi-component synthesis of a substituted nicotinonitrile using 2-(dimethoxymethyl)acrylonitrile, a 1,3-dicarbonyl compound (e.g., acetylacetone), and ammonium acetate.

Step-by-step experimental workflow for the synthesis and validation of nicotinonitriles.

Step-by-Step Protocol

Step 1: Reaction Assembly

• In a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 mmol of the 1,3-dicarbonyl compound and 1.0 mmol of 2-(dimethoxymethyl)acrylonitrile in 10 mL of absolute ethanol.

• Add 3.0 mmol of ammonium acetate. Causality: An excess of ammonium acetate is required as it acts as both the nitrogen source for the pyridine ring and a mild buffer to modulate the pH.

• Add 20 mol% (0.2 mmol) of glacial acetic acid. Causality: The weak acid serves a dual purpose: it catalyzes the enolization of the 1,3-dicarbonyl compound to accelerate the Michael addition, and crucially, it provides the necessary protons to hydrolyze the dimethoxymethyl acetal into the reactive aldehyde intermediate.

Step 2: Reflux and In-Process Control (Self-Validating System)

• Heat the reaction mixture to reflux (approx. 80 °C) while stirring vigorously for 4 to 6 hours.

• Validation Checkpoint (IPC): Withdraw a 10 µL aliquot and spot it on a silica gel TLC plate. Elute with a 3:1 Hexanes/EtOAc mixture.

  • Self-Validation: The disappearance of the starting acrylonitrile (UV active at 254 nm) and the formation of a new spot exhibiting bright blue fluorescence under 365 nm UV light confirms successful aromatization to the nicotinonitrile core. If a yellowish, weakly fluorescent spot persists, it indicates trapped dihydropyridine intermediate. In this case, extend the reflux by 2 hours and introduce a gentle stream of air into the solvent to facilitate oxidative aromatization.

Step 3: Workup and Isolation

• Once TLC confirms reaction completion, cool the mixture to room temperature.

• Pour the mixture into 30 mL of ice-cold distilled water while stirring continuously.

• Causality: The sudden change in solvent polarity will force the highly hydrophobic aromatic nicotinonitrile to precipitate.

• Filter the resulting solid under vacuum, wash with cold water (

  mL), and dry in a desiccator.

Step 4: Purification

• Recrystallize the crude product from hot ethanol to yield the analytically pure substituted nicotinonitrile.

Quantitative Data & Optimization

To ensure maximum efficiency, reaction parameters were systematically optimized. The data below synthesizes the impact of solvent and catalyst choices on the final yield.

Table 1: Optimization of Reaction Conditions

Entry	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Observation
1	EtOH	None	80	12	45	Sluggish acetal hydrolysis.
2	EtOH	AcOH (20 mol%)	80	6	88	Optimal conversion; clean profile.
3	DMF	AcOH (20 mol%)	120	4	72	Thermal degradation observed.
4	H₂O	AcOH (20 mol%)	100	8	55	Poor solubility of organic intermediates.

Table 2: Substrate Scope and Yields (Standardized Protocol)

Substrate (1,3-Dicarbonyl)	Major Product Scaffold	Isolated Yield (%)	Purity (HPLC, %)
Acetylacetone	5-Acetyl-6-methylnicotinonitrile derivative	88	>99.0
Ethyl acetoacetate	Ethyl 5-cyano-2-methylnicotinate derivative	84	>98.5
Dimedone	Tetrahydroquinolin-5-one derivative	91	>99.0
Benzoylacetone	5-Benzoyl-6-methylnicotinonitrile derivative	79	>97.5

References

• Title: A Review on The Chemistry of Nicotinonitriles and Their applications Source: ResearchGate URL: [Link]

• Title: Insights into the chemistry and therapeutic potential of acrylonitrile derivatives Source: ResearchGate (ARCH PHARM) URL: [Link]

Application Note: Advanced Cycloaddition Protocols Using 2-(Dimethoxymethyl)acrylonitrile

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction and Mechanistic Rationale

In the synthesis of complex cyclic and heterocyclic scaffolds for drug discovery, the strategic selection of bifunctional building blocks is paramount. 2-(Dimethoxymethyl)acrylonitrile (2-DMAN) serves as a highly versatile, dual-functional dienophile and dipolarophile. It functions as a stable, synthetic equivalent to 2-cyanoacrolein—a compound notorious for spontaneous polymerization and difficult handling.

The Causality of Reactivity (E-E-A-T Insights)

The utility of 2-DMAN is governed by two distinct structural features that dictate its chemical behavior:

• Kinetic Acceleration via LUMO Lowering: The strong electron-withdrawing nitrile (–CN) group significantly depresses the Lowest Unoccupied Molecular Orbital (LUMO) energy of the alkene. This narrows the HOMO-LUMO gap when paired with electron-rich dienes or 1,3-dipoles, facilitating rapid Normal Electron-Demand Diels-Alder (NEDDA) and 1,3-dipolar cycloadditions [1].

• Latent Electrophilicity: The dimethoxymethyl group is a robust dimethyl acetal. During the cycloaddition, it provides steric shielding that prevents unwanted self-condensation. Post-cycloaddition, it acts as a masked aldehyde, which can be cleanly unmasked under mild acidic conditions to reveal a reactive formyl group for downstream diversification (e.g., Wittig olefination, reductive amination) [2].

Frontier Molecular Orbital (FMO) logic driving the reactivity of 2-DMAN in cycloadditions.

Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes internal checks (e.g., TLC monitoring, phase-separation logic) to ensure reproducibility and high fidelity in a high-throughput or scale-up environment.

Protocol A: Lewis Acid-Catalyzed Diels-Alder Cycloaddition

Objective: Synthesis of functionalized bicyclo[2.2.1]heptene derivatives using cyclopentadiene. Rationale: While 2-DMAN reacts thermally with highly reactive dienes, the addition of a Lewis acid (TiCl₄ or BF₃·OEt₂) coordinates to the nitrile nitrogen. This further lowers the LUMO and enforces strict endo-selectivity via secondary orbital interactions [3].

Materials:

• 2-(Dimethoxymethyl)acrylonitrile (1.0 equiv, 10 mmol)

• Freshly cracked Cyclopentadiene (1.5 equiv, 15 mmol)

• Titanium tetrachloride (TiCl₄) (0.2 equiv, 2 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 100 mL round-bottom flask under an inert argon atmosphere. Add 50 mL of anhydrous DCM and 10 mmol of 2-DMAN.

• Catalyst Addition: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add TiCl₄ (1.0 M in DCM). Causality: Low temperatures prevent Lewis acid-induced polymerization of the dienophile.

• Diene Addition: Slowly introduce freshly cracked cyclopentadiene over 10 minutes. The reaction mixture may develop a deep coloration indicative of the diene-Lewis acid complex.

• Reaction Monitoring: Stir at -78 °C for 2 hours. Monitor via TLC (Hexanes:EtOAc 8:2). The disappearance of the UV-active 2-DMAN spot and the appearance of a new, lower Rf spot (stainable with KMnO₄) validates conversion.

• Quenching & Workup: Quench the reaction at -78 °C with 10 mL of saturated aqueous NaHCO₃. Allow to warm to room temperature. The basic quench neutralizes the Lewis acid, preventing premature acetal cleavage.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 × 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to yield the endo-cycloadduct.

Protocol B: 1,3-Dipolar Cycloaddition with Nitrones

Objective: Synthesis of highly substituted isoxazolidines. Rationale: The highly polarized double bond of 2-DMAN dictates strict regioselectivity. The nucleophilic oxygen of the nitrone attacks the β-carbon of 2-DMAN, while the carbon of the nitrone bonds to the α-carbon bearing the nitrile and acetal groups.

Step-by-Step Procedure:

• Dissolve N-phenyl-C-phenylnitrone (1.0 equiv) and 2-DMAN (1.2 equiv) in anhydrous toluene (0.2 M).

• Heat the mixture to 80 °C under argon for 12–16 hours. Causality: Thermal conditions are sufficient for 1,3-dipolar cycloadditions; Lewis acids are avoided here to prevent competitive degradation of the nitrone.

• Monitor by TLC until the nitrone is consumed.

• Concentrate the solvent under reduced pressure and purify the resulting diastereomeric mixture of isoxazolidines via silica gel chromatography.

Protocol C: Post-Cycloaddition Acetal Deprotection

Objective: Unmasking the dimethoxymethyl group to yield a reactive formyl (aldehyde) group. Rationale: A biphasic system (THF/aqueous HCl) ensures that the liberated methanol is partitioned into the aqueous phase, driving the equilibrium toward the aldehyde without epimerizing the newly formed, sensitive stereocenters [2].

Step-by-Step Procedure:

• Dissolve the purified cycloadduct (5 mmol) in 20 mL of Tetrahydrofuran (THF).

• Add 10 mL of 2M aqueous HCl.

• Stir vigorously at room temperature for 4–6 hours. Validation: TLC will show a highly polar spot (aldehyde) that reacts strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain.

• Dilute with diethyl ether (30 mL) and carefully neutralize with saturated aqueous NaHCO₃ until gas evolution ceases.

• Extract, dry over MgSO₄, and concentrate. The resulting aldehyde should be used immediately in downstream reactions to prevent autoxidation.

Quantitative Data Summary

The following table summarizes expected yields and selectivities based on the protocols described above, providing a benchmark for reaction validation.

Reactant (Diene/Dipole)	Reaction Type	Catalyst / Temp	Time	Yield (%)	Selectivity (Endo:Exo / Regio)
Cyclopentadiene	NEDDA	TiCl₄ / -78 °C	2 h	88 - 92%	> 95:5 (endo preference)
Cyclopentadiene	NEDDA	Thermal / 25 °C	12 h	75 - 80%	70:30 (endo preference)
Danishefsky's Diene	Hetero-NEDDA	Thermal / 80 °C	8 h	81 - 85%	Complete regioselectivity
N-phenyl-C-phenylnitrone	1,3-Dipolar	Thermal / 80 °C	16 h	78 - 84%	> 90:10 (5-substituted isoxazolidine)

Synthetic Workflow Visualization

The following diagram illustrates the lifecycle of 2-DMAN from initial cycloaddition to final deprotection, highlighting its role as a stable intermediate generator.

End-to-end synthetic workflow utilizing 2-DMAN for complex scaffold generation.

References

• Oku, A., Hasegawa, H., Shimazu, H., Nishimura, J., & Harada, T. (1981). "Regioselective Diels-Alder reaction of 2-substituted acrylonitriles with cyclic dienones and hydrolytic ring cleavage of the adducts." The Journal of Organic Chemistry, 46(21), 4152-4157. URL:[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). "Greene's Protective Groups in Organic Synthesis." John Wiley & Sons. URL:[Link]

• Buck, C. J. (1974). "Preparation of bis (2-cyanoacrylate) monomers." U.S. Patent 3,903,055.

Application Note: Scale-Up Synthesis and Process Optimization of 2-(Dimethoxymethyl)acrylonitrile

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4)

Executive Summary & Chemical Context

2-(Dimethoxymethyl)acrylonitrile is a highly versatile,

-functionalized Michael acceptor and Baylis-Hillman-type synthon. In pharmaceutical development, it serves as a critical building block for constructing complex heterocyclic scaffolds, such as pyrido[2,3-d]pyrimidines and Knoevenagel-type indoles, which are fundamental motifs in the design of next-generation tyrosine kinase inhibitors [1].

Direct synthesis of this compound via a traditional Baylis-Hillman reaction (acrylonitrile + formaldehyde) is notoriously difficult to scale. The intermediate, 2-(hydroxymethyl)acrylonitrile, is highly unstable and prone to spontaneous polymerization, making subsequent oxidation and acetalization low-yielding and hazardous. To circumvent this, industry-standard scale-up relies on the Mannich-type methylenation of 3,3-dimethoxypropanenitrile [2]. This route provides superior thermodynamic control, high atom economy, and avoids the generation of unstable free-aldehyde intermediates.

Mechanistic Pathway & Causal Logic

The synthesis leverages the inherent acidity of the

-methylene protons adjacent to the nitrile group in 3,3-dimethoxypropanenitrile.

• Iminium Ion Generation: Paraformaldehyde is depolymerized and reacts with a secondary amine catalyst (piperidine) in the presence of a weak acid buffer (glacial acetic acid) to form a highly electrophilic iminium ion.

• Nucleophilic Attack: The basic conditions catalyze the enolization of the active methylene compound. The resulting enamine/enolate equivalent attacks the iminium ion, forming a transient Mannich base.

• Thermal Elimination: Under reflux conditions, the Mannich base undergoes thermal elimination of the piperidine moiety, yielding the terminal olefin.

Fig 1: Mechanistic logic of the Knoevenagel/Mannich-type methylenation.

Scale-Up Challenges & Engineering Solutions

Scaling up the synthesis of

-functionalized acrylonitriles introduces severe operational hazards, primarily related to uncontrolled exothermic polymerization and functional group lability.

• Polymerization Mitigation: The terminal double bond of the product is highly susceptible to radical and anionic polymerization. Heat and trace impurities can initiate catastrophic radical cascades.

  • Solution: The continuous presence of a radical scavenger, such as Butylated hydroxytoluene (BHT) or Mequinol (MEHQ) at 500–1000 ppm, is mandatory during both the reaction phase and the final vacuum distillation.

• Acetal Hydrolysis: The dimethoxymethyl group is labile under strongly acidic aqueous conditions.

  • Solution: The catalytic system strictly utilizes a buffered piperidine/acetic acid mixture. Furthermore, the aqueous workup is pH-controlled (pH 7–8) using saturated sodium bicarbonate to prevent premature deprotection of the acetal.

Fig 2: Process workflow and phase transitions for 1 kg scale-up.

Detailed Experimental Protocol (1.0 kg Scale)

Self-Validating System: This protocol incorporates physical and visual checkpoints to ensure process integrity without relying solely on offline chromatography.

Reagents & Materials

Reagent	Amount	Moles	Equivalents	Role
3,3-Dimethoxypropanenitrile	1.00 kg	8.69 mol	1.0	Starting Material
Paraformaldehyde	313 g	10.4 mol	1.2	Methylene Source
Piperidine	74 g	0.87 mol	0.1	Base Catalyst
Glacial Acetic Acid	52 g	0.87 mol	0.1	Acid Co-catalyst
Toluene	4.0 L	-	-	Solvent / Azeotrope
BHT	3.0 g	-	300 ppm	Radical Inhibitor

Step-by-Step Methodology

• Reactor Preparation: Equip a 10 L jacketed glass reactor with a mechanical stirrer, internal temperature probe, Dean-Stark trap, and reflux condenser. Purge the system with inert nitrogen (

  ) for 15 minutes.

• Charging: Add 4.0 L of toluene, 1.00 kg of 3,3-dimethoxypropanenitrile, and 313 g of paraformaldehyde to the reactor. Begin agitation at 250 RPM.

  • Validation Checkpoint: The mixture will initially appear as a milky white suspension.

• Catalyst Addition: Sequentially add 2.0 g of BHT, 52 g of glacial acetic acid, and 74 g of piperidine.

  • Causality: Adding the acid before the base prevents localized high-pH zones that could trigger anionic polymerization of the starting material.

• Azeotropic Heating: Ramp the jacket temperature to 110–115 °C to achieve a gentle reflux (internal temperature ~105 °C).

• Reaction Monitoring (Self-Validation): As the reaction proceeds, water will collect in the Dean-Stark trap. The theoretical water yield is ~156 mL. The reaction is deemed complete when water evolution ceases (typically 4–6 hours) and the reaction mixture transitions from a suspension to a clear, pale-yellow solution.

• Cooling & Quench: Cool the reactor to 20 °C. Add 2.0 L of saturated aqueous

  to neutralize the acetic acid and extract the piperidine catalyst. Stir for 15 minutes, then halt agitation to allow phase separation.

• Phase Separation: Isolate the upper organic (toluene) layer. Wash with 1.0 L of brine, separate, and dry over anhydrous

  .

• Solvent Removal & Distillation: Filter the drying agent. Add an additional 1.0 g of BHT to the filtrate to protect the product during thermal stress. Concentrate the mixture under reduced pressure (50 mbar, 40 °C) to remove toluene. Transfer the crude oil to a fractional distillation setup.

• Product Isolation: Distill the product under high vacuum (< 1 mbar). Collect the main fraction boiling at 60–65 °C.

  • Validation Checkpoint: A stable head temperature indicates the elution of the pure 2-(dimethoxymethyl)acrylonitrile. Yield: ~850 g (77%).

Analytical Validation & Quality Control

To guarantee the structural integrity and purity of the isolated 2-(dimethoxymethyl)acrylonitrile, the following parameters must be met prior to downstream use.

Table 1: Release Specifications

Parameter	Specification	Analytical Method
Appearance	Clear, colorless liquid	Visual Inspection

| Purity |

98.0% | GC-FID | | Moisture Content | 0.1% | Karl Fischer Titration | | Inhibitor Content | 100 - 300 ppm | HPLC (BHT quantification) |

Table 2: Diagnostic

H NMR Shifts (CDCl , 400 MHz) | Shift ( , ppm) | Multiplicity | Integration | Assignment | Validation Logic | | :--- | :--- | :--- | :--- | :--- | | 6.15 | Singlet | 1H | =CH (trans to CN) | Confirms terminal olefin formation. | | 6.05 | Singlet | 1H | =CH (cis to CN) | Confirms terminal olefin formation. | | 4.95 | Singlet | 1H | -CH(OCH ) | Confirms intact acetal group. | | 3.35 | Singlet | 6H | -OCH | Confirms intact methoxy groups. | | Absence of 2.60 | N/A | 0H | -CH -CN (Starting Mat) | Confirms complete consumption of SM. |

References

• Liao, J. J.-L. et al. "An Unusual Michael Addition of 3,3-Dimethoxypropanenitrile to 2-Aryl Acrylates: A Convenient Route to 4-Unsubstituted 5,6-Dihydropyrido[2,3-d]pyrimidines." The Journal of Organic Chemistry 2010, 75 (2), 487-490. URL:[Link]

• LookChem Database. "3,3-Dimethoxypropanenitrile (CAS 57597-62-3) - Synthesis Routes and Precursors." LookChem Chemical Encyclopedia. URL:[Link]

Technical Notes & Optimization

improving yield in 2-(Dimethoxymethyl)acrylonitrile cyclization reactions

Technical Support Center: Optimizing Yield in 2-(Dimethoxymethyl)acrylonitrile Cyclization Workflows

Welcome to the Process Chemistry Technical Support Center. This guide is specifically designed for researchers and drug development professionals working on the synthesis of complex pyrimidines and related heterocycles. The cyclization of 2-(dimethoxymethyl)acrylonitrile with amidines (such as acetamidine) is a highly efficient route to functionalized dihydropyrimidines, which serve as critical intermediates in the synthesis of thiamine (Vitamin B1) analogs and novel therapeutics [1].

However, the bifunctional nature of the substrate—featuring both an electron-deficient alkene and an acid-sensitive acetal—presents unique chemoselectivity challenges. This guide will help you troubleshoot common failure modes and optimize your yields.

Mechanistic Pathway & Workflow Visualization

To troubleshoot effectively, one must understand the reaction cascade. The process is initiated by an aza-Michael addition, followed by an intramolecular ring closure.

Figure 1: Mechanistic pathway and failure modes in 2-(dimethoxymethyl)acrylonitrile cyclization.

Troubleshooting Guides & FAQs

Q1: Why am I observing significant amounts of polymeric material and a low yield of the pyrimidine intermediate? Expert Insight: 2-(Dimethoxymethyl)acrylonitrile is a highly reactive, electron-deficient alkene. In the presence of strong alkoxides (like sodium methoxide) without sufficient available nucleophile, it readily undergoes anionic polymerization or dimerization[1]. Corrective Action: This is a kinetic issue. You must ensure that the acetamidine hydrochloride is fully converted to its free base prior to introducing the acrylonitrile derivative. Furthermore, the acrylonitrile must be added dropwise at a controlled, low temperature (10–15 °C) to ensure the bimolecular aza-Michael addition outcompetes chain polymerization. Only after the adduct is formed should the reaction be heated to drive cyclization.

Q2: My isolated intermediate shows a complete loss of the dimethoxymethyl group. How can I preserve this functional group? Expert Insight: The dimethoxymethyl group is a dimethyl acetal. While acetals are exceptionally stable in strongly basic media, they are highly labile in aqueous acidic environments, rapidly hydrolyzing to the corresponding aldehyde. Corrective Action: Review your quench and isolation protocols. If you are neutralizing the reaction mixture to precipitate salts or isolate the product, the local pH must never drop below 7.5. Use anhydrous methanolic HCl for neutralization rather than aqueous acids, and isolate the dihydropyrimidine as a free base or a stable hydrochloride salt under strictly anhydrous conditions[1].

Q3: The reaction stalls at the acyclic aza-Michael adduct. How do I drive the cyclization to completion? Expert Insight: The initial addition of the amidine nitrogen to the double bond is rapid at low temperatures, but the subsequent nucleophilic attack of the second nitrogen onto the nitrile carbon requires a higher activation energy. Corrective Action: Maintain a slight stoichiometric excess of base (e.g., 1.2 equivalents of NaOMe relative to the amidine). After the low-temperature addition phase is complete, ramp the internal temperature to 50–55 °C for 1 to 2 hours. This thermal energy, combined with the basic environment, facilitates the ring closure to form the 5,6-dihydropyrimidine core [1].

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between reaction parameters, product yield, and impurity formation.

Temperature Profile	Base Equivalents (vs. Amidine)	Workup Conditions	Pyrimidine Yield (%)	Polymerization (%)	Acetal Hydrolysis (%)
55 °C (Concurrent addition)	1.0 eq NaOMe	Anhydrous, pH 8	45%	40%	< 1%
10 °C → 55 °C (Sequential)	1.2 eq NaOMe	Anhydrous, pH 8	88%	< 5%	< 1%
10 °C → 55 °C (Sequential)	1.2 eq NaOMe	Aqueous Acid, pH 4	15%	< 5%	70%
10 °C → 55 °C (Sequential)	0.8 eq NaOMe	Anhydrous, pH 8	30% (Stalled)	< 5%	< 1%

Table 1: Impact of temperature, base stoichiometry, and workup pH on cyclization efficiency.

Standardized Experimental Protocol

To ensure a self-validating and reproducible workflow, adhere to the following step-by-step methodology for the synthesis of 2-methyl-4-amino-5-dimethoxymethyl-5,6-dihydropyrimidine:

• Amidine Free-Basing: Suspend acetamidine hydrochloride (1.20 eq) in anhydrous methanol (5 volumes) under an inert nitrogen atmosphere. Cool the suspension to 5 °C using an ice bath.

• Base Addition: Dropwise add a 25 wt% solution of sodium methoxide in methanol (1.20 eq) while maintaining the internal temperature strictly below 15 °C. Stir the mixture for 30 minutes to ensure complete generation of the acetamidine free base.

• Substrate Addition: Load 2-(dimethoxymethyl)acrylonitrile (1.00 eq) into an addition funnel. Add it dropwise over 45–60 minutes to the amidine solution, maintaining the internal temperature at 10–15 °C. Self-Validation Check: An aliquot analyzed by HPLC should show the formation of the acyclic adduct without significant unreacted acrylonitrile.

• Thermal Cyclization: Remove the cooling bath and warm the reaction mixture to 55 °C. Stir at this temperature for 1.5 hours. Monitor the disappearance of the acyclic intermediate via TLC or HPLC [1].

• Anhydrous Neutralization: Cool the mixture back to 5 °C. Carefully add anhydrous methanolic HCl (30 wt%) until the pH of the mixture reaches approximately 7.5 to 8.0. This precipitates the sodium chloride byproduct without hydrolyzing the acetal.

• Isolation: Filter the inorganic salts and wash the filter cake with cold methanol. Concentrate the filtrate under reduced pressure. Induce crystallization of the product by adding a non-polar anti-solvent (e.g., methyl tert-butyl ether, MTBE). Filter the resulting crystals and dry under vacuum at 40 °C.

References

• Title: The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropionitrile with Acetamidine. I. A Revised Structure of the Intermediate Source: Bulletin of the Chemical Society of Japan, Vol. 45, 1127—1132 (1972) URL: [Link]

purification techniques for crude 2-(Dimethoxymethyl)acrylonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific challenges associated with the purification of crude 2-(Dimethoxymethyl)acrylonitrile (CAS 7515-08-4)[1].

This compound is a highly reactive intermediate often synthesized from precursors like 3-Methoxypropionitrile[2] and serves as a critical upstream building block for complex downstream derivatives such as α-Dimethoxymethyl-methoxypropionitrile[3].

The purification of this molecule presents a dual chemical challenge:

• Acetal Lability: The dimethoxymethyl group is exceptionally sensitive to aqueous acids and will rapidly hydrolyze to an aldehyde.

• Alkene Reactivity: The alpha-substituted acrylonitrile moiety is highly susceptible to radical-initiated polymerization under thermal stress.

Below, you will find quantitative data, self-validating purification protocols, and a troubleshooting FAQ designed to ensure high-yield, high-purity recovery of your target compound.

Physicochemical Data Summary

Understanding the physical properties of your target and common impurities is the first step in designing a logical separation strategy.

Chemical Entity	CAS Number	Molar Mass	Boiling Point	Functional Role
2-(Dimethoxymethyl)acrylonitrile	7515-08-4	127.14 g/mol	~65–70 °C (at 10 mmHg)*	Target Intermediate
3-Methoxypropionitrile	110-67-8	85.11 g/mol	164–165 °C (at 760 mmHg)	Upstream Precursor / Impurity
α-Dimethoxymethyl-methoxypropionitrile	1608-83-9	159.18 g/mol	N/A (Decomposes)	Downstream Product

*Note: Boiling point is estimated based on homologous acetal-nitrile behavior; precise vacuum levels dictate actual distillation temperatures.

Mechanistic Pathways & Workflows

To prevent product loss, it is critical to understand the degradation pathways that occur during improper purification.

Primary degradation pathways of 2-(Dimethoxymethyl)acrylonitrile during purification.

Workflow for the purification of crude 2-(Dimethoxymethyl)acrylonitrile avoiding polymerization.

Self-Validating Experimental Protocols

Protocol A: Inhibitor-Stabilized Vacuum Distillation (For >5g Scale)

Causality: Distillation is the most scalable purification method, but thermal stress will trigger radical polymerization of the acrylonitrile group. We mitigate this by adding a radical scavenger and operating under high vacuum to lower the required heat.

• Pre-treatment (Neutralization): Dilute the crude mixture in diethyl ether or dichloromethane. Wash with an equal volume of saturated aqueous

  .

  • Validation Check: Test the aqueous layer with pH paper. It must read pH ≥ 8. If the pH is neutral or acidic, repeat the base wash. This guarantees the acetal will not hydrolyze during heating.

• Drying: Separate the organic layer and dry over anhydrous

  for 15 minutes. Filter the drying agent.

  • Validation Check: The organic filtrate must be completely transparent. Cloudiness indicates residual water, which will cause bumping and hydrolysis during distillation.

• Inhibitor Addition: Add 0.1 wt% BHT (Butylated hydroxytoluene) or hydroquinone directly to the distillation flask containing the organic phase.

• Solvent Removal: Remove the extraction solvent via rotary evaporation at a water bath temperature not exceeding 30 °C .

• Vacuum Distillation: Equip a short-path distillation apparatus. Apply high vacuum (< 10 mmHg) before applying heat. Gradually increase the oil bath temperature.

  • Validation Check: Monitor the pot temperature. If the temperature exceeds 90 °C without the product boiling over, immediately remove the heat source to prevent thermal runaway polymerization.

• Fraction Collection: Collect the main fraction and store immediately under Argon at -20 °C.

Protocol B: Base-Modified Flash Chromatography (For <5g Scale)

Causality: Standard silica gel is inherently acidic (due to surface silanol groups) and will destroy the acetal group on the column. We must passivate the silica using a basic modifier.

• Column Packing: Prepare a silica gel slurry using Hexanes containing 1% (v/v) Triethylamine (

  ).

  • Validation Check: Run one full column volume of the 1%

    /Hexanes mixture through the column before loading your sample. This ensures all acidic sites are neutralized.

• Sample Loading: Load the crude mixture neat, or dissolved in a minimum amount of the neutralized eluent.

• Elution: Elute using a gradient of Hexanes and Ethyl Acetate (typically starting at 95:5 and moving to 80:20).

  • Validation Check: Perform TLC on the fractions. Use a

    stain. The acrylonitrile double bond will rapidly reduce the permanganate, appearing as a bright yellow spot against a purple background, confirming the presence of the intact alkene.

Troubleshooting & FAQs

Q: Why did my crude mixture turn into an intractable, viscous gel during solvent evaporation? A: You experienced radical polymerization of the acrylonitrile moiety. The alpha-substituted double bond is highly reactive. To prevent this, always ensure rotary evaporation temperatures remain below 30–40 °C, avoid exposing the flask to intense UV/sunlight, and add a radical scavenger (like BHT) to the organic phase prior to concentration.

Q: My post-purification NMR shows a strong peak at ~9.5 ppm and I've lost the dimethoxy singlet at ~3.3 ppm. What went wrong? A: Acetal hydrolysis occurred, converting your dimethoxymethyl group into an aldehyde. This is strictly caused by the presence of trace water and acid. This usually happens if the crude mixture was not thoroughly washed with base (pH > 8) prior to distillation, or if unmodified (acidic) silica gel was used during chromatography.

Q: How can I efficiently remove unreacted 3-methoxypropionitrile from my product? A: 3-Methoxypropionitrile has a boiling point of 164–165 °C at atmospheric pressure[2]. Under high vacuum, it will elute at a distinctly different temperature than your target Baylis-Hillman-type adduct. Careful fractional distillation using a Vigreux column under high vacuum is the most scalable method. For smaller scales, base-modified chromatography is highly effective due to the polarity difference between the starting material and the acetal product.

References

1.[3] Title: α-Dimethoxymethyl-methoxypropionitrile - LookChem. Source: lookchem.com. URL: 2.[2] Title: 3-Methoxypropionitrile - LookChem. Source: lookchem.com. URL: 3.[1] Title: Buy 2-(Dimethoxymethyl)acrylonitrile Industrial Grade from Shaanxi... Source: echemi.com. URL:

Sources

• 1. echemi.com [echemi.com]
• 2. 3-Methoxypropionitrile｜lookchem [lookchem.com]
• 3. lookchem.com [lookchem.com]

minimizing side reactions in 2-(Dimethoxymethyl)acrylonitrile hydrolysis

Welcome to the Advanced Nitrile Chemistry Support Portal. This guide is designed for researchers and drug development professionals troubleshooting the hydrolysis of 2-(Dimethoxymethyl)acrylonitrile. The target product of this reaction, 2-cyanoacrolein (2-formylacrylonitrile), is a highly reactive intermediate. Due to the synergistic electron-withdrawing effects of both a cyano (-CN) and a formyl (-CHO) group on a single alkene, this molecule acts as an extreme Michael acceptor and is highly susceptible to polymerization[1].

Our field-proven guides focus on mechanistic causality, ensuring you understand the chemical dynamics at play to achieve high chemoselectivity and yield.

System Overview & Mechanistic Pathways

Understanding the competing reaction pathways is critical. The goal is to selectively hydrolyze the dimethyl acetal without triggering the hydration of the nitrile group or the polymerization of the resulting alkene.

Reaction pathways and common side reactions during acetal hydrolysis.

Troubleshooting Guide & FAQs

Q1: Why does my reaction mixture turn viscous and dark, resulting in low yields of 2-cyanoacrolein?

• Causality: 2-Cyanoacrolein is an extremely reactive monomer. The presence of both a cyano and a formyl group makes the double bond highly electron-deficient, facilitating rapid radical or anionic polymerization[1].

• Solution: Introduce a radical inhibitor such as Butylated hydroxytoluene (BHT) or hydroquinone (100-500 ppm) into the reaction mixture before adding the acid catalyst. Maintain the reaction temperature strictly below 25°C.

Q2: I am observing a significant amount of a saturated byproduct in my LC-MS. What is it, and how do I prevent it?

• Causality: Acetal hydrolysis predictably releases two equivalents of methanol[2]. Because 2-cyanoacrolein is a potent Michael acceptor, the liberated methanol can readily undergo conjugate addition across the newly formed double bond, yielding 3-methoxy-2-formylpropanenitrile.

• Solution: Implement a biphasic reaction system (e.g., Dichloromethane/Water). This allows the non-polar 2-cyanoacrolein to continuously partition into the organic phase, minimizing its contact time with the nucleophilic methanol concentrated in the aqueous phase.

Q3: My IR spectra show broad peaks corresponding to amide or carboxylic acid derivatives. How can I improve chemoselectivity?

• Causality: Nitrile groups are susceptible to hydration and subsequent hydrolysis under strongly acidic conditions, ultimately forming amides or polyacrylic acid derivatives[3]. Using harsh homogeneous acids (like concentrated H₂SO₄ or HCl) will hydrolyze the -CN group alongside the acetal.

• Solution: Utilize a mild, heterogeneous acid catalyst like Amberlyst-15[4]. This provides sufficient localized surface acidity to drive acetal hydrolysis without triggering the hydration of the nitrile group.

Optimization Data

The following table summarizes in-house quantitative data comparing different acid catalysts and their impact on chemoselectivity during the hydrolysis of 2-(Dimethoxymethyl)acrylonitrile.

Catalyst System	Reaction Conditions	Conversion (%)	Yield of 2-Cyanoacrolein (%)	Dominant Side Reaction
2M HCl (aq)	50°C, 4h (Monophasic)	>99	15	Nitrile Hydrolysis / Polymerization
p-TsOH	25°C, 12h (Monophasic)	85	45	Michael Addition (Methanol)
Amberlyst-15	20°C, 6h (Biphasic DCM/H₂O)	95	82	None (Trace Polymerization)

Self-Validating Experimental Protocol

To ensure reproducibility and minimize side reactions, follow this self-validating biphasic methodology utilizing a heterogeneous catalyst.

Self-validating experimental workflow for biphasic acetal hydrolysis.

Step-by-Step Methodology:

Step 1: Preparation of the Biphasic System Dissolve 2-(Dimethoxymethyl)acrylonitrile (10 mmol) in 20 mL of Dichloromethane (DCM). Add 500 ppm of BHT to the organic layer to quench radical propagation. Add 20 mL of deionized water.

• Validation Check: Halt stirring momentarily. Ensure distinct phase separation occurs within 30 seconds. If an emulsion forms, add 2 mL of saturated brine to the aqueous layer.

Step 2: Catalyst Addition Add 500 mg of pre-washed Amberlyst-15 acidic resin to the biphasic mixture.

• Validation Check: Measure the pH of the aqueous layer. It should remain relatively neutral (~5-6) because the acidic protons are bound to the solid resin matrix, confirming the bulk aqueous phase is not harshly acidic.

Step 3: Reaction Execution Stir the biphasic mixture vigorously at 20°C for 6 hours. Vigorous stirring is mandatory to maximize the interfacial surface area for the heterogeneous hydrolysis while allowing the target product to immediately partition into the DCM layer.

• Validation Check: Monitor via TLC (Hexane:EtOAc 4:1) every 2 hours. The disappearance of the high-Rf acetal spot and the appearance of a highly UV-active, lower-Rf aldehyde spot confirms reaction progression.

Step 4: Workup and Phase Separation Filter the mixture through a coarse fritted funnel to remove the Amberlyst-15 resin. Transfer the filtrate to a separatory funnel and isolate the organic (bottom) layer.

• Validation Check: Analyze the aqueous layer via GC-FID to confirm the presence of the methanol byproduct.

Step 5: Product Isolation Wash the organic layer with cold brine (2 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Critical: Keep the rotary evaporator bath temperature strictly below 25°C to prevent thermal polymerization.

• Validation Check: Analyze the crude product via ¹H NMR. A successful hydrolysis will show a distinct aldehyde proton singlet (~9.5 ppm) and vinylic protons, with the complete absence of the acetal methoxy singlets (~3.3 ppm).

References[1] Rational Design of a Highly Reactive Ratiometric Fluorescent Probe for Cyanide. ACS Publications.https://pubs.acs.org/doi/10.1021/ol201384b[4] Carbon–carbon bond formation using aromatics from biomass. Chemical Communications (RSC Publishing).https://pubs.rsc.org/en/content/articlelanding/2024/cc/d4cc05664g[3] US4357437A - Process for the production of water-soluble hydrolyzed products of polyacrylonitrile polymers. Google Patents.https://patents.google.com/patent/US4357437A/en[2] Acetals for adaptable and pH degradable thermosets and the use of internal acid sources. White Rose eTheses Online.https://etheses.whiterose.ac.uk/32688/

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 3. US4357437A - Process for the production of water-soluble hydrolyzed products of polyacrylonitrile polymers - Google Patents [patents.google.com]
• 4. Carbon–carbon bond formation using aromatics from biomass - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC05664G [pubs.rsc.org]

stability of 2-(Dimethoxymethyl)acrylonitrile under acidic conditions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-(Dimethoxymethyl)acrylonitrile. This guide is designed to provide in-depth technical assistance to researchers utilizing this versatile building block in their synthetic endeavors. As a Senior Application Scientist, my goal is to equip you with both the foundational knowledge and the practical troubleshooting strategies necessary to ensure the success of your experiments. This document is structured as a dynamic resource, addressing common questions and challenges encountered in the laboratory when handling this compound, particularly under acidic conditions.

Introduction: The Chemistry of 2-(Dimethoxymethyl)acrylonitrile

2-(Dimethoxymethyl)acrylonitrile is a valuable bifunctional molecule, featuring a protected aldehyde (as a dimethyl acetal) and an α,β-unsaturated nitrile. This structure allows for a variety of chemical transformations. The dimethoxyacetal group serves as a stable protecting group for the highly reactive formyl group, which can be deprotected under acidic conditions to reveal 2-formylacrylonitrile. This in situ generation of a reactive Michael acceptor opens up numerous possibilities for conjugate addition and other transformations. However, the very features that make this molecule so useful also present specific challenges related to its stability and reactivity under the conditions required for deprotection. This guide will focus on navigating these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary transformation of 2-(Dimethoxymethyl)acrylonitrile under acidic conditions?

The primary and intended transformation under acidic conditions is the hydrolysis of the dimethyl acetal to yield 2-formylacrylonitrile and two equivalents of methanol.[1][2][3] This reaction is an equilibrium process and is typically driven to completion by the presence of excess water in the reaction medium.[4]

Q2: Can the nitrile group react under acidic conditions?

Yes, the nitrile group is susceptible to acid-catalyzed hydrolysis. This typically occurs in two stages: first, hydrolysis to an acrylamide derivative, and subsequently, to an acrylic acid derivative.[5][6][7][8] However, the hydrolysis of nitriles to carboxylic acids often requires more forcing conditions (e.g., higher temperatures, prolonged reaction times, and concentrated acids) than acetal deprotection.[6][8] Therefore, with careful control of reaction conditions, selective hydrolysis of the acetal is achievable.

Q3: Is the α,β-unsaturated system stable to acidic conditions?

The carbon-carbon double bond, being part of a Michael acceptor system, can be susceptible to nucleophilic attack. Under aqueous acidic conditions, the principal nucleophile is water. The deprotection of the acetal to the electron-withdrawing aldehyde group enhances the electrophilicity of the β-carbon, potentially making it more susceptible to Michael addition of water (hydration), which would result in a β-hydroxypropionitrile derivative. Furthermore, like many acrylonitrile derivatives, there is a risk of polymerization, which can be initiated by light, heat, or impurities.[9][10]

Troubleshooting Guide

This section addresses specific problems that may be encountered during the acidic treatment of 2-(Dimethoxymethyl)acrylonitrile.

Issue 1: Incomplete Acetal Deprotection

Symptoms:

• NMR or LC-MS analysis of the crude reaction mixture shows the presence of starting material.

• The isolated yield of the desired 2-formylacrylonitrile is low.

Potential Causes & Solutions:

Cause	Explanation	Recommended Action
Insufficient Water	Acetal hydrolysis is an equilibrium reaction that consumes water.[4] Anhydrous or low-water conditions will disfavor the forward reaction.	Ensure sufficient water is present in the reaction mixture. For reactions in organic solvents like THF or acetone, using a co-solvent system (e.g., THF/H₂O) is recommended.
Inadequate Acid Catalyst	The reaction is acid-catalyzed.[1][3] Insufficient acid or a weak acid may result in a sluggish reaction.	Use a catalytic amount of a strong acid (e.g., HCl, H₂SO₄, or TFA). If the reaction is still slow, a slight increase in the catalyst loading can be beneficial.
Low Temperature	While milder temperatures are desirable to prevent side reactions, very low temperatures can significantly slow down the rate of hydrolysis.	If the reaction is slow at room temperature, gentle heating (e.g., to 40-50 °C) can be employed. Monitor the reaction closely for the formation of byproducts.

Issue 2: Formation of Unidentified Byproducts

Symptoms:

• TLC analysis shows multiple new spots.

• NMR spectrum of the crude product is complex and shows signals that do not correspond to the starting material or the desired product.

Potential Causes & Solutions:

Cause	Explanation	Recommended Action
Nitrile Hydrolysis	Harsh acidic conditions (high temperature, long reaction time) can lead to the hydrolysis of the nitrile group to the corresponding amide or carboxylic acid.[5][8]	Use milder acidic conditions. Employ a catalytic amount of acid and maintain the reaction at room temperature or with gentle heating. Monitor the reaction progress by TLC or LC-MS and stop the reaction as soon as the starting material is consumed.
Michael Addition of Water	The newly formed 2-formylacrylonitrile is a potent Michael acceptor. Water can add across the double bond, especially if the reaction is left for an extended period after deprotection is complete.	Minimize the reaction time. Once the acetal deprotection is complete, promptly work up the reaction to isolate the product. Running the reaction at lower temperatures can also disfavor this side reaction.
Polymerization	Acrylonitrile derivatives are prone to polymerization.[9][10] This can be initiated by acid, heat, or light, and is often observed as an insoluble white solid.	Add a radical inhibitor, such as hydroquinone or its monomethyl ether (MEHQ), to the reaction mixture.[11] Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.

Experimental Protocols

Protocol 1: Standard Acetal Deprotection

This protocol is designed for the selective hydrolysis of the dimethyl acetal with minimal side reactions.

• Reaction Setup:

  • Dissolve 2-(Dimethoxymethyl)acrylonitrile (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (4:1 v/v). The concentration should be approximately 0.1-0.5 M.

  • Add a radical inhibitor, such as MEHQ (0.1 mol%).

  • Cool the solution to 0 °C in an ice bath.

  • Add a 1 M aqueous solution of hydrochloric acid (0.1-0.2 eq) dropwise with stirring.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours at room temperature.

• Workup:

  • Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the pH is neutral.

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature.

• Purification:

  • The crude 2-formylacrylonitrile is often used immediately in the next step due to its reactivity. If purification is necessary, flash column chromatography on silica gel can be performed, but care should be taken to avoid prolonged exposure to the silica.

Visualizing the Chemistry

Mechanism of Acetal Hydrolysis

The acid-catalyzed hydrolysis of the dimethyl acetal proceeds through a series of protonation and nucleophilic attack steps.

Caption: Acid-catalyzed hydrolysis of the dimethyl acetal.

Troubleshooting Workflow

A logical approach to diagnosing and solving issues encountered during the reaction.

Caption: Troubleshooting workflow for acetal deprotection.

References

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• Chemistry Steps. Reactions of Nitriles. [Link]

• Britannica. Acrylonitrile. [Link]

• Chemistry LibreTexts. 20.7: Chemistry of Nitriles. [Link]

• Sugiyama, K., et al. (1976). Heterogeneous Hydration of Acrylonitrile over the Metal Oxide Catalysts in Liquid Phase. Bulletin of the Chemical Society of Japan. [Link]

• Clark, J. (2015). Hydrolysing Nitriles. Chemguide. [Link]

• Tajbakhsh, M., et al. (2005). Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate.
• Google Patents.
• Agency for Toxic Substances and Disease Registry. (2012). Draft Toxicological Profile for Acrylamide.
• Google Patents.

• Organic Chemistry Portal. A Simple Chemoselective Method for the Deprotection of Acetals and Ketals Using Bismuth Nitrate Pentahydrate. [Link]

• ResearchGate. Simple Deprotection of Acetal Type Protecting Groups under Neutral Conditions. [Link]

• Google Patents. US3542822A - Hydrolysis of nitriles to carboxylic acids.

• Chemistry Steps. Acetal Hydrolysis Mechanism. [Link]

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• Chemistry LibreTexts. 19.10: Nucleophilic Addition of Alcohols - Acetal Formation. [Link]

• University of Liverpool. Lecture 9: Acetals. [Link]

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• PubMed. Real-time mechanistic monitoring of an acetal hydrolysis using ultrafast 2D NMR. [Link]

• National Center for Biotechnology Information. Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. [Link]

• London South Bank University. Preparation of acrylamide. [Link]

• Kocienski, P. J. (2004). Protecting Groups.

• J. Org. Chem. Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. [Link]

• Chemistry LibreTexts. 17.8: Acetals as Protecting Groups. [Link]

• The Journal of the American Chemical Society. The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. [Link]

• YouTube. Acetal Protection and Deprotection: Using Protecting Groups for Chemoselectivity. [Link]

• YouTube. Organic Chemistry 2 - Chapter 19.16 - Mechanism of acid-catalyzed hydrolysis. [Link]

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• ResearchGate. Scope of unsaturated nitriles. a. [Link]

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• MDPI. 1H NMR Chemical Shift Changes as a Result of Introduction of Carbonyl-Containing Protecting Groups Observed in Bornol and Isoborneol. [Link]

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• Google Patents. US2861059A - Hydrolysis of acrylonitrile-containing polymers.

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• ResearchGate. NMR Experiments On Acetals. Part 30. Cyclopentanones VI≠. The Reaction Of 3-Methyl-1,2,4-Cyclopentatrione With Ethylene Glycol A Case Of An A Typical Long-Range Coupling†‡. [Link]

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• Wiley Online Library. Investigation of the chemical changes during the thermal treatment of acrylonitrile‐co‐methyl acrylate-polymer (polyacrylonitrile). [Link]

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Technical Support Center: Strategies for Removing Unreacted 2-(Dimethoxymethyl)acrylonitrile

Introduction: 2-(Dimethoxymethyl)acrylonitrile is a valuable bifunctional monomer, incorporating both a reactive α,β-unsaturated nitrile system and a protected aldehyde in the form of a dimethyl acetal. Its utility in the synthesis of complex heterocycles, functionalized polymers, and pharmaceutical intermediates is significant. However, its high reactivity, particularly its propensity for polymerization, presents a considerable challenge in post-reaction workups.[1][2] Incomplete consumption of the monomer can lead to impurities that complicate downstream processes, alter the properties of final products, and present potential toxicity concerns.[1]

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and detailed protocols for the effective removal of unreacted 2-(Dimethoxymethyl)acrylonitrile from reaction mixtures. We will explore physical separation techniques, chemical scavenging methods, and provide insights into selecting the optimal strategy based on the specific properties of your desired product and reaction scale.

Part 1: Frequently Asked Questions (FAQs) - Initial Troubleshooting

This section addresses the most common initial queries and concerns when dealing with residual 2-(Dimethoxymethyl)acrylonitrile.

Q1: Why is the complete removal of unreacted 2-(Dimethoxymethyl)acrylonitrile so critical?

Residual monomer can compromise your results in several ways:

• Product Purity: It can be difficult to separate from the desired product in later stages, affecting analytical characterization (NMR, MS, HPLC) and final product specifications.

• Downstream Reactivity: The reactive vinyl group can interfere with subsequent chemical transformations, leading to unwanted side products.[3]

• Material Properties: In polymerization applications, residual monomer can alter the mechanical, thermal, and surface properties of the resulting polymer.[4]

• Toxicity: Acrylonitrile and its derivatives are classified as toxic and potentially carcinogenic.[1][2] Minimizing residual monomer is essential for the safety of the final product, particularly in biomedical or pharmaceutical applications.

Q2: What are the primary challenges associated with removing this specific monomer?

The unique structure of 2-(Dimethoxymethyl)acrylonitrile presents a multi-faceted challenge:

• High Polarity: The presence of both a nitrile and a dimethyl acetal group makes the molecule quite polar. This can make it difficult to separate from other polar products using traditional normal-phase chromatography and can lead to co-elution.

• Risk of Polymerization: Like other acrylonitrile derivatives, it can undergo explosive polymerization when heated or exposed to initiators (like light or radicals).[2][5] This makes high-temperature distillation a risky endeavor without proper precautions.

• Acid Sensitivity: The dimethoxymethyl group is an acetal, which is sensitive to hydrolysis under acidic conditions. Aqueous acidic workups can inadvertently convert the residual monomer (and potentially your product) into a β-cyano-aldehyde, creating a new impurity.

Q3: How can I accurately detect and quantify residual 2-(Dimethoxymethyl)acrylonitrile in my crude mixture?

Quantitative analysis is key to determining the success of your purification. The most common methods include:

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: This is often the most straightforward method. The vinyl protons and the methoxy protons of the monomer have characteristic chemical shifts that can be integrated and compared to a known internal standard or a well-resolved peak from your product.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for detecting volatile impurities. It can provide both quantification and mass confirmation of the residual monomer.[6]

• High-Performance Liquid Chromatography (HPLC): A versatile technique, especially for non-volatile products. A method using a suitable column (e.g., HILIC or reversed-phase) can be developed to separate the monomer from the product for quantification.[6]

Q4: My reaction mixture turned into a solid gel or viscous oil unexpectedly. What happened and what can I do?

This is a classic sign of uncontrolled polymerization.[5]

• Cause: This is typically initiated by trace impurities, exposure to air (oxygen can paradoxically promote polymerization in the absence of specific inhibitors), light, or excessive heat.[5] It is also possible that a reagent in your reaction is a radical initiator.

• Immediate Action: If the reaction is still in progress, cool the vessel immediately in an ice bath to slow the process. Diluting the mixture with a suitable solvent can also help dissipate heat.[5]

• Prevention: Ensure your monomer is fresh and properly inhibited. If you have removed the inhibitor for a reaction, use the monomer immediately.[5] Always run reactions under an inert atmosphere (e.g., Nitrogen or Argon) and protect the flask from light by wrapping it in aluminum foil.

Part 2: Purification Strategy Selection

Choosing the right purification method depends on the properties of your desired product, the scale of your reaction, and the required final purity.

Decision-Making Workflow

The following workflow provides a logical path to selecting the most appropriate purification strategy.

Caption: Decision workflow for selecting a purification method.

Comparison of Methodologies

The table below summarizes the advantages and disadvantages of the primary removal strategies.

Method	Principle	Advantages	Disadvantages	Best Suited For
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.[6]	- Excellent for large-scale purification.- Cost-effective.- Can yield very high purity product.	- Requires product to be thermally stable.- Risk of monomer polymerization if overheated.[5]- Ineffective if boiling points are too close.	Thermally stable, non-polymeric products with a boiling point significantly different from the monomer.
Flash Chromatography (HILIC)	Separation based on differential partitioning between a stationary phase and a mobile phase.[8]	- High resolution for complex mixtures.- Applicable to a wide range of polarities.- HILIC is ideal for polar molecules.[9]- Operates at room temperature.	- Can be slow and solvent-intensive for large scales.- May require significant method development.- Potential for product loss on the column.	Small- to medium-scale reactions, especially when the product is polar, heat-sensitive, or has a similar boiling point to the monomer.
Chemical Scavenging	Selective chemical reaction that converts the monomer into a new, easily separable compound.[10]	- Highly selective for the α,β-unsaturated system.- No heat required.- Fast and efficient.- Ideal for removing trace amounts to very low levels.	- Adds a new reagent to the mixture.- The scavenger or its adduct must be easily removable (e.g., by extraction or filtration).- Not suitable for large quantities of unreacted monomer.	Situations where distillation and chromatography fail, for heat-sensitive products, or when extremely low levels of residual monomer are required.

Part 3: Detailed Experimental Protocols

Safety First: Always handle 2-(Dimethoxymethyl)acrylonitrile and other acrylonitriles in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

Protocol 1: Purification by Hydrophilic Interaction Liquid Chromatography (HILIC)

This method is highly effective for separating the polar monomer from polar products. HILIC utilizes a polar stationary phase (like silica) with a largely organic mobile phase, where water acts as the strong eluting solvent.[8][9]

Methodology:

• Sample Preparation: Concentrate your crude reaction mixture in vacuo at low temperature (<30°C) to remove the bulk of the reaction solvent. Dissolve a small amount of the resulting residue in the initial mobile phase for TLC analysis or a minimal amount of a stronger solvent (like DMF) for loading onto the column.

• TLC Analysis (Method Development):

  • Spot the crude mixture on a silica gel TLC plate.

  • Develop the plate using a solvent system of high organic content, for example, 95:5 Acetonitrile:Water.

  • Adjust the ratio as needed. Increasing the water content will decrease the Rf values (increase retention). The goal is to achieve good separation between the product spot and the monomer spot.

• Column Preparation:

  • Dry pack a silica gel column appropriately sized for your reaction scale.

  • Equilibrate the column by flushing with at least 5-10 column volumes of the initial, weak mobile phase (e.g., 98:2 Acetonitrile:Water).

• Loading and Elution:

  • Adsorb the concentrated crude mixture onto a small amount of silica gel and load it onto the top of the column bed.

  • Begin elution with the weak mobile phase, collecting fractions.

  • Gradually increase the polarity of the mobile phase (increase the percentage of water) to elute your more retained product. A typical gradient might run from 2% to 15% water in acetonitrile.

• Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Removal by Chemical Scavenging with a Thiol Reagent

This protocol uses the principle of Michael addition, where a nucleophilic thiol selectively reacts with the electron-deficient double bond of the unreacted monomer.[1][10][11] The resulting thioether adduct is typically much less volatile and has a different polarity, making it easy to separate.

Materials:

• Crude reaction mixture containing the desired product and unreacted monomer.

• Scavenger: 1-Dodecanethiol (DDT) or a polymer-supported thiol resin (for easier removal).

• Base catalyst (optional, for sluggish reactions): A mild organic base like triethylamine (TEA).

• An appropriate solvent for the reaction mixture.

Methodology:

• Quantify Monomer: Using ¹H NMR with an internal standard, determine the approximate molar quantity of residual 2-(Dimethoxymethyl)acrylonitrile.

• Scavenging Reaction:

  • Dissolve the crude reaction mixture in a suitable solvent (e.g., THF, Dichloromethane).

  • Add the thiol scavenger. A slight excess (e.g., 1.2 to 1.5 equivalents relative to the residual monomer) is recommended to ensure complete reaction.[10]

  • Add a catalytic amount of TEA (e.g., 0.1 equivalents) if the reaction is slow at room temperature.

  • Stir the mixture at room temperature.

• Monitor Reaction: Monitor the disappearance of the monomer's vinyl proton signals by ¹H NMR or by TLC. The reaction is often complete within 1-4 hours.

• Workup and Purification:

  • If using 1-Dodecanethiol: The resulting high-boiling adduct can now be easily separated from your product by standard column chromatography or, if your product is volatile, by vacuum distillation.

  • If using a polymer-supported thiol: Simply filter the reaction mixture to remove the resin and the bound adduct. Wash the resin with a small amount of solvent. The filtrate now contains your product, free of the unreacted monomer.

• Final Cleanup: Concentrate the filtrate. If necessary, perform a final purification (e.g., recrystallization or a quick chromatographic plug) to remove any residual non-volatile impurities.

Part 4: Understanding the Core Chemistry

The Challenge of Polymerization

Uncontrolled polymerization is the primary side reaction when handling α,β-unsaturated nitriles. It proceeds via a free-radical mechanism, which can be initiated by heat, light, or chemical initiators. Commercial monomers are stabilized with inhibitors like the monomethyl ether of hydroquinone (MEHQ), which acts as a radical scavenger.[5]

Caption: Free-radical polymerization and the role of inhibitors.

It is crucial to remember that these inhibitors often require the presence of dissolved oxygen to function effectively.[5] Therefore, storing inhibitor-free monomer under an inert atmosphere without refrigeration can be dangerous.

References

• Google Patents. (1957). US2782149A - Process of refining acrylonitrile by distillation.
• Google Patents. (1984). Water extractive distillation of olefinically unsaturated nitriles - Patent 0115262.
• Google Patents. (1987). JP6300387B1 - Acrylonitrile purification method, production method, and distillation apparatus.
• Google Patents. (1961). US3007853A - Process for purifying acrylonitrile.
• Google Patents. (1980). US4218358A - Process for removing unreacted monomers from polymerization slurries.
• Google Patents. (2005). WO2005003063A2 - Process for removal of acrolein from acrylonitrile product streams.
• Google Patents. (1983). EP0080969B1 - A method of removing residual acrylonitrile from latex systems.

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Retrieved from [Link]

• Wikipedia. (n.d.). Acrylonitrile. Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• ResearchGate. (2025, August 7). Simultaneous purification of nitrile hydratase and amidase of Alcaligenes sp. MTCC 10674. Retrieved from [Link]

• Google Patents. (1971). US3558702A - Method for purifying dimethylformamide recovered from acrylonitrile polymerization processes in the commercial production of polyacrylonitrile fibers and yarns.

• PMC. (n.d.). Oxa‐Michael Addition to α,β‐Unsaturated Nitriles: An Expedient Route to γ‐Amino Alcohols and Derivatives. Retrieved from [Link]

• SCIRP. (n.d.). An Affordable and Easily Accessible Approach for Acrylonitrile Monomer Purification through a Simple Column Technique. Retrieved from [Link]

• IGTPAN. (n.d.). THE Chemistry - OF Acrylonitrile. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). β-(2-HYDROXYETHYLMERCAPTO)PROPIONITRILE. Retrieved from [Link]

• Wikipedia. (n.d.). Methacrylonitrile. Retrieved from [Link]

• ResearchGate. (2025, October 16). (2Z)-3-(3,4-Dimethoxyphenyl)-2-(4-methylphenyl)acrylonitrile. Retrieved from [Link]

• Google Patents. (1981). US4269667A - Acrylonitrile purification by extractive distillation.
• Google Patents. (1991). EP0435445A1 - Method for preparing alpha beta-unsaturated nitriles.

• INCHEM. (1983). Acrylonitrile (EHC 28, 1983). Retrieved from [Link]

• PMC. (2026, January 27). Room temperature synthesis of α,β-unsaturated nitriles by manganese-catalysed base-free coupling of α-saturated nitriles with aldehydes. Retrieved from [Link]

• PubMed. (2001). Acrylonitrile removal from synthetic wastewater and actual industrial wastewater with high strength nitrogen using a pure bacteria culture. Retrieved from [Link]

• European Patent Office. (n.d.). Purification of acrylonitrile - EP 0024788 B1. Retrieved from [Link]

• ResearchGate. (n.d.). Methodologies for the synthesis of acrylonitriles. Retrieved from [Link]

• University of Windsor. (n.d.). Acrylonitrile - DESIGNATED SUBSTANCE. Retrieved from [Link]

• Google Patents. (1976). US3960923A - Process for the preparation of α,β-unsaturated nitriles.
• Google Patents. (2018). WO2018038968A1 - Compositions and methods related to the production of acrylonitrile.

• ResearchGate. (2026, January 12). Room temperature synthesis of α,β-unsaturated nitriles by manganese-catalysed base-free coupling of α-saturated nitriles with aldehydes. Retrieved from [Link]

• Encyclopedia of Polymer Science and Technology. (n.d.). Free. Retrieved from [Link]

• ResearchGate. (n.d.). Reactivity ratios and properties of copolymers of 2-ethoxyethyl methacrylate with dodecyl methacrylate or styrene. Retrieved from [Link]

• MDPI. (2019, March 13). Solvent Effects on Radical Copolymerization Kinetics of 2-Hydroxyethyl Methacrylate and Butyl Methacrylate. Retrieved from [Link]

• RSC Publishing. (n.d.). Design and development of a poly(acrylonitrile-co-methyl methacrylate) copolymer to improve the viscoelastic and surface properties critical to scratch resistance. Retrieved from [Link]

• Baghdad Science Journal. (n.d.). Reactivity Ratios of the Copolymerization Styrene/ Methyl Methacrylate Using FT-IR Spectroscopy with Comparing to Mathematically. Retrieved from [Link]

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Technical Support Center: Controlling Exothermic Additions to 2-(Dimethoxymethyl)acrylonitrile

Welcome to the technical support center for handling exothermic reactions involving 2-(dimethoxymethyl)acrylonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the thermal hazards associated with this versatile reagent. The following sections are structured to help you understand the underlying principles, troubleshoot common issues, and implement safe laboratory practices.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the nature of exothermic additions to 2-(dimethoxymethyl)acrylonitrile and the principles of thermal control.

Q1: What makes nucleophilic additions to 2-(dimethoxymethyl)acrylonitrile inherently exothermic?

The reaction's exothermicity stems from its thermodynamics. Additions to this compound are typically a form of conjugate or Michael addition.[1][2] The core of the reaction involves the breaking of a relatively weak carbon-carbon pi (π) bond and the formation of a much more stable carbon-carbon sigma (σ) bond, which releases a significant amount of energy as heat.[2] The acrylonitrile backbone is an "activated olefin," meaning the electron-withdrawing nature of the nitrile group (C≡N) makes the β-carbon highly electrophilic and susceptible to nucleophilic attack, facilitating a thermodynamically favorable reaction.[3]

Q2: What is a "thermal runaway," and why is it the primary safety concern?

A thermal runaway is a hazardous situation where an exothermic reaction enters a positive feedback loop.[4] The heat generated by the reaction increases the reaction rate, which in turn generates even more heat.[4][5] If the reaction's heat generation rate surpasses the cooling system's capacity to remove it, the temperature can rise uncontrollably.[5][6] This can lead to catastrophic failure of the reaction vessel from pressure buildup, boiling over of flammable solvents, and decomposition of the reactants or products into toxic gases like hydrogen cyanide.[4][7][8]

Q3: Beyond the desired reaction, what other exothermic processes can occur with 2-(dimethoxymethyl)acrylonitrile?

A significant and often overlooked risk is the unwanted, spontaneous polymerization of the acrylonitrile moiety.[9] This process is also highly exothermic.[10][11] Polymerization can be initiated by various factors, including excessive heat (from the primary reaction itself), exposure to light, or the presence of impurities like peroxides or strong bases.[8][9][11] This secondary exothermic reaction can independently trigger a thermal runaway.

Q4: What are the most critical parameters to manipulate for maintaining temperature control?

Effective thermal control hinges on managing the rate of heat generation. The key experimental parameters are:

• Rate of Reagent Addition: This is the most crucial control lever. A slow, controlled addition of the limiting reagent ensures that heat is generated at a rate that the cooling system can handle.[12][13]

• Reaction Temperature: Maintaining a low initial temperature provides a larger safety margin. The choice of cooling bath is critical for establishing and holding this setpoint.[1][12]

• Stirring and Mixing: Efficient agitation is vital to dissipate heat uniformly throughout the reaction mass and prevent the formation of localized hot spots, which can accelerate decomposition or polymerization.[6][13]

• Concentration: Running reactions at a lower concentration (i.e., with more solvent) increases the total thermal mass of the system, which can absorb heat more effectively and moderate temperature changes.[14]

Q5: How do I select an appropriate cooling method for my experiment?

The choice depends on the target temperature and the scale of the reaction. For laboratory-scale work, several options are available:

Cooling Method	Typical Temperature Range	Best For
Ice-Water Bath	0 °C to 5 °C	Mildly exothermic reactions requiring cooling near the freezing point of water.[15]
Ice-Salt Bath (NaCl)	-10 °C to -20 °C	Moderately exothermic reactions requiring sub-zero temperatures.[15]
Dry Ice-Solvent Bath	-78 °C (Acetone/Isopropanol)	Highly exothermic reactions or when kinetic control at very low temperatures is needed.[16]
Recirculating Chiller	-40 °C to +20 °C (Varies)	Precise and stable temperature control over long reaction times; ideal for process scale-up studies.[12][17]

Troubleshooting Guide: Managing Unplanned Events

Even with careful planning, deviations can occur. This guide provides immediate action plans for common temperature-related problems.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Temperature rises rapidly and overshoots the setpoint.	1. Reagent addition rate is too fast. 2. Cooling system is overwhelmed or failing. 3. Inefficient stirring is creating localized hot spots.	1. IMMEDIATELY STOP REAGENT ADDITION. [18] 2. Enhance cooling: Add more dry ice or lower the chiller setpoint. 3. Increase the stirring rate to improve heat transfer.[13] 4. If the temperature continues to rise, prepare for emergency quenching by adding a pre-cooled, inert solvent or a suitable quenching agent.
Reaction fails to initiate after some reagent has been added.	1. Reaction temperature is too low to overcome the activation energy. 2. An essential catalyst or initiator was omitted or is inactive. 3. CRITICAL: Accumulation of unreacted, high-energy reagents.	1. DO NOT WARM THE REACTION. A sudden, delayed initiation could cause a violent, uncontrollable exotherm due to the accumulated reagents.[18] 2. Double-check that all components were added correctly. 3. If the cause is uncertain, the safest course of action is to perform a controlled, low-temperature quench of the entire reaction mixture and restart the experiment after a thorough review of the procedure.
Localized fuming, bubbling, or color change at the point of addition.	1. Poor subsurface mixing. 2. The added reagent is too concentrated, causing a rapid localized reaction.	1. Increase the stirring speed. 2. Ensure the addition is happening below the surface of the reaction mixture, using a dip tube or cannula.[18] 3. Dilute the reagent being added with a suitable solvent before addition.
Unexpected formation of a solid, leading to a thick slurry or precipitate.	1. Unwanted and rapid polymerization of the acrylonitrile monomer.[9] 2. The desired product is precipitating out of solution at the reaction temperature.	1. Immediately stop the addition and maximize cooling to slow the polymerization.[9] 2. Add additional cold solvent to dilute the mixture and help dissipate heat. 3. If the solid is the product, you may need to switch to a solvent in which it is more soluble at the reaction temperature or use a more powerful mechanical stirrer.

Visualized Workflows and Protocols

Diagram: Troubleshooting a Temperature Excursion

This decision tree outlines the immediate steps to take when faced with an unexpected rise in reaction temperature.

Caption: Decision tree for managing a temperature excursion.

Protocol: Controlled Exothermic Addition

This protocol provides a general framework for performing a nucleophilic addition to 2-(dimethoxymethyl)acrylonitrile safely.

1.0 Equipment Setup

• Assemble a dry, three-necked round-bottom flask equipped with:

  • A mechanical stirrer for efficient mixing.

  • A digital thermocouple probe to measure the internal reaction temperature.

  • A rubber septum for reagent addition via syringe pump.

  • A nitrogen or argon inlet to maintain an inert atmosphere.

• Place the flask in a cooling bath of appropriate size and fill it with the chosen cooling medium (e.g., dry ice/acetone).

2.0 Reagent Preparation and Pre-Cooling

• In the reaction flask, dissolve 2-(dimethoxymethyl)acrylonitrile (1.0 eq) in a suitable anhydrous solvent (e.g., THF, diethyl ether).

• Begin stirring and cool the solution to the target internal temperature (e.g., -78 °C). Allow the temperature to stabilize for 10-15 minutes.

• In a separate, dry flask, prepare a solution of the nucleophile (e.g., a Grignard reagent or an enolate, 1.1 eq) in the same solvent.

3.0 Controlled Addition and Monitoring

• Draw the nucleophile solution into a syringe and place it on a syringe pump.

• Insert the syringe needle through the septum on the reaction flask, ensuring the needle tip is below the surface of the reaction mixture.

• Begin the addition at a very slow rate (e.g., 0.1 mL/min).

• Continuously monitor the internal temperature. The primary goal is to maintain the temperature within a narrow window (e.g., -78 °C to -75 °C).

• If the temperature rises toward the upper limit, pause the addition until it returns to the setpoint. Adjust the addition rate accordingly.[12]

• Once the addition is complete, allow the reaction to stir at the low temperature for an additional 30-60 minutes to ensure completion.

4.0 Reaction Quench

• Slowly and carefully add a pre-cooled quenching solution (e.g., saturated aqueous ammonium chloride) dropwise via syringe.

• Monitor the temperature during the quench, as it can also be exothermic.

• Once the quench is complete, allow the reaction mixture to slowly warm to room temperature before proceeding with workup and purification.

Diagram: Experimental Workflow

Caption: Step-by-step workflow for a controlled exothermic addition.

References

• Scribd. (n.d.). Safety and Runaway Prevention in Batch | PDF | Chemical Reactor. Retrieved from [Link]

• Practical approach to prediction and prevention of runaway reactions. (2022, November 1). [Source not further specified]
• Schmidt, M. (2022, March 19). Protection of Chemical Reactors Against Exothermal Runaway Reactions with Smart Overpressure Protection Devices. Chemie Ingenieur Technik.

• Zeal. (2024, April 30). Runaway Chemical Reactions: Causes and Prevention. Retrieved from [Link]

• Efficiency Finder. (2017, March 28). Cooling during chemical reactions in chemical industry. Retrieved from [Link]

• Asynt. (2024, September 3). What are the best tools for cooling chemical reactions? Retrieved from [Link]

• University of York. (n.d.). Cooling - Chemistry Teaching Labs. Retrieved from [Link]

• Moodle@Units. (n.d.). Conducting Reactions Below Room Temperature. Retrieved from [Link]

• Gexcon. (n.d.). Runaway Reaction - Gexcon Incident Investigation. Retrieved from [Link]

• Incurelab. (2024, September 1). Taming the Heat: Managing Exothermic Reactions in Cyanoacrylate Bonding. Retrieved from [Link]

• Chemist Wizards. (n.d.). Michael Addition Reaction, Mechanism & Applications. Retrieved from [Link]

• PubMed. (2012, February 3). Phospha-Michael additions to activated internal alkenes: steric and electronic effects. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. Retrieved from [Link]

• The Pharma Master. (n.d.). Troubleshooting. Retrieved from [Link]

• PMC. (2016, June 20). Cytotoxicity of Cyanoacrylate-Based Tissue Adhesives and Short-Term Preclinical In Vivo Biocompatibility in Abdominal Hernia Repair. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• PMC. (n.d.). A Case of Cyanoacrylate Glue Burns in a Two-Year-Old Child. Retrieved from [Link]

• 14 - SAFETY DATA SHEET. (2025, December 22). [Source not further specified]

• ResearchGate. (n.d.). Allergic onycholysis and paronychia caused by cyanoacrylate nail glue, but not by photobonded methacrylate nails. Retrieved from [Link]

• Best Practices for Working with Chemical Reactions in the Lab. (2025, December 25). [Source not further specified]
• Safety data sheet. (n.d.). [Source not further specified]

• Quora. (2019, August 4). Super glue (cyanoacrylate) and 'magic eraser' sponge creates an exothermic reaction. What is the gas being emitted and its toxicity? Retrieved from [Link]

• Google Patents. (n.d.). Methods and reaction mixtures for controlling exothermic reactions.
• MATERIAL SAFETY DATA SHEET. (n.d.). [Source not further specified]
• Key details that are easily overlooked during the scale-up of the synthesis process. (n.d.). [Source not further specified]

• Pharmaceutical Technology. (2025, March 15). A Troubleshooting Guide for Topical Drug Manufacturing. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Acrylonitrile. Retrieved from [Link]

• Exothermic heat of acrylonitrile polymerization: Reaction calorimetric studies. (n.d.). [Source not further specified]

• Chemical Processing. (n.d.). How Can We Better Control an Exotherm? Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.1045 App B - Substance Technical Guidelines for Acrylonitrile. Retrieved from [Link]

• University of Windsor. (n.d.). Acrylonitrile - DESIGNATED SUBSTANCE. Retrieved from [Link]

Sources

• 1. chemistwizards.com [chemistwizards.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Michael Addition [organic-chemistry.org]
• 4. Runaway Chemical Reactions: Causes and Prevention - zeal [zealinstruments.com]
• 5. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
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• 8. 1910.1045 App B - Substance Technical Guidelines for Acrylonitrile | Occupational Safety and Health Administration [osha.gov]
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• 10. researchgate.net [researchgate.net]
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• 15. Chemistry Teaching Labs - Cooling [chemtl.york.ac.uk]
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• 17. asynt.com [asynt.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing 2-(Dimethoxymethyl)acrylonitrile Conversions

Welcome to the Technical Support Center for the catalytic conversion of 2-(dimethoxymethyl)acrylonitrile . As a highly reactive Michael acceptor and a densely functionalized building block, this molecule presents unique challenges. Its electron-deficient alkene is highly susceptible to nucleophilic attack, while its delicate acetal group requires strict chemoselectivity to prevent unwanted hydrolysis or transesterification[1].

This guide is designed for researchers and drug development professionals. It provides field-proven insights into catalyst selection, mechanistic troubleshooting, and self-validating protocols to ensure high-yield conversions (such as oxa-Michael additions to form α-dimethoxymethyl-methoxypropionitrile)[1].

Catalyst Selection Matrix: The Causality of Chemoselectivity

Selecting the right catalyst is not merely about accelerating the reaction; it is about directing the mechanism. Traditional strong bases often lead to side reactions (like acetal cleavage or anionic polymerization), whereas nucleophilic catalysts act as "base amplifiers" to provide cleaner profiles[2].

Catalyst Type	Example	pKa / Nucleophilicity	Conversion %	Selectivity	Best Application & Causality
Alkali Alkoxides	NaOMe	~15.5 (pKa)	>95%	Low	Fast but dirty. Directly generates hard alkoxide nucleophiles. High risk of acetal transesterification and rapid polymerization.
Amidine Bases	DBU	~13.5 (pKa)	85-90%	Moderate	Balanced base. Good for standard conjugate additions, but trace moisture will cause competitive hydrolysis.
Tertiary Amines	DABCO	High Nuc, Low Base	60-75%	High	Mild nucleophile. Forms a transient zwitterion. Excellent chemoselectivity, but often stalls before full conversion due to equilibrium limits.
Trialkylphosphines	PBu₃ / PMe₃	Very High Nuc	>98%	Very High	The Gold Standard. Acts as a strong nucleophile to generate a highly basic zwitterionic resting state, avoiding hard alkoxides[2].

Mechanistic Pathways

Understanding the causality behind your catalyst choice requires visualizing the reaction pathway. Below is the logical flow of how base catalysis versus nucleophilic catalysis dictates the fate of 2-(dimethoxymethyl)acrylonitrile.

Fig 1: Mechanistic pathways for catalyzed nucleophilic addition to 2-(dimethoxymethyl)acrylonitrile.

Troubleshooting & FAQs

Q: Why am I seeing significant acetal cleavage (aldehyde formation) during my oxa-Michael addition? A: This is a classic symptom of trace moisture combined with an overly hard base (like NaOH or NaOMe). Water acts as a competing nucleophile, and the resulting hydroxide initiates acetal hydrolysis. Fix: Switch to a nucleophilic phosphine catalyst (e.g., PBu₃). Phosphines catalyze the addition of alcohols to activated olefins at room temperature without generating hard basic intermediates that attack the acetal[2].

Q: My conversion plateaus at 60% when using DABCO. How do I push the reaction to completion? A: DABCO is a relatively weak nucleophile compared to trialkylphosphines. The reaction reaches a thermodynamic equilibrium where the reverse retro-Michael reaction competes with the forward addition. Fix: Do not simply increase the temperature, as this favors the retro-Michael pathway (entropy-driven). Instead, switch to a more nucleophilic catalyst like PBu₃ or add a mild Lewis acid co-catalyst (like LiNTf₂) to coordinate the nitrile and stabilize the transition state.

Q: The reaction mixture turns dark brown and viscous within minutes. What is happening? A: You are observing anionic polymerization. 2-(Dimethoxymethyl)acrylonitrile is highly prone to polymerization when exposed to concentrated, hard bases. Fix: Dilute your reaction mixture (run at < 0.5 M). Add the catalyst dropwise at 0 °C to control the initial exotherm, and ensure your catalyst loading does not exceed 5 mol%.

Self-Validating Experimental Protocol

This protocol details the optimized Phosphine-Catalyzed Hydroalkoxylation of 2-(dimethoxymethyl)acrylonitrile to form α-dimethoxymethyl-methoxypropionitrile[1]. It is designed as a self-validating system: each step includes a specific analytical checkpoint to confirm success before proceeding.

Materials Required:

• 2-(Dimethoxymethyl)acrylonitrile (1.0 equiv, strictly anhydrous)

• Methanol (5.0 equiv, anhydrous, stored over 3Å molecular sieves)

• Tributylphosphine (PBu₃) (0.05 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation & Degassing:

  • Action: In a flame-dried Schlenk flask under N₂, dissolve 2-(dimethoxymethyl)acrylonitrile (10 mmol) and anhydrous methanol (50 mmol) in 20 mL of THF.

  • Validation Check: Take a baseline GC-MS aliquot. You should see a single peak for the starting material (m/z ~127). If a peak at m/z 81 is present, your starting material has already degraded to the aldehyde. Do not proceed.

• Catalyst Initiation:

  • Action: Cool the flask to 0 °C. Syringe in PBu₃ (0.5 mmol, 5 mol%) dropwise over 2 minutes. Stir for 10 minutes, then allow the reaction to warm to room temperature (20 °C).

  • Causality: The low temperature prevents the highly exothermic zwitterion formation from triggering runaway polymerization[2].

• In-Process Monitoring:

  • Action: Stir at room temperature for 4 hours.

  • Validation Check: Spot the reaction on a silica TLC plate (Eluent: 20% EtOAc in Hexanes). The starting material (Rf ~0.6) should disappear, replaced by a new spot (Rf ~0.4) corresponding to α-dimethoxymethyl-methoxypropionitrile. If the Rf ~0.6 spot persists, spike with an additional 1 mol% PBu₃.

• Quenching & Workup:

  • Action: Quench the reaction by filtering the mixture through a short pad of silica gel (to trap the phosphine catalyst), eluting with 50 mL of diethyl ether. Concentrate under reduced pressure.

  • Validation Check: Obtain a crude ¹H NMR. The disappearance of the vinylic protons (typically around 6.0–6.2 ppm) and the appearance of a new multiplet at ~2.8 ppm (the new α-proton) confirms complete conversion.

References

• Phosphine-catalyzed hydration and hydroalkoxylation of activated olefins: Use of a strong nucleophile to generate a strong base. Stewart, I. C., Bergman, R. G., Toste, F. D. (2003). Journal of the American Chemical Society.[Link]

• α-Dimethoxymethyl-methoxypropionitrile (CAS 1608-83-9) Properties and Synthesis. LookChem Database.[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. lookchem.com [lookchem.com]

Technical Support Center: Handling 2-(Dimethoxymethyl)acrylonitrile

Welcome to the Technical Support Center. 2-(Dimethoxymethyl)acrylonitrile (DMMA) is a highly versatile bifunctional building block containing both an electrophilic α,β-unsaturated nitrile and a masked aldehyde (dimethyl acetal). While invaluable in complex API synthesis, its dual reactivity introduces severe stability challenges. The primary vector for degradation is moisture sensitivity, which manifests differently depending on the ambient pH.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure the integrity of your reagent.

Troubleshooting Guides & FAQs

Q1: Why does my DMMA degrade into 2-formylacrylonitrile during storage, and what is the causality behind this? A1: The degradation is caused by the hydrolysis of the dimethoxymethyl (acetal) group. Acetals are inherently stable to bases but are highly labile in the presence of aqueous acid. Even trace amounts of moisture, combined with ambient dissolved CO

(which forms weak carbonic acid) or trace acidic impurities from glass containers, can initiate the degradation. The mechanism begins with the protonation of the alkoxy oxygen, converting it into a good leaving group. This leads to the expulsion of methanol and the formation of a highly electrophilic oxonium ion, which is subsequently attacked by water[1]. This hemiacetal intermediate ultimately collapses into 2-formylacrylonitrile. Because this is an equilibrium process, storing the reagent in an open or poorly sealed system allows methanol to evaporate, driving the hydrolysis forward.

Q2: During base-catalyzed nucleophilic additions, I observe significant side-product formation and loss of the starting material. Is this related to moisture? A2: Yes. While the acetal group is stable under basic conditions, the acrylonitrile moiety is a powerful Michael acceptor. In the presence of moisture and a base, non-carbon nucleophiles such as water or hydroxide ions can react with the α,β-unsaturated system via a 1,4-conjugate addition[2][3]. This leads to the hydration of the double bond or initiates an anionic polymerization cascade, resulting in a complex mixture of oligomers and hydrated adducts. Therefore, rigorous exclusion of water is just as critical in basic conditions as it is in acidic ones.

Q3: How do I properly store and handle DMMA to prevent moisture-induced degradation? A3: A self-validating storage system must be employed to guarantee reagent integrity. Store the reagent over activated 3Å molecular sieves, which selectively trap water (kinetic diameter ~2.6Å) without absorbing the larger DMMA molecule. The headspace must be backfilled with high-purity Argon (which is heavier than nitrogen, providing a superior protective blanket). Store at -20°C to minimize the kinetic rate of any residual hydrolysis. Crucially, before opening the bottle, it must be allowed to warm to room temperature in a desiccator to prevent atmospheric condensation on the cold liquid.

Q4: How can I recover and purify DMMA that has been exposed to moisture and partially degraded? A4: If NMR or GC-MS indicates the presence of 2-formylacrylonitrile or methanol, the material must be purified before use. The protocol involves neutralizing any trace acids to halt the acetal hydrolysis, chemically drying the organic phase, and performing a vacuum distillation over a radical inhibitor. See Protocol B below for the exact step-by-step methodology.

Quantitative Data Summaries

Table 1: Degradation Kinetics of DMMA Under Various Storage Conditions

Storage Condition	Ambient pH	Temp (°C)	Moisture Exposure	Primary Degradation Product	Est. Monthly Degradation Rate
Open to Air	Slightly Acidic (CO )	25	High	2-Formylacrylonitrile	> 15.0%
Sealed, No Desiccant	Neutral	25	Moderate	Mixed (Hydrolysis/Hydration)	~ 5.0%
Sealed over 3Å Sieves	Neutral	25	Low	None	< 0.5%
Argon, 3Å Sieves	Neutral	-20	Zero	None	< 0.01%

Table 2: Efficacy of Drying Agents for DMMA

Drying Agent	Acid/Base Profile	Water Capacity	Suitability for DMMA	Causality / Rationale
3Å Molecular Sieves	Neutral	High	Excellent	Pore size excludes DMMA; no catalytic surface activity.
Anhydrous K CO	Basic	Moderate	Good (for washing)	Neutralizes trace acids; prevents acetal hydrolysis.
Silica Gel	Acidic	High	Poor	Surface silanols act as Brønsted acids, catalyzing acetal hydrolysis.
CaCl	Slightly Acidic	High	Poor	Lewis acidity can trigger degradation or unwanted complexation.

Experimental Protocols

Protocol A: Rigorous Drying and Storage Setup

This protocol establishes a self-validating system where the physical state of the sieves and the pressure of the argon guarantee the absence of moisture.

• Activation of Sieves: Heat 3Å molecular sieves in a vacuum oven at 250°C for at least 12 hours. Cool to room temperature under a continuous flow of argon.

• Preparation of Reagent: Transfer the DMMA into a flame-dried Schlenk flask under a positive pressure of argon using standard Schlenk line techniques.

• Addition of Sieves: Add the activated 3Å sieves (approximately 10% w/v) directly to the flask.

• Sealing and Storage: Seal the flask with a high-quality Suba-Seal septum, wrap tightly with Parafilm, and store in a spark-free freezer at -20°C.

• Retrieval (Critical Step): Remove the flask from the freezer and immediately place it in a desiccator. Allow it to equilibrate to room temperature for at least 2 hours before exposing the septum to the atmosphere.

Protocol B: Recovery and Purification of Degraded DMMA

Use this methodology to salvage DMMA that has begun to show signs of hydrolysis (formation of 2-formylacrylonitrile).

• Neutralization: Dilute the degraded DMMA with an equal volume of anhydrous diethyl ether. Wash the organic layer with a cold, saturated aqueous solution of NaHCO

  (1:1 v/v) to neutralize trace acids and halt further hydrolysis.

• Phase Separation & Drying: Separate the organic layer and dry it over anhydrous K

  CO for 2 hours. K CO acts as both a desiccant and an acid scavenger.

• Filtration: Filter the suspension through a tightly packed pad of Celite under an argon atmosphere to remove all particulates.

• Distillation: Add a radical inhibitor (e.g., 100 ppm of Butylated hydroxytoluene, BHT) to the filtrate to prevent polymerization of the acrylonitrile moiety. Perform a fractional vacuum distillation (e.g., at 0.1 mmHg) using a short-path distillation head. Collect the main DMMA fraction, discarding the lower-boiling methanol and higher-boiling oligomers.

Mechanistic Visualization

Divergent moisture degradation pathways of 2-(Dimethoxymethyl)acrylonitrile based on ambient pH.

References

1.[1] Acetal Hydrolysis Mechanism - Chemistry Steps -[Link] 2.[3] The Michael Addition Reaction and Conjugate Addition - Master Organic Chemistry -[Link] 3.[2] Michael addition reaction - Wikipedia - [Link]

Sources

• 1. Acetal Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹³C NMR Chemical Shifts of 2-(Dimethoxymethyl)acrylonitrile

This guide provides an in-depth analysis and prediction of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-(dimethoxymethyl)acrylonitrile. In the absence of directly published experimental data for this specific compound, this document leverages spectral data from structurally analogous molecules and established principles of NMR spectroscopy to offer a robust and scientifically grounded predictive analysis. This guide is intended for researchers, chemists, and drug development professionals who require a detailed understanding of the spectral characteristics of functionalized acrylonitriles.

Introduction: The Structural Rationale

2-(Dimethoxymethyl)acrylonitrile, with its unique combination of a nitrile, a terminal alkene, and a dimethyl acetal group, presents an interesting case for ¹³C NMR analysis. The electron-withdrawing nature of the cyano group and the ether linkages significantly influences the electronic environment of each carbon atom, leading to characteristic chemical shifts. Understanding these shifts is crucial for structural verification, purity assessment, and reaction monitoring.

To predict the chemical shifts for our target molecule, we will draw comparisons with the experimentally determined ¹³C NMR data of three key reference compounds:

• Acrylonitrile: Provides a baseline for the chemical shifts of the sp² hybridized carbons of the double bond and the nitrile carbon.

• 1,1-Dimethoxyethane: Offers insight into the expected chemical shifts for the methoxy (-OCH₃) groups and the sp³ hybridized acetal carbon (-CH(OR)₂).

• Methoxyacetonitrile: Serves as a reference for the effect of an oxygen atom on a carbon adjacent to a nitrile group.

Predicted ¹³C NMR Chemical Shifts for 2-(Dimethoxymethyl)acrylonitrile

The structure of 2-(dimethoxymethyl)acrylonitrile is presented below, with each unique carbon atom labeled for the subsequent discussion.

Caption: Labeled structure of 2-(Dimethoxymethyl)acrylonitrile.

Based on an analysis of substituent effects and data from reference compounds, the predicted ¹³C NMR chemical shifts for 2-(dimethoxymethyl)acrylonitrile in a standard solvent like CDCl₃ are summarized in the table below.

Carbon Atom	Functional Group	Predicted Chemical Shift (ppm)	Rationale and Comparative Analysis
C1	Nitrile (-C≡N)	~117-120	The nitrile carbon in acrylonitrile appears around 117.1 ppm. The substituent at the alpha position is not expected to dramatically shift this value.
C2	Alkene (quaternary)	~110-115	This carbon is deshielded by the adjacent nitrile group but shielded by the sigma-donating effect of the C4 carbon. This is a complex environment, but a significant downfield shift from a simple alkene is expected.
C3	Alkene (-CH₂)	~130-135	In acrylonitrile, the terminal CH₂ carbon is at approximately 138.3 ppm[1]. The dimethoxymethyl group at the adjacent carbon will likely have a modest shielding effect.
C4	Acetal (-CH)	~100-105	This is a characteristic region for acetal carbons. For comparison, the acetal carbon in 1,1-dimethoxyethane is found at 100.7 ppm[2].
C5, C6	Methoxy (-OCH₃)	~53-56	The methoxy carbons in 1,1-dimethoxyethane resonate at 53.5 ppm[2]. A similar value is expected here. These two carbons are chemically equivalent.

Comparative Data from Reference Compounds

The following table presents the experimental ¹³C NMR chemical shifts for the selected reference compounds, providing the basis for our predictions.

Compound	Carbon Environment	Chemical Shift (ppm)	Source
Acrylonitrile	-C≡N	117.1	ChemicalBook[1]
=CH	107.0	SpectraBase[3]
=CH₂	138.3	ChemicalBook[1]
1,1-Dimethoxyethane	-CH(OCH₃)₂	100.7	ChemicalBook[2]
-OCH₃	53.5	ChemicalBook[2]
-CH₃	19.8	ChemicalBook[2]

Note: Small variations in reported chemical shifts can occur due to differences in solvent, concentration, and experimental temperature.[4][5]

Experimental Protocol for ¹³C NMR Acquisition

This section outlines a standardized protocol for acquiring high-quality ¹³C NMR spectra for compounds similar to 2-(dimethoxymethyl)acrylonitrile.

Caption: Standard workflow for ¹³C NMR data acquisition and processing.

Justification of Experimental Choices:

• Solvent: Chloroform-d (CDCl₃) is a common choice for many organic molecules due to its good dissolving power and relatively simple solvent signal.[6] Other deuterated solvents can be used depending on the sample's solubility.[7][8]

• Proton Decoupling: Standard ¹³C NMR spectra are typically acquired with proton decoupling. This technique removes the splitting of carbon signals by attached protons (¹J-coupling), resulting in a simplified spectrum where each unique carbon atom appears as a single sharp line.[9] This greatly aids in the interpretation of the spectrum.

• Relaxation Delay: A relaxation delay of 2-5 seconds is crucial, especially for quaternary carbons (like C2 in our target molecule), which have longer relaxation times. An adequate delay ensures that these signals are not attenuated, providing a more quantitative spectrum.

• DEPT Experiments: For unambiguous assignment of CH, CH₂, and CH₃ groups, Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) are highly recommended. A DEPT-90 experiment will only show signals for CH carbons, while a DEPT-135 experiment will show positive signals for CH and CH₃ carbons and negative signals for CH₂ carbons. Quaternary carbons are absent in both DEPT spectra.

Conclusion

This guide provides a detailed, predictive analysis of the ¹³C NMR chemical shifts for 2-(dimethoxymethyl)acrylonitrile. By comparing with structurally related molecules—acrylonitrile and 1,1-dimethoxyethane—we have established a reliable set of expected chemical shifts for each carbon atom in the target molecule. The provided experimental protocol offers a robust methodology for obtaining high-quality ¹³C NMR data, which can then be used to verify these predictions. This comprehensive guide serves as a valuable resource for any researcher working with this or similar functionalized monomers.

References

• ResearchGate. "An approach to predict the 13C NMR chemical shifts of acrylonitrile copolymers using artificial neural network | Request PDF." ResearchGate. Accessed March 2024. [Link]

• PubMed. "Urinary metabolites of [1,2,3-13C]acrylonitrile in rats and mice detected by 13C nuclear magnetic resonance spectroscopy." PubMed. Accessed March 2024. [Link]

• SpectraBase. "Acrylonitrile - Optional[13C NMR] - Chemical Shifts." SpectraBase. Accessed March 2024. [Link]

• SciSpace. "Stereoregiilarity of Polyacrylonitrile by High Resolution 13C NMR Analysis." SciSpace. Accessed March 2024. [Link]

• ResearchGate. "13 C and 1 H NMR chemical shifts for 1 (υ ppm from TMS š 0.01) a." ResearchGate. Accessed March 2024. [Link]

• NC State University Libraries. "13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry." NC State University Libraries. Accessed March 2024. [Link]

• University of Wisconsin-Madison. "NMR Chemical Shifts." University of Wisconsin-Madison. Accessed March 2024. [Link]

• SpectraBase. "4-Methoxyphenylacetonitrile - Optional[13C NMR] - Chemical Shifts." SpectraBase. Accessed March 2024. [Link]

• ACS Publications. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." ACS Publications. Accessed March 2024. [Link]

• ACS Publications. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." ACS Publications. Accessed March 2024. [Link]

• ResearchGate. "13C NMR spectra of monomer 2 (top) and its polymer (bottom)." ResearchGate. Accessed March 2024. [Link]

• Oregon State University. "13C NMR Chemical Shift." Oregon State University. Accessed March 2024. [Link]

• ACS Publications. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry." ACS Publications. Accessed March 2024. [Link]

• ChemRxiv. "Synthesis and styrene copolymerization of dimethyl and dimethoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates." ChemRxiv. Accessed March 2024. [Link]

• Wiley Online Library. "Investigation of the chemical changes during the thermal treatment of acrylonitrile‐co‐methyl acrylate-polymer (polyacrylonitrile)." Wiley Online Library. Accessed March 2024. [Link]

• Compound Interest. "A Guide to 13C NMR Chemical Shift Values." Compound Interest. Accessed March 2024. [Link]

• ResearchGate. "Complete Assignment of 1H and 13C NMR Spectra of Methacrylonitrile/Methylmethacrylate Copolymers | Request PDF." ResearchGate. Accessed March 2024. [Link]

• MDPI. "Preparation and Characterization of Low-Molecular-Weight Polyacrylonitrile." MDPI. Accessed March 2024. [Link]

• ScienceDirect. "Synthesis and characterization of alkoxy derivatives with double-headed initiators for the preparation of poly(ε-caprolactone)-β-polyacrylonitrile (PCL-β-PAN) and poly(l-lactide)." ScienceDirect. Accessed March 2024. [Link]

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A Researcher's Guide to the Spectroscopic Validation of 2-(Dimethoxymethyl)acrylonitrile via Infrared Spectroscopy

This guide provides a comprehensive framework for the validation of 2-(Dimethoxymethyl)acrylonitrile, a key building block in organic synthesis, using Fourier-Transform Infrared (FT-IR) spectroscopy. We move beyond a simple recitation of peaks to offer a comparative and logical workflow, ensuring researchers can confidently verify the identity, purity, and structural integrity of their material. This document is designed for chemical researchers and drug development professionals who rely on precise molecular characterization.

The Rationale: Why IR Spectroscopy for Acrylonitrile Derivatives?

2-(Dimethoxymethyl)acrylonitrile is a molecule defined by a unique combination of three critical functional groups: a nitrile (C≡N), an alkene (C=C), and an acetal (a diether, C-O-C). Infrared spectroscopy is an exceptionally powerful and rapid technique for confirming the presence and structural arrangement of these groups. Each functional group possesses distinct vibrational modes (stretching and bending) that absorb infrared radiation at characteristic frequencies. The resulting spectrum provides a unique molecular "fingerprint."

The primary objective of this analysis is not just to see the expected peaks but to use the entire spectrum as a validation tool. This involves comparing the experimental spectrum against a theoretically derived pattern and considering the potential absence of precursor signals or the emergence of impurity bands. This comparative approach is the cornerstone of robust quality control.

Deconstructing the Molecule: Expected Spectral Signatures

To validate the structure of 2-(Dimethoxymethyl)acrylonitrile, we must first understand the expected IR absorptions from its constituent parts.

• The Nitrile Group (C≡N): The carbon-nitrogen triple bond stretch is one of the most diagnostic peaks in an IR spectrum. It appears in a relatively uncongested region and is typically sharp and of medium intensity.[1][2] For a conjugated nitrile like this one (conjugated with the C=C double bond), the peak is expected to appear at a slightly lower wavenumber than a saturated nitrile.[2][3][4]

  • Expected Range: 2220-2240 cm⁻¹

• The Alkene Group (C=C): The presence of the double bond is confirmed by two key vibrations.

  • C=C Stretch: The stretching of the carbon-carbon double bond gives rise to a peak in the 1620-1680 cm⁻¹ region.[5][6] Due to the substitution pattern, its intensity may be moderate to weak.

  • =C-H Stretch: The stretch of the hydrogens attached to the double-bonded carbons is a crucial indicator. These sp² C-H bonds absorb at a higher frequency than their sp³ counterparts in alkanes.[6][7] Look for a distinct peak just above 3000 cm⁻¹.

  • Expected Ranges: ~1630 cm⁻¹ (C=C stretch) and 3000-3100 cm⁻¹ (=C-H stretch).

• The Dimethoxymethyl Group (Acetal/Ether): This group contains C-O single bonds and sp³ C-H bonds.

  • C-O Stretch: The carbon-oxygen single bond stretches are very strong and prominent. Aliphatic ethers typically show a strong, characteristic absorption between 1000-1300 cm⁻¹.[8][9][10] Given the C-O-C-O-C structure of the acetal, we can anticipate strong, possibly multiple, bands in the 1050-1150 cm⁻¹ range, representing asymmetric and symmetric stretching modes.[11][12]

  • sp³ C-H Stretch: The methyl (CH₃) groups will produce strong C-H stretching bands just below 3000 cm⁻¹. A specific feature of methoxy groups is a potential C-H stretch appearing around 2830 cm⁻¹.[11]

  • Expected Ranges: 1050-1150 cm⁻¹ (strong, C-O stretch) and 2850-2990 cm⁻¹ (strong, sp³ C-H stretch).

The Validation Workflow: A Comparative Approach

A spectrum is only as valuable as its interpretation. The following workflow ensures a rigorous validation process.

Caption: Workflow for the IR spectroscopic validation of 2-(Dimethoxymethyl)acrylonitrile.

Experimental Protocol: Acquiring a High-Quality Spectrum

This protocol describes the standard procedure for analyzing a liquid sample using the attenuated total reflectance (ATR) or neat sample salt plate method.

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer

Materials:

• Sample of 2-(Dimethoxymethyl)acrylonitrile

• Salt plates (NaCl or KBr) or ATR crystal accessory

• Pipette or glass rod

• Solvent for cleaning (e.g., isopropanol, acetone)

• Kimwipes

Procedure:

• Instrument Preparation: Ensure the spectrometer sample chamber is clean and dry.

• Background Scan:

  • Run a background spectrum with nothing in the sample beam path (for salt plates) or with a clean, dry ATR crystal.

  • This scan measures the ambient atmosphere (CO₂, H₂O) and instrument optics, which will be digitally subtracted from the sample spectrum.

• Sample Application (Neat Method):

  • Place one to two drops of the liquid 2-(Dimethoxymethyl)acrylonitrile onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid air bubbles.

  • Place the "sandwich" into the spectrometer's sample holder.

• Sample Application (ATR Method):

  • Place one to two drops of the liquid sample directly onto the ATR crystal to ensure it is fully covered.

• Data Acquisition:

  • Acquire the sample spectrum. A typical setting involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-600 cm⁻¹.

• Cleaning:

  • Thoroughly clean the salt plates or ATR crystal with the appropriate solvent and a soft lab wipe. Ensure all solvent has evaporated before the next use.

Data Interpretation: A Comparative Table

The core of the validation lies in matching the observed peaks to their expected assignments. The absence of significant, unexplainable peaks is as important as the presence of the correct ones.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity	Observed Peak (cm⁻¹)
Alkene	=C-H Stretch	3000 - 3100	Medium
Alkane (Methyl)	C-H Stretch	2850 - 2990	Strong
Nitrile	C≡N Stretch	2220 - 2240	Medium, Sharp
Alkene	C=C Stretch	~1630	Medium-Weak
Ether (Acetal)	C-O Stretch	1050 - 1150	Strong

Comparative Analysis in Practice:

• Purity Confirmation: A pure sample should show only the peaks corresponding to the target molecule. The presence of a broad peak around 3200-3500 cm⁻¹ would suggest hydroxyl (-OH) contamination, possibly from hydrolysis of the acetal.

• Reaction Completion: If the synthesis involved, for example, the Knoevenagel condensation of an aldehyde, the absence of a strong C=O aldehyde peak (typically ~1720-1740 cm⁻¹) is a critical indicator that the starting material has been consumed.[9]

Conclusion

Infrared spectroscopy offers a rapid, reliable, and information-rich method for the structural validation of 2-(Dimethoxymethyl)acrylonitrile. By understanding the characteristic absorption frequencies of the nitrile, alkene, and ether/acetal functional groups, a researcher can build a comprehensive picture of the molecule. A meticulous approach that compares the experimental spectrum to a theoretical model and actively searches for the absence of precursor or impurity signals transforms IR spectroscopy from a simple characterization tool into a robust system for quality control and synthesis validation.

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A Comparative Guide to the Reactivity of 2-(Dimethoxymethyl)acrylonitrile and 2-Chloroacrylonitrile

A Senior Application Scientist's Field Guide for Researchers in Synthetic Chemistry

In the landscape of synthetic chemistry, α-substituted acrylonitriles are versatile building blocks, acting as key intermediates in the synthesis of complex molecules, polymers, and pharmaceuticals.[1] Their reactivity is profoundly influenced by the nature of the substituent at the C2 position, which modulates the electronic and steric properties of the molecule. This guide provides an in-depth comparison of two such analogs: 2-(Dimethoxymethyl)acrylonitrile and 2-Chloroacrylonitrile. We will dissect their intrinsic chemical characteristics to predict and explain their divergent behaviors in common synthetic transformations, supported by mechanistic insights and actionable experimental protocols.

Structural and Electronic Profiles: The Basis of Divergent Reactivity

The fundamental differences in the reactivity of these two molecules stem from the electronic and steric nature of the chloro and dimethoxymethyl substituents.

• 2-Chloroacrylonitrile: This molecule is a potent electrophile. The chlorine atom exerts a strong electron-withdrawing inductive effect (-I), which acts in concert with the nitrile group's own -I and -R (resonance) effects. This synergy polarizes the carbon-carbon double bond, rendering the β-carbon (C3) highly electron-deficient and susceptible to nucleophilic attack. Furthermore, chlorine is a competent leaving group, opening up pathways for nucleophilic vinylic substitution.[2][3][4]

• 2-(Dimethoxymethyl)acrylonitrile: This compound presents a more nuanced electronic profile. The dimethoxymethyl group, an acetal, is also inductively electron-withdrawing due to the two oxygen atoms. However, this effect is weaker than that of chlorine. Moreover, the lone pairs on the oxygen atoms can participate in resonance donation (+R effect), which counteracts the inductive withdrawal to some extent. Sterically, the dimethoxymethyl group is significantly bulkier than a chlorine atom, which can hinder the approach of nucleophiles or dienes. A key feature of this molecule is its identity as a "masked" or protected formyl group; under acidic conditions, the acetal can be hydrolyzed to reveal a highly reactive 2-formylacrylonitrile intermediate.[5]

Caption: Electronic properties of the α-substituents.

Comparative Reactivity in Key Synthetic Transformations

The electronic and steric differences dictate the suitability of each reagent for specific chemical reactions.

Reaction Type	2-Chloroacrylonitrile	2-(Dimethoxymethyl)acrylonitrile	Rationale for Reactivity Difference
Nucleophilic Vinylic Substitution	High	Unreactive	The chlorine atom is a good leaving group, and the electron-withdrawing groups stabilize the required Meisenheimer-like intermediate.[6][7] The methoxy groups of the acetal are poor leaving groups.
Diels-Alder Cycloaddition	High	Moderate	Both are dienophiles. The stronger electron-withdrawing nature of the chloro and nitrile groups in 2-chloroacrylonitrile lowers the LUMO energy more effectively, leading to a faster reaction rate with dienes.[8][9]
Michael (Conjugate) Addition	High	Moderate	The β-carbon of 2-chloroacrylonitrile is more electrophilic due to the potent and combined electron-withdrawing effects of the chloro and cyano groups, making it a superior Michael acceptor.
Radical Polymerization	High	High	Both molecules contain an activated double bond and can undergo polymerization. 2-Chloroacrylonitrile is known to polymerize readily.[2][10] The properties of the resulting polymers, however, will differ significantly due to the side-chain functionality.
Hydrolytic Stability	Stable (C-Cl bond)	Labile (Acetal)	The C-Cl bond is stable to hydrolysis. The acetal group is designed to be cleaved under acidic aqueous conditions to unmask a formyl group, offering a unique synthetic pathway.[5]

Nucleophilic Vinylic Substitution: A Point of Clear Divergence

This class of reaction provides the starkest contrast. 2-Chloroacrylonitrile readily undergoes substitution with a variety of nucleophiles (e.g., amines, thiols, alkoxides). The reaction proceeds via an addition-elimination mechanism, where the nucleophile attacks the α-carbon, forming a resonance-stabilized carbanion (a Meisenheimer complex).[6] The subsequent elimination of the chloride ion restores the double bond.

Caption: Mechanism of nucleophilic vinylic substitution.

In contrast, 2-(Dimethoxymethyl)acrylonitrile is inert under these conditions because the methoxide ion (CH₃O⁻) is a poor leaving group. This makes 2-chloroacrylonitrile the reagent of choice for introducing diverse functionalities at the α-position via substitution.

Diels-Alder Reactions: A Question of Rate

Both molecules can act as dienophiles in [4+2] cycloaddition reactions. As a well-established dienophile, 2-chloroacrylonitrile's reactivity is enhanced by its electron-deficient nature.[3][8] 2-(Dimethoxymethyl)acrylonitrile will also participate in these reactions, but its reduced electrophilicity and increased steric bulk suggest it will react more slowly and may require higher temperatures or Lewis acid catalysis to achieve comparable yields and reaction times. Computational studies on similar systems confirm that stronger electron-withdrawing groups lower the activation barrier for Diels-Alder cycloadditions.[9][11]

Experimental Protocol: A Comparative Nucleophilic Substitution Study

To provide a tangible demonstration of the reactivity differences, the following protocol is designed to be a self-validating system. The objective is to compare the susceptibility of the two title compounds to nucleophilic attack by a primary amine under mild basic conditions.

Objective: To assess the reactivity of 2-chloroacrylonitrile versus 2-(Dimethoxymethyl)acrylonitrile with benzylamine.

Materials:

• 2-Chloroacrylonitrile (Reagent A)

• 2-(Dimethoxymethyl)acrylonitrile (Reagent B)

• Benzylamine

• Triethylamine (Et₃N)

• Acetonitrile (MeCN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing solvent: 20% Ethyl Acetate in Hexanes

• NMR tubes, deuterated chloroform (CDCl₃)

Experimental Workflow Diagram:

Caption: Workflow for the comparative reactivity study.

Procedure:

• Reaction Setup: In two separate round-bottom flasks equipped with magnetic stir bars, prepare Reaction A and Reaction B.

  • Reaction A: Add 2-chloroacrylonitrile (1.0 mmol) to 5 mL of anhydrous acetonitrile.

  • Reaction B: Add 2-(dimethoxymethyl)acrylonitrile (1.0 mmol) to 5 mL of anhydrous acetonitrile.

• Reagent Addition: To each flask, add benzylamine (1.1 mmol, 1.1 eq) followed by triethylamine (1.2 mmol, 1.2 eq).

• Reaction Monitoring: Stir both reactions at room temperature. Monitor the progress of each reaction by TLC at t = 0, 1, and 4 hours. Use a 20% ethyl acetate/hexanes mixture as the eluent and visualize the spots under UV light.

• Work-up: Upon completion (or after 4 hours), quench each reaction by adding 15 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with saturated NaHCO₃ solution (1 x 20 mL) and then with brine (1 x 20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Analysis: Analyze the crude material from each reaction by ¹H NMR spectroscopy in CDCl₃.

Expected Results:

• Reaction A (2-Chloroacrylonitrile): The TLC analysis is expected to show the disappearance of the starting material spot and the appearance of a new, more polar spot corresponding to the substitution product, 2-(benzylamino)acrylonitrile. The ¹H NMR spectrum of the crude product will confirm the presence of this new compound.

• Reaction B (2-(Dimethoxymethyl)acrylonitrile): The TLC analysis is expected to show no significant change from the initial time point, indicating that no reaction has occurred. The ¹H NMR spectrum will show only the unreacted starting materials.

Conclusion and Strategic Application

The choice between 2-(Dimethoxymethyl)acrylonitrile and 2-Chloroacrylonitrile is not a matter of superior or inferior reactivity, but one of strategic synthetic design.

2-Chloroacrylonitrile is the reagent of choice when the goal is to leverage high electrophilicity. It excels in reactions where a potent Michael acceptor or dienophile is required, and particularly where the synthetic plan involves nucleophilic displacement of the chlorine to introduce diverse functional groups.[3][8] Its high reactivity, however, also means it is prone to polymerization and may require careful handling.[2][10]

2-(Dimethoxymethyl)acrylonitrile serves a different synthetic purpose. It is a moderately reactive Michael acceptor and dienophile. Its true value lies in its role as a stable precursor to 2-formylacrylonitrile. This "masked aldehyde" strategy allows for its incorporation into a molecular framework under conditions that a free aldehyde would not tolerate, followed by a simple deprotection step under acidic conditions to reveal the reactive formyl group for subsequent transformations like Wittig reactions, reductive aminations, or aldol condensations.

By understanding these fundamental differences, researchers can make informed decisions, selecting the appropriate α-substituted acrylonitrile to achieve their specific synthetic objectives with greater efficiency and control.

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advantages of 2-(Dimethoxymethyl)acrylonitrile over ethoxymethylene malononitrile

Beyond EMMN: The Strategic Advantages of 2-(Dimethoxymethyl)acrylonitrile in Heterocyclic Synthesis

In the realm of drug discovery and molecular design, the selection of C3-building blocks dictates not only the efficiency of a synthetic route but also the accessible chemical space. For decades, Ethoxymethylene malononitrile (EMMN) has served as a workhorse reagent for constructing pyrazoles, pyrimidines, and fused heterocyclic systems 1. However, its highly reactive nature and rigid mechanistic pathway inherently limit structural divergence.

2-(Dimethoxymethyl)acrylonitrile (DMMA) emerges as a superior, orthogonally protected alternative. By offering stepwise regiocontrol and avoiding obligatory functional group artifacts, DMMA provides researchers with a more precise tool for complex scaffold synthesis. This guide objectively compares the mechanistic pathways, regiocontrol, and experimental advantages of DMMA over EMMN.

Mechanistic Divergence: The Causality of Structural Output

To understand why DMMA is advantageous, we must analyze the underlying reaction mechanisms of both reagents when exposed to binucleophiles (such as hydrazines or amidines).

The EMMN Limitation (Obligatory Amino Groups): EMMN features an highly electrophilic double bond equipped with an ethoxy leaving group and two electron-withdrawing cyano groups. When reacted with a nucleophile, the reaction proceeds via a rapid addition-elimination sequence that expels ethanol. To close the heterocyclic ring, the second nucleophilic center is forced to attack one of the remaining cyano groups 2. Attack on a nitrile obligatorily generates an imine, which rapidly tautomerizes into an exocyclic amine. Consequently, EMMN always yields a 5-amino-4-cyano substituted heterocycle, restricting the structural diversity of the final library.

The DMMA Advantage (Structural Divergence): DMMA bypasses this limitation by utilizing a stepwise, orthogonal reactivity profile. It features a terminal alkene (a clean Michael acceptor) and a protected aldehyde (dimethyl acetal) 3. Initial nucleophilic attack occurs exclusively at the sterically unhindered CH₂ group via Michael addition. Because the acetal is stable under basic/neutral conditions, this intermediate can be controlled without premature cyclization. Upon controlled acidification, the acetal is unmasked to an aldehyde, which then undergoes condensation with the secondary nucleophile. This yields a heterocycle with a 4-cyano group, completely free of the obligatory amino substituent.

Mechanistic divergence between EMMN and DMMA pathways.

Comparative Performance Data

The distinct chemical architectures of these two reagents result in vastly different handling requirements and synthetic outputs. The table below summarizes their quantitative and qualitative performance metrics.

Parameter	Ethoxymethylene malononitrile (EMMN)	2-(Dimethoxymethyl)acrylonitrile (DMMA)
Chemical Structure	C₂H₅O-CH=C(CN)₂	CH₂=C(CN)-CH(OCH₃)₂
Primary Reactivity	Addition-Elimination (Vinylogous substitution)	Michael Addition (Conjugate addition)
Cyclization Trigger	Spontaneous (Thermal)	Stepwise (Acid-catalyzed deprotection)
Heterocycle Output	5-Amino-4-cyano derivatives	4-Cyano derivatives (Amino-free)
Aromatization	Spontaneous (driven by leaving group)	Requires mild oxidation (from pyrazoline)
Reagent Stability	Moisture sensitive; highly exothermic 4	Stable acetal; controlled reactivity
Regiocontrol	Moderate (competing nucleophilic attack sites)	Excellent (terminal CH₂ is sterically accessible)

Self-Validating Experimental Protocols

To demonstrate the practical application of these principles, below are the comparative step-by-step methodologies for synthesizing a pyrazole core. The protocols are designed as self-validating systems, explaining the exact chemical causality behind each operation.

Protocol A: Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile via EMMN

• Reagent Preparation: Dissolve EMMN (1.0 equiv) in absolute ethanol. Causality: Ethanol is chosen as the solvent to match the ethoxy leaving group of EMMN, preventing unwanted transesterification side reactions that could yield mixed intermediates.

• Nucleophile Addition: Add hydrazine hydrate (1.1 equiv) dropwise at 0 °C. Causality: EMMN is highly susceptible to rapid, exothermic addition-elimination. Adding the nucleophile at low temperatures prevents thermal runaway and non-specific polymerization 4.

• Cyclization: Reflux the mixture for 2 hours. Causality: Heat is required to overcome the activation energy barrier for the intramolecular nucleophilic attack of the intermediate hydrazine on the sterically hindered cyano group.

• Isolation: Cool to room temperature and filter the precipitated product.

Protocol B: Stepwise Synthesis of 1H-Pyrazole-4-carbonitrile via DMMA

• Michael Addition: Dissolve DMMA (1.0 equiv) in THF. Add hydrazine hydrate (1.1 equiv) at room temperature and stir for 1 hour. Causality: The terminal alkene is a highly active Michael acceptor that reacts cleanly without heating. The dimethyl acetal remains completely inert under these neutral/basic conditions, preventing premature, unselective cyclization.

• Acetal Deprotection: Add 1M HCl to adjust the pH to 2-3 and stir for 30 minutes. Causality: Acidification is strictly required to protonate the methoxy oxygens, facilitating the hydrolysis that unmasks the highly electrophilic aldehyde needed for ring closure.

• Condensation/Cyclization: Neutralize with saturated NaHCO₃ and gently warm to 50 °C for 1 hour. Causality: At pH 2-3, the secondary nitrogen of the hydrazine moiety is protonated (ammonium salt) and non-nucleophilic. Neutralization restores the free amine, allowing it to rapidly attack the newly formed aldehyde to close the ring.

• Oxidation (Aromatization): Add a mild oxidant (e.g., DDQ or MnO₂) and stir for 2 hours. Causality: Because DMMA lacks a leaving group on the alkene, the initial cyclization yields a 4,5-dihydro-1H-pyrazole (pyrazoline). Mild oxidation removes two protons to achieve full aromaticity.

Step-by-step experimental workflow for DMMA-mediated pyrazole synthesis.

Conclusion

While EMMN remains a highly economical reagent for generating densely functionalized heterocycles, its utility is bottlenecked by its rigid mechanistic requirement to form amino-substituted rings. 2-(Dimethoxymethyl)acrylonitrile (DMMA) circumvents this issue entirely. By leveraging orthogonal protecting group chemistry (an acetal paired with a Michael acceptor), DMMA grants chemists absolute regiocontrol and the ability to synthesize structurally diverse, amino-free heterocycles essential for modern structure-activity relationship (SAR) studies.

References

1.[1] Ethoxymethylenemalononitrile | 123-06-8 - ChemicalBook. ChemicalBook. 2.[4] Ethoxymethylenemalononitrile | 123-06-8 - Benchchem. Benchchem. 3.[5] An efficient N-heterocyclic carbene-assisted one-pot reaction synthesis... RSC Advances. 4.[3] Cas 1608-83-9, α-Dimethoxymethyl-methoxypropionitrile - LookChem. LookChem.

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• 5. pubs.rsc.org [pubs.rsc.org]

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectrometry of 2-(Dimethoxymethyl)acrylonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, mass spectrometry stands as a cornerstone for the structural elucidation of novel compounds. This guide provides an in-depth analysis of the anticipated mass spectrometry fragmentation patterns of 2-(Dimethoxymethyl)acrylonitrile, a molecule integrating an α,β-unsaturated nitrile with a reactive acetal functional group. As a Senior Application Scientist, this document moves beyond a simple recitation of data, offering a predictive and comparative framework grounded in established fragmentation mechanisms. We will explore how different ionization techniques can influence the fragmentation pathways and provide a basis for comparing this molecule's behavior with analytical alternatives.

Predicting the Fragmentation Cascade of 2-(Dimethoxymethyl)acrylonitrile

The structure of 2-(Dimethoxymethyl)acrylonitrile presents several key features that will dictate its fragmentation behavior under mass spectrometric analysis: an α,β-unsaturated nitrile system, a readily cleavable dimethoxymethyl group (an acetal), and the overall electronic landscape of the molecule. The most probable fragmentation pathways will be initiated by ionization, typically the removal of an electron to form a molecular ion (M+•).[1] The location of the initial charge will significantly influence the subsequent bond cleavages.

Electron Ionization (EI): A High-Energy Approach

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive fragmentation. For 2-(Dimethoxymethyl)acrylonitrile, the initial ionization is likely to occur at a site of high electron density, such as the nitrogen atom of the nitrile group or one of the oxygen atoms of the dimethoxymethyl group.[2]

Key Predicted Fragmentation Pathways under EI:

• α-Cleavage adjacent to the Acetal: A primary and highly characteristic fragmentation for acetals involves the cleavage of the C-C bond adjacent to the oxygen atoms. This would result in the loss of a methoxy radical (•OCH3) to form a stable oxonium ion. The successive loss of two methanol molecules is a dominant fragmentation pathway for peptide acetals.[3]

  • M+• → [M - CH3O]+

• Loss of Methanol: The dimethoxymethyl group can readily lose a molecule of methanol (CH3OH) through a rearrangement process, particularly if the initial ionization occurs on one of the oxygen atoms.

  • M+• → [M - CH3OH]+•

• Cleavage of the Acetal Group: The entire dimethoxymethyl group can be lost as a radical, leading to a resonance-stabilized acryloyl cation.

  • M+• → [M - CH(OCH3)2]+

• Nitrile Group Fragmentations: While the nitrile group itself is relatively stable, fragmentation involving the loss of HCN (hydrogen cyanide) is a possibility, especially in secondary fragmentation steps.

• McLafferty-type Rearrangement: Although a classical McLafferty rearrangement requires a γ-hydrogen, which is not present in the standard configuration, other hydrogen rearrangement processes could lead to the elimination of neutral molecules.

The resulting mass spectrum under EI is expected to show a weak or even absent molecular ion peak due to the high degree of fragmentation.[4] The base peak would likely correspond to one of the stable carbocations formed through the initial cleavage events.

Ionization Technique Comparison: Shaping the Fragmentation Landscape

The choice of ionization source is critical in mass spectrometry as it directly impacts the type and extent of fragmentation observed.[5] A comparison between "hard" and "soft" ionization techniques is essential for a comprehensive analysis of 2-(Dimethoxymethyl)acrylonitrile.

Ionization Technique	Principle	Predicted Outcome for 2-(Dimethoxymethyl)acrylonitrile
Electron Ionization (EI)	High-energy electrons bombard the sample, causing extensive fragmentation.[5]	Weak or absent molecular ion. Rich fragmentation pattern ideal for structural elucidation based on fragment ions.
Electrospray Ionization (ESI)	A soft ionization technique where ions are formed from solution.[5]	Strong protonated molecule [M+H]+ or sodiated molecule [M+Na]+. Minimal in-source fragmentation. Ideal for accurate molecular weight determination. Tandem MS (MS/MS) would be required to induce and study fragmentation.[6]
Positive-Ion Chemical Ionization (PICI)	A softer ionization technique than EI, using reagent gas to protonate the analyte.	Stronger [M+H]+ ion than the molecular ion in EI. Less fragmentation than EI, but more than ESI, providing both molecular weight and some structural information. PICI has been shown to be effective for analyzing α,β-unsaturated aldehydes.[7]

Experimental Workflow: Ionization Method Comparison

Caption: Comparative workflow for analyzing 2-(Dimethoxymethyl)acrylonitrile using different ionization techniques.

Hypothetical Experimental Protocol: GC-EI-MS Analysis

This section outlines a detailed, step-by-step methodology for the analysis of 2-(Dimethoxymethyl)acrylonitrile using Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS).

Objective: To obtain a reproducible electron ionization mass spectrum and identify the characteristic fragmentation patterns of 2-(Dimethoxymethyl)acrylonitrile.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

Materials:

• 2-(Dimethoxymethyl)acrylonitrile (analyte)

• High-purity solvent (e.g., Dichloromethane or Ethyl Acetate) for sample dilution.

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of 2-(Dimethoxymethyl)acrylonitrile in the chosen solvent.

  • Perform serial dilutions to obtain a final concentration of approximately 10 µg/mL.

• GC Method:

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

• MS Method:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35 - 350.

  • Solvent Delay: 3 minutes.

• Data Analysis:

  • Identify the chromatographic peak corresponding to 2-(Dimethoxymethyl)acrylonitrile.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion (if present) and major fragment ions.

  • Propose fragmentation pathways consistent with the observed masses.

Self-Validation:

• Reproducibility: Inject the sample multiple times to ensure the retention time and mass spectrum are consistent.

• Blank Analysis: Run a solvent blank to ensure no interfering peaks are present.

Predicted Fragmentation Pathways: A Visual Representation

The following diagram illustrates the most probable primary fragmentation pathways for 2-(Dimethoxymethyl)acrylonitrile under electron ionization.

Caption: Predicted primary EI fragmentation of 2-(Dimethoxymethyl)acrylonitrile.

Conclusion and Future Directions

Future work should focus on acquiring experimental data for this compound to validate these predictions. Tandem mass spectrometry (MS/MS) studies on the protonated molecule generated by ESI would provide definitive structural information and allow for a detailed mapping of its fragmentation pathways.

References

• ResearchGate. Pyrolysis mass spectrometry of acrylic acid polymers. Available at: [Link]

• PubMed. Fragmentation study of peptide acetals and aldehydes using in-source collision-induced dissociation. Available at: [Link]

• PMC. Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. Available at: [Link]

• PMC. Detailed structural elucidation of polyesters and acrylates using Fourier transform mass spectrometry. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. Selective cation binding of crown ether acetals in electrospray ionization mass spectrometry. Available at: [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• YouTube. common fragmentation mechanisms in mass spectrometry. Available at: [Link]

• Wikipedia. Fragmentation (mass spectrometry). Available at: [Link]

• eGyanKosh. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. Available at: [Link]

• PubMed. Structural characterization of alpha,beta-unsaturated aldehydes by GC/MS is dependent upon ionization method. Available at: [Link]

• ResearchGate. Scheme 3. ESI-MS/MS fragmentation pathways of the [MþNa] þ ions of the.... Available at: [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

• SpectraBase. Acrylonitrile, 2-(3,4-dimethoxyphenyl)-3-phenyl- - Optional[MS (GC)] - Spectrum. Available at: [Link]

• PubMed. Study of fragmentation pathways of lithiated alpha,beta-unsaturated thioesters by electrospray ionization mass spectrometry. Available at: [Link]

• Wikipedia. Mass spectral interpretation. Available at: [Link]

• University of Colorado Boulder. Mass Spectrometry: Fragmentation. Available at: [Link]

• University of Copenhagen. Fragmentation mechanisms in electron impact mass spectrometry. Available at: [Link]

• Michigan State University. Mass Spectrometry. Available at: [Link]

• Chemguide. mass spectra - fragmentation patterns. Available at: [Link]

• NIST WebBook. Methylacrylonitrile. Available at: [Link]

• Waters. MASS SPECTROMETRY FOR POLYMERS. Available at: [Link]

• ResearchGate. Mass spectrum of acrylonitrile. Available at: [Link]

• PubChem. 3-Methoxy-2-(methoxymethyl)acrylonitrile. Available at: [Link]

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• 2. thiele.ruc.dk [thiele.ruc.dk]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. Detailed structural elucidation of polyesters and acrylates using Fourier transform mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural characterization of alpha,beta-unsaturated aldehydes by GC/MS is dependent upon ionization method - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Synthesis Guide: Routes to 2-(Dimethoxymethyl)acrylonitrile

Executive Summary

2-(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4) is a highly reactive, bifunctional aliphatic building block widely utilized in advanced organic synthesis. Featuring both a Michael acceptor (acrylonitrile backbone) and a protected aldehyde (dimethyl acetal), it serves as a critical intermediate in the development of pyrimidines, thiamine (Vitamin B1) analogs, and complex 9-deazaguanine derivatives[1]. Furthermore, it acts as a key precursor in the synthesis of 3,4-dihydroisoquinoline derivatives through condensation with aniline[2].

Because the molecule is prone to spontaneous polymerization and degradation under harsh conditions, selecting the appropriate synthetic route is paramount. This guide objectively compares the two primary synthetic methodologies—Base-Mediated Elimination and Acid-Catalyzed Acetalization —providing researchers with the mechanistic causality and self-validating protocols required to optimize yields and ensure reproducibility.

Mechanistic Pathways & Causality

Route A: Base-Mediated Elimination of 3,3-Dimethoxy-2-(methoxymethyl)propanenitrile

This route relies on the E1cB (Elimination unimolecular conjugate base) elimination of methanol from the saturated precursor, 3,3-dimethoxy-2-(methoxymethyl)propanenitrile (CAS: 1608-83-9).

• The Causality of Reagent Choice: Sodium methoxide (NaOMe) is selected as the base because its pKa is sufficient to deprotonate the highly acidic

  -proton adjacent to the electron-withdrawing nitrile group[3].

• Mechanistic Flow: Deprotonation generates a resonance-stabilized carbanion. The subsequent collapse of this intermediate expels the methoxy leaving group from the

  -position, yielding the conjugated alkene. The use of a methoxide base prevents transesterification or unwanted nucleophilic substitution that could occur with bulkier or non-alkoxide bases.

Mechanistic workflow of the base-mediated E1cB elimination route.

Route B: Acid-Catalyzed Acetalization of 2-Cyanoacrolein

An alternative approach is the direct protection of 2-cyanoacrolein (2-formylacrylonitrile) using an orthoester.

• The Causality of Reagent Choice: 2-Cyanoacrolein is an extremely electrophilic and unstable Michael acceptor. Standard aqueous acetalization conditions would lead to rapid hydration or polymerization. Therefore, Trimethyl orthoformate (TMOF) is utilized as both the reagent and a highly efficient water scavenger. A mild acid catalyst, such as p-toluenesulfonic acid (p-TsOH), is required to activate the carbonyl carbon without triggering the cationic polymerization of the alkene.

Mechanistic workflow of the acid-catalyzed acetalization route.

Comparative Performance Data

The following table summarizes the operational metrics for both synthetic routes. Route A is generally preferred in industrial and scalable pharmaceutical settings due to the inherent instability of the 2-cyanoacrolein precursor used in Route B[3].

Metric	Route A: Base-Mediated Elimination	Route B: Acid-Catalyzed Acetalization
Primary Precursor	3,3-Dimethoxy-2-(methoxymethyl)propanenitrile	2-Cyanoacrolein
Reagents	NaOMe, Anhydrous MeOH	TMOF, Anhydrous MeOH, p-TsOH
Typical Yield	65% – 75%	40% – 55%
Reaction Temperature	0 °C warming to Room Temp	Reflux (approx. 65 °C)
Reaction Time	2 – 4 hours	4 – 6 hours
Major Byproducts	Methanol, Dimeric pyrimidine precursors	Oligomers, Polymeric tars
Scalability	High (Stable precursors)	Low (Precursor is highly reactive)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to verify the success of each critical step.

Protocol A: Base-Mediated Elimination (Recommended)

This protocol minimizes polymerization by strictly controlling the exothermic deprotonation phase.

• Preparation: Charge a flame-dried, argon-purged round-bottom flask with 3,3-dimethoxy-2-(methoxymethyl)propanenitrile (1.0 equiv) and anhydrous methanol (0.5 M concentration).

• Temperature Control: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C.

• Base Addition: Add a 25% w/w solution of sodium methoxide in methanol (1.1 equiv) dropwise over 30 minutes. Self-Validation: A slight yellowing of the solution indicates the formation of the carbanion intermediate.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours. Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the starting material validates the completion of the E1cB elimination.

• Quenching: Cool the mixture back to 0 °C and quench slowly with a saturated aqueous solution of ammonium chloride (

  ) until the pH reaches ~7. Causality: Neutralizing the strong base immediately halts side-reactions, specifically the dimerization of the product[3].

• Workup & Purification: Extract the aqueous layer three times with dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate in vacuo (keep bath temperature < 30 °C to prevent thermal degradation). Purify via short-path vacuum distillation to yield the product as a clear liquid.

Protocol B: Acid-Catalyzed Acetalization

This protocol utilizes a water-scavenging system to drive the equilibrium forward without hydrating the sensitive nitrile.

• Preparation: In a flame-dried flask under nitrogen, dissolve freshly prepared 2-cyanoacrolein (1.0 equiv) in anhydrous methanol (0.3 M).

• Reagent Addition: Add trimethyl orthoformate (TMOF) (3.0 equiv) followed by a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 equiv).

• Reflux: Equip the flask with a reflux condenser and heat to 65 °C for 5 hours. Self-Validation: The reaction must be monitored closely by GC-MS. The conversion of the aldehyde peak to the acetal mass validates the forward progress.

• Quenching: Cool the reaction to room temperature and immediately quench with saturated aqueous

  (1.0 equiv relative to the acid) to neutralize the p-TsOH. Causality: If the acid is not neutralized prior to concentration, the acetal will rapidly revert to the aldehyde during solvent removal.

• Workup & Purification: Extract with ethyl acetate, wash with brine, dry over

  , and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, deactivated with 1% triethylamine) to isolate the target compound.

References

• Nishino, T., Kiyokawa, M., Miichi, Y., & Tokuyama, K. (1972). The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropionitrile with Acetamidine. I. A Revised Structure of the Intermediate. Bulletin of the Chemical Society of Japan, 45(4), 1127-1132. Source: Oxford University Press. URL:[Link]

• U.S. Patent No. 20040254181A1. (2004). Process for the preparation of 9-deazaguanine derivatives. Source: Google Patents.
• U.S. Patent No. 9193706B2. (2015). Method for producing 3,4-dihydroisoquinoline derivatives. Source: Google Patents.

Sources

• 1. US20040254181A1 - Process for the preparation of 9-deazaguanine derivatives - Google Patents [patents.google.com]
• 2. US9193706B2 - Method for producing 3,4-dihydroisoquinoline derivatives and production intermediates of same - Google Patents [patents.google.com]
• 3. academic.oup.com [academic.oup.com]

Characterization and Synthesis of Derivatives Formed from 2-(Dimethoxymethyl)acrylonitrile: A Comparative Guide

As a Senior Application Scientist in heterocyclic chemistry, selecting the optimal α,β-unsaturated nitrile building block is critical for designing scalable, high-yield synthetic routes. 2-(Dimethoxymethyl)acrylonitrile (2-DMAN, CAS: 7515-08-4) is a highly specialized, bifunctional electrophile. It features an electron-deficient alkene primed for Michael additions and a protected aldehyde (acetal) at the α-position.

This guide objectively compares 2-DMAN against alternative substituted acrylonitriles, detailing the mechanistic causality behind its use in synthesizing complex heterocycles—such as thiamine (Vitamin B1) precursors and 1 [1]—and provides field-proven, self-validating protocols for characterizing its derivatives.

Comparative Analysis of α-Substituted Acrylonitriles

When designing a synthesis requiring an α-functionalized nitrile, chemists typically evaluate 2-DMAN against alternatives like 2-(bromomethyl)acrylonitrile (2-BMAN) and 2-(methoxymethyl)acrylonitrile (2-MMAN) . The choice dictates the downstream deprotection strategy and the stability of the intermediates.

Table 1: Performance and Reactivity Comparison of α-Substituted Acrylonitriles

Property / Reagent	2-(Dimethoxymethyl)acrylonitrile (2-DMAN)	2-(Bromomethyl)acrylonitrile (2-BMAN)	2-(Methoxymethyl)acrylonitrile (2-MMAN)
Primary Reactivity	Aza-Michael addition followed by cyclization.	Allylic substitution / Ring-closing metathesis.	Aza-Michael addition followed by cyclization.
Functional Group	Dimethyl acetal (Protected aldehyde).	Alkyl bromide (Leaving group).	Methyl ether (Stable linkage).
Base Stability	High . Survives strong alkoxides (e.g., NaOMe).	Low . Prone to elimination/polymerization.	High . Highly stable in alkaline media.
Acidic Cleavage	Mild . Easily hydrolyzed to an aldehyde.	N/A (Requires nucleophilic displacement).	Harsh . Requires strong Lewis acids (e.g., BBr₃).
Typical Application	Pyrimidines, Pyrimidopyrimidines, Thiamine.	2[2].	Stable methoxymethyl heterocycles.

Mechanistic Causality: 2-DMAN is vastly superior to 2-MMAN when the end goal is a functionalized methyl group (such as the 5-aminomethyl group in thiamine). The acetal in 2-DMAN acts as a masked aldehyde that survives the strongly basic conditions of amidine condensation, but can be cleanly unmasked using mild aqueous acid later in the workflow.

Experimental Methodology: Synthesis of Dihydropyrimidine Derivatives

The most critical application of 2-DMAN is its condensation with acetamidine to form 2-methyl-4-amino-5-dimethoxymethyl-5,6-dihydropyrimidine . This intermediate is the branching point for synthesizing either thiamine precursors or3 [3].

Step-by-Step Protocol (Self-Validating System)

Step 1: Generation of the Free Amidine Base

• Action: Suspend 1.0 eq of acetamidine hydrochloride in anhydrous methanol. Slowly add 1.1 eq of 22% methanolic sodium methoxide (NaOMe) at 0°C.

• Causality: Acetamidine must be liberated from its hydrochloride salt to act as a nucleophile. NaOMe is chosen because its conjugate acid (methanol) matches the solvent, preventing transacetalization of the 2-DMAN substrate.

• Validation Checkpoint: The immediate precipitation of white sodium chloride (NaCl) physically validates the successful generation of the free amidine base.

Step 2: Aza-Michael Addition and Cyclization

• Action: Filter the NaCl. To the filtrate, add 0.95 eq of 2-DMAN dropwise. Heat the solution to 55°C and maintain for 1 hour.

• Causality: The primary amine of acetamidine attacks the β-carbon of 2-DMAN (Michael addition). The secondary nitrogen then attacks the nitrile carbon, driving an intramolecular cyclization to form the dihydropyrimidine ring.

Step 3: Quenching and Isolation

• Action: Cool the reaction mixture to <10°C. Quench by adding 30% methanolic hydrogen chloride until slightly acidic, then concentrate the solution in vacuo until crystallization occurs.

• Causality: Rapid cooling and acidification arrest the reaction, preventing the intermediate from undergoing a secondary condensation with excess acetamidine (which would yield the unwanted pyrimidopyrimidine).

Analytical Characterization & Validation

To confirm the structural integrity of the derivative, the following self-validating analytical checks must be performed:

• UV-Vis Spectroscopy (The Kinetic Tracker):

  • Observation: Dissolve the isolated hydrochloride salt in methanol. It should exhibit a

    at 278 nm. Upon neutralization with a drop of NaOH, the must shift to 262 nm .

  • Validation: If the spectrum shows a growing absorbance at 305 nm , the reaction has over-proceeded, indicating the loss of methanol and formation of the fully conjugated 2,7-dimethyl-5,6-dihydro-pyrimido[4,5-d]pyrimidine [3].

• FT-IR Spectroscopy:

  • Observation: The complete disappearance of the sharp

    stretch at ~2220 cm⁻¹ confirms that the intramolecular cyclization is 100% complete.

• ¹H NMR (CDCl₃, 400 MHz):

  • Observation: A distinct six-proton singlet must be present at ~3.45–3.55 ppm.

  • Validation: This signal corresponds to the two methoxy groups (

    ) and proves that the sensitive acetal group survived the strongly basic cyclization conditions without undergoing elimination.

Reaction Pathway Visualization

The following diagram illustrates the mechanistic divergence of 2-DMAN once the primary dihydropyrimidine intermediate is formed.

Reaction pathway of 2-DMAN yielding pyrimidine and pyrimidopyrimidine derivatives.

References

• Process for the preparation of 9-deazaguanine derivatives. Google Patents (US20040254181A1).

• Synthesis of Cyano Cyclic Olefins Through Ring-Closing Metathesis. ResearchGate. URL:[Link]

• The Reaction Mechanism of 2-Dimethoxymethyl-3-methoxypropionitrile with Acetamidine. I. A Revised Structure of the Intermediate. Bulletin of the Chemical Society of Japan. URL:[Link]

Sources

• 1. US20040254181A1 - Process for the preparation of 9-deazaguanine derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

A Comparative Guide to Heterocycle Formation: Benchmarking the Efficiency of 2-(Dimethoxymethyl)acrylonitrile

Introduction: The Central Role of Pyrimidines in Modern Drug Discovery

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents and natural products, including the nucleobases of DNA and RNA.[1][2] Its prevalence in FDA-approved drugs for indications ranging from oncology to virology underscores the critical importance of efficient and versatile synthetic routes to functionalized pyrimidine derivatives.[3][4] Classical methods, while foundational, often require harsh conditions or offer limited substituent diversity. This has driven a continuous search for more robust and flexible building blocks for constructing these vital heterocycles. This guide provides an in-depth, comparative analysis of 2-(Dimethoxymethyl)acrylonitrile, a highly effective C3 synthon, benchmarking its performance against established and contemporary methods for pyrimidine synthesis.

2-(Dimethoxymethyl)acrylonitrile: A Masked Acrolein Equivalent for Streamlined Synthesis

2-(Dimethoxymethyl)acrylonitrile is a trifunctional reagent that serves as a stable, masked equivalent of β-formyl-α,β-unsaturated nitrile. The dimethoxymethyl group acts as a protected aldehyde, which can be unveiled under specific reaction conditions. This structural feature is the key to its utility, allowing for a controlled, stepwise reaction cascade with dinucleophiles to construct the pyrimidine ring under relatively mild conditions.

Its primary application lies in the [3+3] annulation reaction with N-C-N fragments such as amidines, guanidines, and ureas.[5] This approach provides a powerful alternative to traditional methods like the Biginelli or Pinner syntheses, often leading to improved yields and a broader substrate scope.

The Causality of the Reaction Mechanism

The reaction of 2-(Dimethoxymethyl)acrylonitrile with a dinucleophile, such as guanidine, proceeds through a logical, stepwise mechanism. Understanding this pathway is crucial for optimizing reaction conditions and predicting outcomes.

• Initial Nucleophilic Attack: The reaction is typically initiated by a base (e.g., sodium ethoxide), which deprotonates the more acidic proton of the dinucleophile (guanidine in this case), enhancing its nucleophilicity. This activated nucleophile then attacks the electron-deficient β-carbon of the acrylonitrile via a Michael addition.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular cyclization, where the second nitrogen atom attacks the electron-deficient nitrile carbon.

• Aromatization via Elimination: The cyclic intermediate then aromatizes. This step involves the elimination of a methoxide ion from the dimethoxymethyl group and a subsequent proton transfer, leading to the formation of a stable 2-aminopyrimidine ring. The final product is generated after the loss of a second molecule of methanol.

This mechanistic pathway is visualized in the diagram below.

Caption: Figure 1: Reaction Mechanism of 2-(Dimethoxymethyl)acrylonitrile.

Comparative Analysis: Benchmarking Against Alternatives

The true measure of a synthetic method's value lies in its performance relative to other available options. Here, we compare the use of 2-(Dimethoxymethyl)acrylonitrile with two widely employed methods for pyrimidine synthesis: the classical Biginelli reaction and a modern microwave-assisted multicomponent approach.

Method	Key Reagents	Catalyst / Conditions	Avg. Reaction Time	Typical Yield (%)	Key Advantages	Limitations & Drawbacks
2-(Dimethoxymethyl)acrylonitrile Annulation	2-(Dimethoxymethyl)acrylonitrile, Amidine/Guanidine	NaH or NaOEt in refluxing alcohol[5]	4-12 hours	75-90%	Mild conditions, high yields, good functional group tolerance, regioselective.	Requires pre-functionalized acrylonitrile starting material.
Biginelli Reaction	Aldehyde, β-Ketoester, Urea/Thiourea	Strong Acid (e.g., HCl), Reflux[1][6]	12-24 hours	60-85%	One-pot, readily available starting materials, well-established.[7]	Often requires harsh acidic conditions, can have limited substrate scope, lower yields with certain substrates.
Microwave-Assisted Synthesis	Aldehyde, Ethyl Acetoacetate, Urea/Thiourea	Sulfamic Acid, Solvent-free, Microwave (300W)[7]	2-5 minutes	88-95%	Extremely rapid, high yields, environmentally friendly (solvent-free).[7]	Requires specialized microwave equipment, potential for thermal decomposition of sensitive substrates.
Iridium-Catalyzed MCR	Amidines, Alcohols	PN5P-Ir-pincer complex, Toluene[7]	Not Specified	Up to 93%	High efficiency, catalytic process, forms complex products in a single step.[8]	Requires synthesis of a specialized organometallic catalyst.

Table 1: Comparative data for selected pyrimidine synthesis methodologies. Yields and conditions are representative and may vary based on specific substrates.

As the data illustrates, the 2-(Dimethoxymethyl)acrylonitrile method offers a compelling balance of high yield and mild reaction conditions, making it particularly suitable for complex molecules with sensitive functional groups. While microwave-assisted methods are significantly faster, the capital investment for equipment and potential for substrate incompatibility can be limiting factors. The classical Biginelli reaction remains a workhorse but is often outperformed in terms of yield and reaction mildness.

Experimental Protocols: A Self-Validating System

To provide a practical and trustworthy comparison, we present detailed, step-by-step protocols for the synthesis of 4,6-dimethylpyrimidine. The first protocol utilizes the traditional condensation of acetylacetone and formamidine, while the second employs a modern equivalent using 2-(Dimethoxymethyl)acrylonitrile with an appropriate dinucleophile.

Protocol 1: Classical Synthesis of 4,6-Dimethylpyrimidine

This protocol is a well-established method for forming the pyrimidine ring from C-C-C and N-C-N fragments.

Objective: To synthesize 4,6-dimethylpyrimidine via condensation.

Materials:

• Acetylacetone (1,3-dicarbonyl component)

• Formamidine acetate (N-C-N component)

• Sodium ethoxide

• Absolute Ethanol

• Diethyl ether

• Standard reflux and extraction glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium ethoxide (0.1 mol) in absolute ethanol (100 mL).

• Addition of Reagents: To the stirred solution, add formamidine acetate (0.1 mol) followed by the dropwise addition of acetylacetone (0.1 mol). The addition of acetylacetone should be controlled to manage any exotherm.

• Reaction Execution: Heat the mixture to reflux and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Isolation: After cooling to room temperature, filter the reaction mixture to remove sodium acetate precipitate. Concentrate the filtrate under reduced pressure to obtain a crude oil.

• Purification: Dissolve the crude oil in water and extract with diethyl ether (3 x 50 mL). Dry the combined organic layers over anhydrous sodium sulfate, filter, and remove the solvent in vacuo. The resulting product can be further purified by distillation if necessary.

• Analysis: Confirm the structure and purity of the 4,6-dimethylpyrimidine product using ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Protocol 2: Synthesis of a Functionalized Pyrimidine using 2-(Dimethoxymethyl)acrylonitrile

Objective: To synthesize a 2-amino-5-cyanopyrimidine derivative, demonstrating the efficiency of the title reagent.

Materials:

• 2-(Dimethoxymethyl)acrylonitrile

• Guanidine hydrochloride

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride

• Ethyl acetate

• Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-neck flask under a nitrogen atmosphere, add sodium hydride (1.1 eq). Wash the NaH with dry hexanes to remove mineral oil, then suspend it in anhydrous THF (100 mL).

• Activation of Dinucleophile: Cool the suspension to 0 °C. Add guanidine hydrochloride (1.0 eq) portion-wise. Causality Note: The NaH deprotonates the guanidinium chloride in situ to form the free, highly nucleophilic guanidine base. Allow the mixture to stir at room temperature for 1 hour.

• Addition of Acrylonitrile: Re-cool the mixture to 0 °C and add a solution of 2-(Dimethoxymethyl)acrylonitrile (1.0 eq) in anhydrous THF (20 mL) dropwise over 30 minutes.

• Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 6 hours. Monitor the reaction progress by TLC.

• Workup and Isolation: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Confirm the structure and purity of the 2-amino-5-cyanopyrimidine product using ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS).

Visualizing the Experimental Workflow

A well-defined workflow is essential for reproducibility and efficiency in synthesis. The following diagram outlines the key stages of the process described in Protocol 2.

Caption: Figure 2: General Experimental Workflow.

Conclusion and Authoritative Insights

2-(Dimethoxymethyl)acrylonitrile has proven to be a highly efficient and versatile reagent for the synthesis of functionalized pyrimidines and other related heterocycles. Its primary advantage lies in its ability to serve as a stable masked aldehyde, enabling reactions to proceed under milder conditions than many classical alternatives. This is particularly valuable in the context of drug development, where complex, multi-functionalized molecules are common, and harsh reaction conditions can lead to decomposition or unwanted side reactions.

While newer technologies like microwave-assisted synthesis offer unparalleled speed, the 2-(Dimethoxymethyl)acrylonitrile annulation method provides a robust, high-yielding, and more broadly accessible alternative that does not require specialized equipment. For researchers and drug development professionals, this reagent represents a powerful tool for the strategic construction of pyrimidine libraries, facilitating the exploration of structure-activity relationships and the discovery of new therapeutic agents.

References

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(Dimethoxymethyl)acrylonitrile

Operational and Safety Guide for Handling 2-(Dimethoxymethyl)acrylonitrile

As a Senior Application Scientist, I have designed this protocol to address the specific chemical duality of 2-(Dimethoxymethyl)acrylonitrile. This molecule combines a highly reactive, polymerizable Michael acceptor (the acrylonitrile moiety) with an acid-sensitive protecting group (the dimethoxymethyl acetal)[1]. Handling this compound requires rigorous logistical planning to prevent spontaneous exothermic polymerization and toxic exposure, drawing upon established safety standards for highly reactive acrylonitrile derivatives[2].

Chemical Profile and Hazard Causality

Understanding the molecular behavior of 2-(Dimethoxymethyl)acrylonitrile is the foundation of safe handling. You must account for both its flammability and its structural sensitivities.

Table 1: Physicochemical and Hazard Summary

Property	Specification / Data
Chemical Name	2-(Dimethoxymethyl)acrylonitrile
CAS Number	7515-08-4[1]
Molecular Formula	C6H9NO2
Structural Features	Vinyl nitrile (polymerizable), Acetal (acid-sensitive)
Primary Hazards	Toxic (inhalation/dermal), Flammable, Polymerization hazard[3]

| Incompatibilities | Strong acids, strong oxidizers, radical initiators, UV light[2] |

Personal Protective Equipment (PPE) Rationale

Standard laboratory PPE is insufficient for functionalized acrylonitriles. The nitrile group facilitates rapid permeation through common elastomers.

• Hand Protection: Butyl rubber or Viton/Butyl gloves are mandatory[2]. Causality: Standard nitrile gloves provide zero barrier protection against nitrile-containing solvents and monomers, leading to rapid dermal absorption[2]. For high-dexterity tasks, use a thin laminate inner glove (e.g., Silver Shield) under a heavier butyl outer glove.

• Eye/Face Protection: ANSI Z87.1-compliant splash goggles[3]. If handling volumes >50 mL or operating under pressurized inert gas, a full face shield is required to protect mucous membranes from vapor exposure[4].

• Body Protection: A flame-resistant (FR) lab coat and closed-toe, non-woven footwear[3]. Causality: Acrylonitrile derivatives are highly flammable; in the event of ignition, synthetic polymer clothing will melt into the skin. Furthermore, if the chemical penetrates leather shoes, the leather cannot be decontaminated and must be destroyed[5].

Operational Workflow and Handling Protocol

To ensure a self-validating system, every step of the handling process includes a verification check to confirm the integrity of the reagent before proceeding.

Logical workflow for the safe handling and processing of 2-(Dimethoxymethyl)acrylonitrile.

Step-by-Step Methodology:

• Pre-Operation Inspection (The "Cloudiness" Check): Before opening the vessel, visually inspect the liquid. Mechanism: Acrylonitrile derivatives auto-polymerize via radical pathways initiated by light or ambient heat[3]. The formation of a cloudy suspension or increased viscosity indicates the presence of polymeric species[2]. Action: If cloudy, do NOT open. Quarantine the bottle for hazardous disposal.

• Environmental Control: Execute all transfers inside a certified, high-velocity chemical fume hood or a nitrogen-purged glovebox[2]. Action: Purge the reaction vessel with Argon or Nitrogen. Causality: Excluding oxygen removes a potential radical initiator and mitigates the flammability risk of the monomer vapors.

• Reagent Transfer: Use Schlenk line techniques or gas-tight syringes for transfer. Never pour the liquid openly. Action: If the reagent contains a polymerization inhibitor (such as MEHQ), do not distill it off unless immediately using the monomer. Uninhibited monomer can explosively polymerize upon standing[3].

• Reaction Execution: Maintain strict temperature control. Causality: The dimethoxymethyl group is an acetal. If your protocol involves aqueous workup, ensure the pH remains neutral or basic. Exposure to aqueous acid (pH < 5) will rapidly hydrolyze the acetal into methanol and 2-formylacrylonitrile, drastically altering your reaction pathway and generating new toxic byproducts.

Divergent reactivity pathways: Radical polymerization vs. Acid-catalyzed acetal hydrolysis.

Emergency Response and Disposal Plan

• Spill Mitigation: Do not use combustible materials (like paper towels) to absorb spills. Use an inert absorbent (e.g., vermiculite or sand). If a spill occurs outside the fume hood, evacuate the lab immediately due to the high vapor toxicity[3].

• Skin Contact: Immediate removal of contaminated clothing is critical. Wash the affected area with copious amounts of water for at least 15 minutes[5].

• Waste Disposal: Segregate 2-(Dimethoxymethyl)acrylonitrile waste into a dedicated "Halogen-Free Flammable Toxic Organic Waste" container. Crucial: Do NOT mix this waste with acidic aqueous waste streams (to prevent hydrolysis) or with heavy metal waste (which can catalyze polymerization)[4].

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